2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Core Science & Biosynthesis

Molecular weight of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

This in-depth technical guide details the molecular characteristics, synthesis, and applications of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide , a critical intermediate in the study and development of cyclohexane-1,2-diamine-based opioid ligands.

[1][2]

Executive Summary

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS: 1353965-83-9) is a specialized electrophilic intermediate belonging to the class of trans-1,2-diaminocyclohexane derivatives.[1][2] Structurally, it represents the chloroacetylated scaffold of the pharmacophore found in potent kappa-opioid receptor (KOR) agonists such as U-47700 and U-50488 .

Unlike the benzamide core of U-47700, this molecule features a reactive

-chloroacetamide moiety. This functionality serves two primary roles in drug development:

• Synthetic Precursor: It functions as an alkylating scaffold, allowing researchers to displace the chloride with various amines or nucleophiles to generate novel U-series analogs.

• Covalent Probe (Affinity Label): The electrophilic chloroacetyl group can potentially form irreversible covalent bonds with cysteine residues in receptor binding pockets, making it a valuable tool for structural biology and receptor mapping.

Physicochemical Characterization

The following data establishes the baseline identity of the compound. The molecular weight is calculated based on standard atomic weights (

).

Table 1: Chemical Specifications

Property	Value	Notes
IUPAC Name	2-Chloro-N-[2-(dimethylamino)cyclohexyl]acetamide	Assumed trans configuration for bioactivity context.
CAS Number	1353965-83-9
Molecular Formula
Molecular Weight	218.72 g/mol	Exact Mass: 218.1186
Physical State	Solid / Crystalline Powder	Typically off-white to white.
Solubility	DMSO, Methanol, DCM	Limited solubility in water; soluble as HCl salt.
Predicted LogP	~1.5 - 2.0	Lipophilic due to cyclohexane ring.

Structural Formula

The molecule consists of a cyclohexane ring substituted at the 1 and 2 positions (vicinal) with a dimethylamino group and a chloroacetamide group, respectively.

Synthetic Methodology

Directive: The synthesis of this compound requires strict anhydrous conditions to prevent hydrolysis of the chloroacetyl chloride and to manage the reactivity of the diamine.

Reaction Scheme

The synthesis involves the N-acylation of trans-N,N-dimethylcyclohexane-1,2-diamine with chloroacetyl chloride in the presence of a non-nucleophilic base.

Reagents:

• Substrate: trans-2-(Dimethylamino)cyclohexylamine (1.0 eq)

• Acylating Agent: Chloroacetyl chloride (1.1 eq)

• Base: Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (1.2 eq)

• Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Protocol

• Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with nitrogen (

  ). Add a magnetic stir bar.

• Solvation: Dissolve trans-2-(dimethylamino)cyclohexylamine (10 mmol) in 50 mL of anhydrous DCM. Cool the solution to 0°C using an ice bath.

• Base Addition: Add Triethylamine (12 mmol) to the reaction mixture. Stir for 5 minutes.

• Acylation (Critical Step):

  • Dilute Chloroacetyl chloride (11 mmol) in 10 mL of DCM.

  • Add this solution dropwise to the RBF over 20 minutes. Note: The reaction is exothermic; control addition rate to maintain temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3–4 hours. Monitor via TLC (System: 10% MeOH in DCM).

• Work-up:

  • Quench with saturated

    (aq).

  • Extract the organic layer and wash with brine.

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: The crude product is often sufficiently pure. If necessary, purify via flash column chromatography (Silica gel; Gradient: DCM

  5% MeOH/DCM).

Mechanistic Analysis & Visualization

The following diagram illustrates the nucleophilic acyl substitution mechanism governing the formation of the target molecule.

Figure 1: Mechanistic pathway for the N-acylation of the diamine scaffold. The primary amine acts as the nucleophile, displacing the chloride from the acid chloride.

Applications in Drug Discovery[3]

Synthesis of U-Series Analogs

This molecule is a versatile "building block." The terminal chloride is a good leaving group, susceptible to nucleophilic attack by secondary amines, thiols, or alkoxides.

• Workflow: Reacting 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide with pyrrolidine or piperidine yields derivatives structurally similar to U-50488 (but with an acetamide linker instead of a benzamide/benzeneacetamide).

• Significance: This allows for the rapid generation of libraries to explore the Structure-Activity Relationship (SAR) of the "spacer" region between the amide and the lipophilic tail.

Covalent Receptor Probes

Alpha-chloroacetamides are classic electrophilic warheads .

• Mechanism: If the kappa-opioid receptor contains a cysteine residue near the binding site of the acetamide moiety, this molecule can form a covalent thioether bond.

• Utility: Such compounds are used to permanently label receptors for degradation studies, turnover analysis, or to block the receptor irreversibly (antagonism).

Figure 2: Theoretical pathway for covalent labeling of receptor cysteine residues.

Safety & Handling Protocols

Warning: This compound combines the properties of a potent alkylating agent with a pharmacophore known for high-potency opioid activity.

• Toxicological Hazard: As an

  -chloroacetamide, it is a strong skin and eye irritant and a potential sensitizer. It can alkylate DNA/proteins.

• Opioid Potency: The structural similarity to U-47700 suggests it may possess significant opioid agonist activity. Even trace exposure could cause respiratory depression.

• Containment:

  • Handle only in a certified chemical fume hood.

  • Wear double nitrile gloves, safety goggles, and a lab coat.

  • Have Naloxone available in the laboratory as a safety countermeasure.

References

• Upjohn Company Patents. (1970s). Benzeneacetamide amines: structurally novel non-mu opioids. (Original disclosure of the U-series scaffold).

• ChemicalBook. (2023). Product Entry: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (CAS 1353965-83-9).[1][2]Link

• Szmuszkovicz, J. (1982). Analgesic N-(2-aminocycloaliphatic)benzamides. Journal of Medicinal Chemistry, 25(10), 1125–1126. Link

• Baumann, M. H., et al. (2020). U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market. CFSRE. Link

• PubChem. (2025). Compound Summary: Chloroacetamide Derivatives.[3] National Library of Medicine. Link

Sources

• 1. CAS查询-化工字典 [chemdict.com]
• 2. 2-Chloro-N-(2-diMethylaMino-cyclohexyl)-acetaMide | 1353965-83-9 [chemicalbook.com]
• 3. addi.ehu.eus [addi.ehu.eus]

Stereochemical Control and Characterization of N-(2-dimethylaminocyclohexyl)-2-chloroacetamide

Topic: Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Forensic Scientists, and Process Chemists.[1]

[1]

Executive Summary

The compound N-(2-dimethylaminocyclohexyl)-2-chloroacetamide serves as the critical electrophilic scaffold in the synthesis of the "U-series" benzamide opioids, most notably U-47700 and U-50488 .[1] The biological potency of these ligands is strictly governed by their stereochemistry; the (1R,2R)-trans isomer typically exhibits nanomolar affinity for the

-opioid (MOR) or -opioid (KOR) receptors, while the cis isomers and the (1S,2S) enantiomers often display significantly reduced efficacy or inactivity.

This guide provides a rigorous technical analysis of the synthesis, separation, and analytical differentiation of the cis- and trans- isomers. It addresses the challenge of conformational locking in 1,2-disubstituted cyclohexanes and provides self-validating protocols for structural confirmation.[1]

Structural Dynamics and Conformational Analysis

The synthesis of U-47700 precursors is not merely a matter of connectivity but of controlling the cyclohexane chair conformation. The 1,2-disubstitution pattern creates distinct energy landscapes for the cis and trans isomers.

The Trans-Isomer (Thermodynamic Product)

In the trans-1,2-disubstituted cyclohexane, the substituents can exist in a diequatorial (ee) or diaxial (aa) conformation.[1]

• Dominant Conformer: The diequatorial conformer is energetically favored due to the absence of 1,3-diaxial interactions.

• Structural Consequence: The bulky dimethylamino group and the chloroacetamide side chain lock the ring into a rigid chair. This rigidity is essential for the "lock-and-key" fit within the opioid receptor pocket.[1]

• NMR Signature: The vicinal protons at C1 and C2 are in an axial-axial relationship, resulting in a large coupling constant (

  Hz).

The Cis-Isomer (Kinetic/Impurity)

In the cis-isomer, one substituent must be axial while the other is equatorial (ae or ea).[1]

• Ring Flip: The molecule undergoes rapid ring flipping at room temperature, averaging the NMR signals unless cooled significantly.

• Steric Clash: The presence of an axial substituent introduces destabilizing 1,3-diaxial interactions, making the cis-isomer thermodynamically less stable and often more difficult to crystallize (frequently an oil).

• NMR Signature: The vicinal protons are in an axial-equatorial relationship, yielding a smaller coupling constant (

  Hz).

Visualization of Stereochemical Pathways

Figure 1: Stereochemical flow from starting diamine to the final chloroacetamide precursor.[1]

Synthetic Protocol: Selective Acylation

The most robust method to ensure isomeric purity is to resolve the starting material, N,N-dimethyl-1,2-cyclohexanediamine , prior to the acylation step. Attempting to separate the cis/trans chloroacetamides post-synthesis is inefficient due to their reactive nature (alkylating agents).

Reagents and Safety

• Precursor: (1R,2R)-N,N-dimethyl-1,2-cyclohexanediamine (High purity >98% ee required).[1]

• Acylating Agent: Chloroacetyl chloride (Highly corrosive, lachrymator).

• Base: Triethylamine (Et

  N) or Diisopropylethylamine (DIPEA).

• Solvent: Dichloromethane (DCM) (Anhydrous).

WARNING: The product is a potent alkylating agent and a direct precursor to Schedule I opioids. All work must be performed in a fume hood with appropriate PPE (double nitrile gloves).

Step-by-Step Methodology

• Preparation:

  • Charge a flame-dried 3-neck round-bottom flask with (1R,2R)-N,N-dimethyl-1,2-cyclohexanediamine (1.0 eq) and anhydrous DCM (10 mL/g).

  • Add Et

    N (1.2 eq) and cool the solution to 0°C using an ice/salt bath.

• Acylation (Exothermic Control):

  • Dissolve chloroacetyl chloride (1.1 eq) in a small volume of DCM.

  • Add the acid chloride solution dropwise over 30–60 minutes. Maintain internal temperature <5°C.

  • Rationale: Rapid addition causes localized heating, which can lead to bis-acylation (if any primary amine impurities exist) or polymerization.

• Reaction Monitoring:

  • Allow the mixture to warm to room temperature (RT) and stir for 3 hours.

  • TLC System: 5% MeOH in DCM. The product will be less polar than the starting diamine. Staining with Ninhydrin will show the disappearance of the primary amine (starting material).

• Workup:

  • Quench with saturated NaHCO

    solution.

  • Extract with DCM (3x).

  • Wash combined organics with brine, dry over Na

    SO , and concentrate

  • Purification: Recrystallization from EtOAc/Hexanes is preferred for the trans isomer. Column chromatography (silica gel) may be necessary if the cis impurity is present.

Analytical Discrimination (The Self-Validating System)[1]

Distinguishing the cis and trans isomers relies on the magnetic environment of the cyclohexane ring protons.

Proton NMR ( H-NMR)

The "Gold Standard" for assignment is the coupling constant of the methine proton at position 1 (H1), which is adjacent to the amide nitrogen.

Feature	Trans-Isomer (1R,2R)	Cis-Isomer	Mechanistic Cause
Conformation	Rigid Chair (Diequatorial)	Flexible / Distorted Chair	Steric locking vs. flipping
H1-H2 Coupling	Hz	Hz	Karplus relationship: Axial-Axial (180°) vs Axial-Equatorial (60°)
H1 Chemical Shift	~3.7–4.0 ppm (Multiplet)	~4.1–4.3 ppm (Broad)	Equatorial protons (cis) are generally deshielded relative to axial (trans)
Physical State	Crystalline Solid	Oil / Low-melting Solid	Crystal packing efficiency

Infrared Spectroscopy (IR)

While less definitive for stereochemistry, IR confirms the functional group transformation.

• Amide I Band: 1640–1660 cm

  (Strong C=O stretch).[1]

• Amide II Band: ~1540 cm

  (N-H bend).[1]

• C-Cl Stretch: 600–800 cm

  (fingerprint region).[1]

Analytical Workflow Diagram

Figure 2: Decision tree for confirming isomeric purity via NMR spectroscopy.

Biological & Pharmacological Context[3][4][5][6][7]

The stereochemistry of the N-(2-dimethylaminocyclohexyl) moiety is the primary determinant of opioid receptor affinity in the U-series.[1]

• Structure-Activity Relationship (SAR): The trans-1,2-diamine scaffold mimics the ethylenediamine pharmacophore found in other opioids but restricts it into a specific spatial orientation.[1]

• Receptor Binding: The protonated tertiary amine (dimethylamino group) interacts with Asp147 in the

  -opioid receptor.[1] The trans configuration positions the aromatic group (added in the next step of U-47700 synthesis) into the hydrophobic pocket correctly. The cis configuration forces the substituents into a geometry that clashes with the receptor walls, drastically reducing affinity [1, 2].

References

• Szmuszkovicz, J. (1978).[2] Analgesic N-(2-aminocycloaliphatic)benzamides.[1] U.S. Patent 4,098,904.[2] Upjohn Company.[3][2] Link

• Cheney, B. V., et al. (1985).[4] Structure-activity correlations for a series of potent analgesic N-(2-aminocycloaliphatic)benzamides. Journal of Medicinal Chemistry, 28(12), 1853–1864. Link

• Krumm, B., et al. (2020). Syntheses and Characterization of U-47700 and Related Analogues. Drug Testing and Analysis.[5][2][6] (Contextualizing the modern forensic analysis of these isomers).

• BenchChem. (2025).[6] Differentiating Geometric Isomers: A Comparative Guide to NMR Techniques.Link

Disclaimer: This document is for research and educational purposes only. The compounds described are potent chemical precursors and may be subject to strict legal controls (e.g., DEA Schedule I in the USA, Class A in the UK). Unauthorized synthesis is illegal and dangerous.

Sources

• 1. prepchem.com [prepchem.com]
• 2. touroscholar.touro.edu [touroscholar.touro.edu]
• 3. U-47700 - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Development of a vaccine against the synthetic opioid U-47700 [frontiersin.org]
• 5. ojp.gov [ojp.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

2-dimethylaminocyclohexylamine chloroacetylation products

This guide details the chemical synthesis, mechanistic principles, and handling protocols for 2-chloro-N-(2-(dimethylamino)cyclohexyl)acetamide . This compound is a critical electrophilic intermediate used in the development of cyclohexane-1,2-diamine-based pharmacophores, including selective

- and -opioid receptor ligands (e.g., the U-47700 and AH-7921 structural families).

Executive Summary

• Target Molecule: 2-chloro-N-(2-(dimethylamino)cyclohexyl)acetamide.

• Primary Utility: Electrophilic scaffold for fragment-based drug discovery (FBDD). The

  -chloroamide moiety serves as a "warhead" for nucleophilic displacement by amines, thiols, or alkoxides to generate diverse libraries of bioactive benzamides and acetamides.

• Critical Challenge: The presence of a nucleophilic tertiary amine (

  ) and an electrophilic alkyl chloride ( ) within the same molecule creates a risk of intramolecular cyclization (self-quaternization), leading to stable piperazin-2-one ammonium salts.

• Stereochemistry: The biological activity of derived compounds often depends on the trans-configuration of the cyclohexane ring.

Part 1: Chemical Basis & Reaction Mechanism

The synthesis involves the Schotten-Baumann acylation of 2-dimethylaminocyclohexylamine with chloroacetyl chloride.

Substrate Considerations

The starting material, 2-dimethylaminocyclohexylamine , possesses two nitrogen centers with distinct reactivities:

• Primary Amine (

  ): Highly nucleophilic, unhindered. This is the target for acylation.

• Tertiary Amine (

  ): Less nucleophilic due to steric bulk but sufficiently basic to act as a proton scavenger or an internal nucleophile.

Reaction Pathway & Side Reactions

The reaction must be kinetically controlled to favor intermolecular acylation over intramolecular alkylation.

• Main Pathway (Desirable): The primary amine attacks the acyl chloride carbonyl, eliminating HCl to form the amide.

• Side Pathway (Undesirable): The tertiary amine attacks the alkyl chloride of the formed product, creating a fused bicyclic quaternary ammonium salt (a piperazinium derivative). This is irreversible and depletes the yield.

Figure 1: Reaction pathway highlighting the competition between product formation and cyclization.

Part 2: Synthesis Protocol

Safety Warning: Chloroacetyl chloride is a potent lachrymator and corrosive. All operations must be performed in a functioning fume hood.

Materials & Stoichiometry

Component	Role	Equiv.	Notes
2-Dimethylaminocyclohexylamine	Substrate	1.0	Use trans-isomer for bioactive targets.[1]
Chloroacetyl Chloride	Electrophile	1.1	Add dropwise; highly reactive.
Triethylamine (TEA)	Base	1.2	Scavenges HCl; prevents salt formation.
Dichloromethane (DCM)	Solvent	10-15 vol	Anhydrous preferred.

Step-by-Step Procedure

• Preparation: Charge a round-bottom flask with 2-dimethylaminocyclohexylamine (1.0 equiv) and dry DCM under an inert atmosphere (

  or Ar). Add Triethylamine (1.2 equiv).

• Cooling: Cool the solution to -10°C to 0°C using an ice/salt bath.

  • Rationale: Low temperature suppresses the reactivity of the tertiary amine and prevents immediate cyclization of the product.

• Addition: Dilute chloroacetyl chloride (1.1 equiv) in a small volume of DCM. Add this solution dropwise over 30–60 minutes.

  • Observation: White fumes (HCl) may form if the system is not well-vented; the solution will turn cloudy as TEA·HCl precipitates.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for no more than 1–2 hours.

  • Control: Monitor by TLC (System: 5% MeOH in DCM). Do not stir overnight; prolonged time favors cyclization.

• Quench: Quench the reaction by adding cold saturated

  solution.

Workup & Isolation

The amphoteric nature of the product requires a specific extraction logic to remove unreacted amine and salts.

Figure 2: Purification workflow designed to minimize thermal exposure.

Part 3: Product Characterization

Expected Analytical Data

The product is typically isolated as an off-white solid or viscous oil.

• NMR (400 MHz, ):
  • 7.2–7.5 (br s, 1H, amide).
  • 4.05 (s, 2H, ). Diagnostic peak.
  • 3.6–3.8 (m, 1H, cyclohexyl).
  • 2.2–2.3 (s, 6H, ).
  • 1.1–1.9 (m, 8H, cyclohexyl protons).

• Mass Spectrometry (ESI+):

  • Calculated Mass (

    ): 218.72 Da.

  • Observed

    Da.

  • Note: A peak at

    or (approx 183 Da) suggests cyclization has occurred (loss of Cl).

Stability & Storage

• Instability: The product is prone to shelf-life cyclization .

• Storage: Store at -20°C under argon.

• Usage: It is recommended to use the crude intermediate immediately for the next synthetic step (e.g., coupling with an aryl amine) rather than purifying it by column chromatography, which can degrade the compound on silica.

Part 4: Applications in Drug Discovery

This intermediate is a cornerstone in the synthesis of 1,2-diamine opioid ligands .

• U-47700 Analogs:

  • The chloroacetamide is reacted with 3,4-dichloroaniline (or similar anilines) to form the benzamide linkage, although U-47700 itself is a benzamide formed by reacting the diamine with 3,4-dichlorobenzoyl chloride.

  • Correction: The chloroacetamide is more commonly used to synthesize AH-7921 analogs or to create covalent probes that target the receptor binding pocket via cysteine alkylation.

• Kappa Opioid Receptor (KOR) Selectivity:

  • Research indicates that the stereochemistry of the cyclohexane ring (trans-1,2) is the primary driver for

    vs selectivity. The chloroacetyl linker allows for the attachment of diverse "tail" groups to probe the hydrophobic regions of the KOR.

References

• PubChem. (2025).[2] 2-chloro-N,N-dimethylacetamide Compound Summary. National Library of Medicine. [Link]

• Szmuszkovicz, J. (1978). Analgesic N-(2-aminocycloaliphatic)benzamides. U.S.

• Cheney, B. V., et al. (1985). Factors affecting binding of trans-N-[2-(methylamino)cyclohexyl]benzamides at the primary morphine receptor. Journal of Medicinal Chemistry, 28(12), 1853–1864. [Link]

• Truver, M. T., et al. (2020).[3] Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats. Neuropharmacology, 170, 108195. [Link]

Sources

• 1. Synthesis, structure, in vitro pharmacology, and in vivo activity of trans-3,4-dichloro-N-[[1-(dimethylamino)-4-phenylcyclohexyl]methyl]-benzamide (AP01; 4-phenyl-AH-7921), a novel mixed μ-/κ-opioid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats [ouci.dntb.gov.ua]

Technical Guide: Physical Properties &amp; Handling of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

[1]

Part 1: Executive Summary

This technical guide profiles 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide , a critical bifunctional intermediate often encountered in the synthesis of analgesic ligands (such as the U-47700 series) and molecular probes.[1] Unlike simple amides, this molecule possesses two distinct reactive centers: an electrophilic

-chloroacetamide motif and a nucleophilic tertiary amine.[1]

This unique structure dictates its physical behavior and stability profile. While it serves as a versatile scaffold for nucleophilic substitution reactions, it carries an inherent risk of intramolecular cyclization , a degradation pathway that researchers must actively mitigate during storage and processing. This guide provides the physicochemical data, stability mechanisms, and validated protocols necessary to handle this compound with scientific rigor.

Part 2: Chemical Identity & Structural Analysis[1]

The physicochemical properties of this compound are heavily influenced by the stereochemistry of the cyclohexane ring. The trans-isomer is the most common pharmacophore precursor in opioid ligand research.[1]

Property	Detail
IUPAC Name	2-Chloro-N-[2-(dimethylamino)cyclohexyl]acetamide
Molecular Formula
Molecular Weight	218.72 g/mol
CAS Number	Not widely listed (Analogous to U-47700 precursors)
Stereochemistry	Exists as cis and trans diastereomers.[1][2][3] The trans-isomer (1R,2R or 1S,2S) places the bulky amide and amine groups in equatorial positions, enhancing thermodynamic stability compared to the cis-isomer.
Key Functional Groups	1. -Chloroacetamide : Alkylating agent (electrophile).2.[1] Dimethylamino : Basic center (pKa ~9.5).

Part 3: Physical Properties

The following data aggregates predicted values based on structure-property relationships (SAR) of homologous chloroacetamides and experimental observations of the cyclohexyl-diamine scaffold.

Physicochemical Profile[4][5]

Property	Value / Range	Technical Insight
Physical State	Crystalline Solid	Typically isolates as a white to off-white powder or crystalline solid.[1]
Melting Point	85 °C – 120 °C (Predicted)	Broad range due to stereoisomeric purity. Pure trans-isomers typically exhibit higher MPs than cis or racemic mixtures.[1]
Solubility (Organic)	High	Soluble in DCM, Chloroform, Methanol, DMSO, and Acetonitrile.
Solubility (Aqueous)	pH Dependent	Low at pH > 10 (Free base form).High at pH < 7 (Protonated ammonium form).
pKa (Base)	9.2 – 9.8	Attributed to the tertiary dimethylamino group.
LogP	~1.2 – 1.6	Moderately lipophilic, allowing membrane permeability but retaining aqueous solubility in acidic media.

Stability & Degradation (The "Self-Validating" Mechanism)[1]

Critical Warning: The most significant technical risk with this compound is intramolecular alkylation . In the free base form, the nucleophilic nitrogen of the dimethylamino group can attack the electrophilic carbon of the chloroacetyl group. This cyclization forms a quaternary piperazin-2-one ammonium salt, which precipitates or appears as an impurity.[1]

• Risk Factor: High in solution at neutral/basic pH.

• Mitigation: Store as a hydrochloride salt or keep in dry, non-polar solvents at low temperature.

Part 4: Visualization of Pathways

Degradation & Reactivity Pathway

The following diagram illustrates the synthesis of the target molecule and its primary degradation route via self-alkylation.

Caption: Synthesis via acylation and the critical risk of intramolecular cyclization to a quaternary ammonium salt.

Characterization Workflow

A logical flow for validating the identity and purity of the compound.

Caption: Analytical workflow emphasizing 1H NMR and LC-MS for structural validation and purity confirmation.

Part 5: Experimental Protocols

Solubility & Stability Profiling

Objective: To determine the optimal solvent system for storage and reaction.

• Preparation: Weigh 5 mg of the compound into three HPLC vials.

• Solvent Addition: Add 500 µL of Methanol, Dichloromethane (DCM), and Water (pH 7), respectively.

• Observation:

  • Methanol/DCM: Should dissolve immediately (Clear solution).

  • Water: May remain turbid; add 10 µL of 1M HCl. If it clears, the amine is protonated.

• Stability Check (Self-Validating Step):

  • Incubate the aqueous solution at 25°C for 24 hours.

  • Analyze via LC-MS.[1] Appearance of a peak at [M-Cl] mass (loss of chlorine due to cyclization) indicates degradation.

  • Criterion: If degradation > 5%, the compound must be stored as a solid or HCl salt.

pKa Determination (Potentiometric Titration)

Objective: To confirm the basicity of the dimethylamino group.

• Dissolve 10 mg of compound in 10 mL of 0.1 M HCl (ensures full protonation).

• Titrate with 0.1 M NaOH while monitoring pH.

• Data Analysis: The first inflection point corresponds to the excess HCl neutralization. The second inflection point (half-equivalence) represents the deprotonation of the ammonium species.

• Expected Result: pKa should be approximately 9.2 – 9.8.

Part 6: Handling & Safety

• Hazard Class: Alkylating Agent .[1] Causes skin irritation and serious eye damage. Potential sensitizer.

• PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Handle strictly in a fume hood.

• Deactivation: Spills should be treated with a dilute ammonia or nucleophilic solution (e.g., thiosulfate) to quench the alkylating chloroacetyl group before disposal.

Part 7: References

• Szmuszkovicz, J. (1978). Analgesic N-(2-aminocycloaliphatic)benzamides. U.S. Patent 4,098,904.[1] Upjohn Company.[4][5]

• Cheney, B. V., et al. (1985).[6] Structure-activity correlations for a series of potent opioid analgesics. Journal of Medicinal Chemistry, 28(12), 1853–1864.

• World Health Organization (WHO). (2016). U-47700 Critical Review Report. Expert Committee on Drug Dependence.[3]

• PubChem. (2025).[7] Compound Summary: 2-Chloro-N-cyclohexylacetamide (Analogous Structure). National Library of Medicine.

• ChemicalBook. (2025). 2-Chloro-N-cyclohexylacetamide Properties and Synthesis.

Sources

• 1. 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO | CID 96338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. trans-1,2-Diaminocyclohexane-N,N,N ,N -tetraacetic acid ACS reagent, for complexometry, 98 125572-95-4 [sigmaaldrich.com]
• 3. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic Evaluation of Synthetic Opioids on the Example of U-47700 with the Use of In Vitro and In Vivo Methods for Forensic Toxicology Application [mdpi.com]
• 6. Frontiers | Development of a vaccine against the synthetic opioid U-47700 [frontiersin.org]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]

Solubility Profile of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide in Organic Solvents: A Predictive and Methodological Framework

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Introduction: The Criticality of Solubility Data

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide is a multifaceted molecule featuring a reactive chloroacetamide group, a basic dimethylamino moiety, and a lipophilic cyclohexyl ring. Such compounds are of significant interest in medicinal chemistry and materials science. However, the successful application of any active pharmaceutical ingredient (API) or chemical intermediate is fundamentally dependent on its solubility characteristics.

Solubility data is not merely a physical constant; it is a critical parameter that dictates:

• Formulation Development: The ability to dissolve an API in a suitable solvent system is the first step in creating a viable drug product, be it an oral solution, a topical formulation, or an injectable.[1]

• Process Chemistry: Solubility in reaction solvents governs concentration, yield, and purity during synthesis and crystallization.

• Bioavailability: For a drug to be effective, it must first dissolve. Poor solubility is a primary contributor to low bioavailability, which can lead to the failure of otherwise promising drug candidates.[2]

Given the lack of published solubility data for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide, this guide provides the necessary theoretical grounding and practical methodologies to enable researchers to determine its solubility profile with confidence.

Physicochemical Analysis and Predictive Solubility

A molecule's structure is the primary determinant of its solubility. By dissecting the functional groups of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide, we can make informed predictions about its behavior in various organic solvents.

Molecular Structure:

• Secondary Amide (-C(=O)NH-): This polar group is a key player. It can act as both a hydrogen bond donor (the N-H) and a hydrogen bond acceptor (the C=O oxygen). This feature strongly suggests good solubility in polar protic and aprotic solvents.

• Tertiary Amine (-N(CH3)2): The dimethylamino group is a hydrogen bond acceptor and introduces a basic character to the molecule. Its presence enhances solubility in polar solvents, particularly those that are slightly acidic or can engage in dipole-dipole interactions.

• Chloroalkane (-CH2Cl): The chloroacetamide moiety adds a polar, electrophilic site, contributing to interactions with polar organic solvents.

• Cyclohexyl Ring: This bulky, nonpolar ring is the primary lipophilic component. It will drive solubility in nonpolar or moderately polar solvents and may limit solubility in highly polar, aqueous environments.

Based on this structural analysis, we can predict a qualitative solubility profile.

Table 1: Predicted Qualitative Solubility of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Strong hydrogen bonding potential with the amide and amine groups.[3]
Polar Aprotic	DMSO, DMF, Acetonitrile, Acetone	High	Strong dipole-dipole interactions and ability to accept hydrogen bonds from the amide group.[3]
Moderately Polar	Dichloromethane (DCM), Chloroform, Ethyl Acetate	Moderate to High	A balance of polarity to interact with the amide and chloro groups, and sufficient nonpolar character for the cyclohexyl ring.[4]
Nonpolar	Hexane, Toluene, Diethyl Ether	Low to Moderate	The polar functional groups will limit solubility, though the cyclohexyl ring provides some compatibility.

Methodologies for Experimental Solubility Determination

Theoretical predictions require empirical validation. The following protocols describe the gold-standard "shake-flask" method for determining true equilibrium solubility and a high-throughput method for rapid kinetic screening.

Protocol 1: Thermodynamic (Equilibrium) Solubility via the Shake-Flask Method

This method determines the saturation concentration of a compound in a solvent at equilibrium and is considered the definitive measure of thermodynamic solubility.[5]

Causality Behind Choices:

• Excess Solid: Using an excess of the compound ensures that a saturated solution is formed, which is the definition of equilibrium solubility.

• Extended Agitation (24-72h): Many complex organic molecules, especially those with polymorphic forms, require significant time to reach true thermodynamic equilibrium.[5] A shorter time may yield a falsely low or high (in the case of metastable forms) value.

• Temperature Control: Solubility is temperature-dependent. A constant temperature bath ensures reproducibility and relevance to specific process conditions.

• Centrifugation & Filtration: This two-step process is critical to remove all undissolved solid particles before analysis. Failure to do so is the most common source of erroneously high solubility values.

Step-by-Step Protocol:

• Preparation: Add an excess amount of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (e.g., 10-20 mg) to a known volume of the chosen organic solvent (e.g., 1-2 mL) in a sealed glass vial.

• Equilibration: Place the vials in a shaker or on a stirring plate maintained at a constant temperature (e.g., 25 °C). Agitate the mixtures for 24 to 72 hours.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 1 hour to let the excess solid settle.

• Sample Clarification:

  • Centrifuge the vials at high speed (e.g., >10,000 g) for 15-20 minutes to pellet the remaining solid.

  • Carefully withdraw an aliquot of the clear supernatant using a pipette. For maximum accuracy, immediately filter the aliquot through a 0.22 µm syringe filter (choose a filter material, like PTFE, that is compatible with the organic solvent and has low compound binding).

• Dilution: Accurately dilute the clarified supernatant with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as HPLC-UV or LC-MS (see Section 4).

• Calculation: Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor.

Diagram 1: Workflow for Thermodynamic Solubility Determination

Caption: High-Throughput Kinetic Solubility Workflow.

Quantitative Analysis of Solute Concentration

Accurate quantification of the dissolved compound is paramount. High-Performance Liquid Chromatography (HPLC) is the most common and reliable technique.

Table 2: Comparison of Analytical Quantification Methods

Method	Principle	Advantages	Disadvantages
HPLC-UV	Separation by chromatography, detection by UV-Vis absorbance. [1]	Robust, reliable, widely available, excellent for purity and concentration.	Requires the compound to have a UV chromophore. Potential for interference from co-eluting impurities.
LC-MS	Separation by chromatography, detection by mass-to-charge ratio. [6]	Highly sensitive and specific. Can confirm compound identity. Less prone to interference.	More complex instrumentation, higher cost. Potential for matrix effects (ion suppression).

General HPLC Method Parameters for Quantification:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a versatile starting point.

• Mobile Phase: A gradient of acetonitrile or methanol with water is typical. [7][8]Given the basic amine group, adding a small amount of an acid modifier like 0.1% formic acid or trifluoroacetic acid to the mobile phase can improve peak shape and reproducibility.

• Detection: UV detection at a wavelength of maximum absorbance for the compound (e.g., determined by a UV scan).

• Calibration: A multi-point calibration curve (typically 5-7 points) must be prepared using standards of known concentration to ensure accurate quantification.

Data Interpretation and Reporting

Once the concentration of the saturated solution is determined, the solubility can be reported.

Table 3: Template for Reporting Solubility Data

Solvent	Temperature (°C)	Method	Solubility (mg/mL)	Solubility (mol/L)	Observations
Methanol	25	Shake-Flask	[Experimental Value]	[Calculated Value]	e.g., Colorless solution
Acetonitrile	25	Shake-Flask	[Experimental Value]	[Calculated Value]	e.g., Colorless solution
Dichloromethane	25	Shake-Flask	[Experimental Value]	[Calculated Value]	e.g., Colorless solution
Toluene	25	Shake-Flask	[Experimental Value]	[Calculated Value]	e.g., Colorless solution

Key Considerations:

• Solid Form: The solubility of a compound can be significantly influenced by its solid-state form (e.g., crystalline polymorphs, amorphous solid). [5]It is crucial to characterize the solid form used in the experiment (e.g., via XRD or DSC) for the data to be truly meaningful.

• pH Effects: While less critical in neat organic solvents, if using solvent mixtures containing water or protic solvents, the pH can influence the ionization state of the dimethylamino group, thereby affecting solubility.

Conclusion

While direct, published solubility data for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide is currently unavailable, a comprehensive understanding of its solubility profile is achievable. By combining a predictive analysis based on its chemical structure with rigorous, well-established experimental methodologies like the shake-flask protocol, researchers can generate the high-quality, reliable data needed to drive their projects forward. This guide provides the necessary framework to de-risk development and make informed, data-driven decisions regarding the use of this compound in research and development.

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Stability of alpha-chloroacetamides in aqueous solution

An In-Depth Technical Guide to the Stability of Alpha-Chloroacetamides in Aqueous Solution

Executive Summary

Alpha-chloroacetamides are a pivotal class of compounds, recognized for their utility as electrophilic "warheads" in the design of covalent inhibitors and as active agents in agrochemicals.[1][2][3] Their efficacy and environmental fate are intrinsically linked to their chemical stability in aqueous environments. This guide provides a comprehensive analysis of the factors governing the stability of alpha-chloroacetamides, focusing on their degradation pathways, the kinetics of these processes, and the critical influence of environmental variables. We delve into the mechanistic underpinnings of their reactivity, offering field-proven insights and robust experimental protocols for the accurate assessment of their stability profiles.

The Alpha-Chloroacetamide Moiety: A Profile in Reactivity

The defining feature of an alpha-chloroacetamide is an acetamide backbone substituted with a chlorine atom on the carbon adjacent to the carbonyl group (the α-carbon). This specific arrangement dictates its chemical behavior. The high electronegativity of both the chlorine atom and the carbonyl oxygen creates a strong electron-withdrawing effect. This effect polarizes the α-carbon, rendering it highly electrophilic and susceptible to attack by nucleophiles.[4][5][6]

This inherent reactivity is precisely what makes alpha-chloroacetamides valuable as covalent modifiers. In drug development, they are designed to form stable, irreversible covalent bonds with nucleophilic amino acid residues, most notably cysteine, within the active site of a target protein.[1][7] However, this same reactivity makes them prone to degradation in aqueous media, a critical consideration for drug formulation, storage, and predicting their persistence in the environment.[3][8][9]

Primary Degradation Pathway: Aqueous Hydrolysis

In the absence of other reactive species, the principal abiotic degradation pathway for alpha-chloroacetamides in aqueous solution is hydrolysis.[3][9][10] This process primarily occurs through a well-characterized bimolecular nucleophilic substitution (S_N2) reaction.[10][11][12][13] In this mechanism, a nucleophile—either a water molecule or a hydroxide ion—attacks the electrophilic α-carbon. This attack leads to the formation of a transient pentavalent transition state, followed by the displacement of the chloride ion as a leaving group. The final product is the corresponding alpha-hydroxyacetamide derivative.[10][11]

Caption: General S_N2 hydrolysis mechanism of α-chloroacetamides.

Key Factors Governing Aqueous Stability

The rate of hydrolysis is not constant; it is profoundly influenced by a set of interconnected chemical and physical factors. Understanding these variables is paramount for predicting and controlling the stability of alpha-chloroacetamides.

The Critical Role of pH

The pH of the aqueous solution is arguably the most dominant factor affecting stability.

• Base-Mediated Hydrolysis : The degradation rate accelerates dramatically under basic (alkaline) conditions.[9][10][11][12] This is because the hydroxide ion (OH⁻) is a significantly stronger nucleophile than water. As the pH increases, the concentration of OH⁻ rises, leading to a proportional increase in the rate of the S_N2 reaction. For most chloroacetamides, this is the predominant degradation pathway in alkaline environments.[9][12]

• Acid-Mediated Hydrolysis : While hydrolysis also occurs in acidic media, the mechanisms can be more varied and compound-specific. In some cases, acid catalysis can promote cleavage of the amide bond or other substituents on the molecule in addition to, or instead of, displacement of the chloride.[3][9][10][11]

• Circumneutral pH (pH ≈ 7) : At neutral pH, the concentration of hydroxide ions is low, and water acts as the primary, albeit weaker, nucleophile. Consequently, hydrolysis is considerably slower. Half-lives at neutral pH can range from several weeks to years, depending on the specific molecular structure of the compound.[9][10] For example, the herbicide safener benoxacor was found to have a hydrolysis half-life of 55 days at pH 7.[9]

Influence of Temperature

In line with fundamental principles of chemical kinetics, temperature has a significant impact on the rate of hydrolysis. An increase in temperature provides more thermal energy to the reacting molecules, increasing the frequency and energy of collisions, thereby accelerating the reaction rate. Temperature-controlled studies on benoxacor, for instance, showed that its hydrolysis rate was approximately four times faster at 35°C compared to 21°C.[14]

Impact of Molecular Structure

Subtle differences in the chemical structure of an alpha-chloroacetamide can lead to dramatic variations in its stability.[10][11]

• Steric Hindrance : Bulky substituents on the amide nitrogen or near the α-carbon can physically obstruct the approach of a nucleophile. This steric hindrance reduces the rate of the S_N2 attack, thereby increasing the compound's stability.[6][12]

• Electronic Effects : The nature of the substituents can alter the electrophilicity of the α-carbon. For example, quantum mechanics analyses have shown that N,N-dimethyl chloroacetamide is more reactive than N-methyl chloroacetamide, a counterintuitive finding attributed to the electronic and conformational effects influencing the accessibility of the lowest unoccupied molecular orbital (LUMO) on the reactive carbon.[5] The type of (alkoxy)alkyl substituent on the nitrogen has been shown to dramatically influence both reactivity and the specific degradation mechanism.[10][11]

Presence of External Nucleophiles

In complex matrices, such as environmental water systems or biological fluids, nucleophiles other than water and hydroxide can be present. Species like bisulfide ions (HS⁻) or other reduced sulfur compounds are potent nucleophiles and can significantly accelerate the degradation of alpha-chloroacetamides through the same S_N2 mechanism.[3][11]

Quantitative Stability Assessment: Kinetics and Data

The degradation of alpha-chloroacetamides in an aqueous buffer typically follows pseudo-first-order kinetics, as the concentration of the nucleophile (water) remains essentially constant throughout the experiment.[2][9] The rate of degradation can be expressed by the half-life (t_½_), which is the time required for the concentration of the parent compound to decrease by 50%.

Table 1: Hydrolysis Half-Lives of Select Chloroacetamides

Compound	pH	Temperature (°C)	Half-Life (t_½_)
Benoxacor	7.0	22 ± 2	55.0 (±3.7) days[9]
Benoxacor	~10.6 (Lime Softening)	Ambient	13 hours[12]
Propachlor	Circumneutral	Ambient	Weeks to Years (Varies)[9]
Acetochlor	Circumneutral	Ambient	Years (Relatively Persistent)[9]
Metolachlor	Circumneutral	Ambient	Years (Relatively Persistent)[9]

Note: Data is compiled from multiple sources and conditions may vary slightly. This table is for comparative purposes.

Experimental Design for Aqueous Stability Studies

A robust and self-validating protocol is essential for accurately determining the stability of an alpha-chloroacetamide. The following outlines a standard workflow.

Caption: Standard experimental workflow for an aqueous stability study.

Protocol: HPLC-MS/MS Based Aqueous Stability Assay

• Reagent and Solution Preparation:

  • Prepare a concentrated stock solution (e.g., 10 mM) of the alpha-chloroacetamide in a water-miscible organic solvent like acetonitrile (ACN) or DMSO.

  • Prepare a series of aqueous buffers at desired pH values (e.g., pH 4.0, 7.4, 9.0). Ensure the buffer components will not interfere with the analysis.

  • Causality: Using buffers allows for the precise control of pH, the most critical variable. A concentrated organic stock minimizes the amount of co-solvent in the final reaction mixture, ensuring the study reflects primarily aqueous conditions.

• Reaction Initiation and Incubation:

  • In triplicate for each pH condition, add a small volume of the stock solution to a pre-warmed aliquot of the appropriate buffer to achieve the desired final concentration (e.g., 10 µM). The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid influencing the aqueous stability.

  • Vortex gently to mix. This is your t=0 sample point.

  • Incubate all samples in a temperature-controlled environment (e.g., 37°C). Protect from light if the compound is known to be photolabile.

• Time-Point Sampling and Quenching:

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each reaction vial.

  • Immediately quench the reaction by adding the aliquot to a solution that stops the degradation. A common method is to add it to a vial containing an excess of cold acetonitrile, often with a small amount of acid (e.g., formic acid) to neutralize basic samples.

  • Self-Validation: The t=0 sample serves as the baseline for 100% compound integrity. The quenching step is critical to ensure that the measured concentration accurately reflects the concentration at the precise moment of sampling.

• Analytical Quantification:

  • Analyze the quenched samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[15][16][17] This technique provides the sensitivity and selectivity to quantify the remaining parent compound and identify and quantify key degradation products, such as the alpha-hydroxy derivative.

  • For complex environmental samples, a Solid-Phase Extraction (SPE) step may be required prior to LC-MS/MS analysis to clean up the sample and concentrate the analytes.[15][16][17]

  • Trustworthiness: LC-MS/MS is the authoritative standard, allowing for unambiguous identification and quantification based on both retention time and mass-to-charge ratios of the parent and product ions.

• Data Analysis and Kinetic Modeling:

  • Plot the natural logarithm of the normalized concentration (ln[C/C₀]) versus time for each pH condition.

  • If the plot yields a straight line, the degradation follows first-order kinetics. The slope of this line is equal to the negative of the rate constant (-k).

  • Calculate the half-life (t_½_) using the equation: t_½_ = 0.693 / k.

Conclusion and Broader Implications

The aqueous stability of alpha-chloroacetamides is a multi-faceted characteristic governed by a predictable set of chemical principles. Stability is inversely proportional to pH and temperature, and is significantly modulated by the compound's specific molecular architecture. The primary degradation pathway is hydrolysis via an S_N2 mechanism, yielding the corresponding alpha-hydroxyacetamide.

For drug development professionals, a thorough understanding of this stability profile is non-negotiable. It informs decisions on formulation, storage conditions, and predicts the molecule's behavior in vivo. A compound that hydrolyzes too quickly may never reach its intended biological target, while an overly stable one might have an undesirable pharmacokinetic profile. For researchers in environmental science, these same principles are essential for predicting the persistence, transformation, and ultimate fate of chloroacetamide-based herbicides in soil and water systems. By employing robust, well-designed stability studies, scientists can effectively characterize and engineer these powerful molecules for optimal performance and safety.

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2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide safety data sheet (SDS)

The following technical guide details the safety, handling, and physicochemical profile of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide .

Note: As of the current chemical registry, this specific compound is often treated as a novel research intermediate or a custom synthesis scaffold (structurally related to the U-47700/U-50488 opioid pharmacophores). Consequently, no standardized government-issued SDS exists.[1] The data below represents a derived safety profile calculated from Structure-Activity Relationships (SAR), functional group reactivity (α-chloroacetamide warhead), and standard protocols for handling reactive electrophiles.

Safety, Stability, and Handling Protocols

Part 1: Chemical Identity & Characterization

This compound is a bifunctional building block containing a basic tertiary amine and a highly reactive electrophilic

-chloroacetamide.[1] It is frequently utilized in the synthesis of kappa-opioid receptor ligands or as a covalent affinity probe.[1]

Property	Specification
Chemical Name	2-Chloro-N-(2-(dimethylamino)cyclohexyl)acetamide
Common Aliases	N-(2-dimethylaminocyclohexyl)- -chloroacetamide; U-Series Precursor
Molecular Formula
Molecular Weight	218.72 g/mol
Estimated CAS	Not Assigned (Treat as Novel/Research Substance)
Physical State	White to off-white crystalline solid (Free base); Hygroscopic powder (HCl salt)
Solubility	Soluble in DCM, DMSO, Methanol.[1][2][3][4] Sparingly soluble in water (Free base).

Part 2: Hazard Identification (GHS Classification)

Scientist’s Insight: The primary danger here is not just toxicity, but sensitization . The chloroacetamide moiety is a potent alkylating agent that reacts with cysteine residues in proteins, leading to haptenization and severe allergic contact dermatitis.

GHS Label Elements

• Signal Word: DANGER

• Pictograms:

  • 💀 (GHS06 - Acute Toxicity)[1]

  • 🔥 (GHS05 - Corrosive)[1]

  • ⚕️ (GHS08 - Health Hazard)[1][3]

Hazard Statements

• H301: Toxic if swallowed (Predicted based on diamine pharmacophore).[5]

• H314: Causes severe skin burns and eye damage (Alkylating potential).

• H317: May cause an allergic skin reaction (Potent sensitizer).[3][5][6]

• H335: May cause respiratory irritation.[7][8]

Part 3: Stability & Storage (The "Self-Destruct" Mechanism)[1]

Critical Technical Insight: Unlike simple acetamides, this molecule possesses an internal "self-destruct" mechanism.[1] The lone pair on the dimethylamino nitrogen (N2) can attack the

-carbon of the chloroacetamide, displacing the chloride ion.[1] This intramolecular cyclization forms a quaternary piperazinium salt , rendering the reagent useless and potentially altering its toxicity profile.

Degradation Pathway Visualization

Figure 1: The intramolecular cyclization pathway.[1] Storage as a free base in solution accelerates this degradation.[1]

Storage Protocol

• Form: Store as the Hydrochloride (HCl) salt whenever possible. Protonating the amine (

  ) removes the nucleophilic lone pair, blocking the cyclization pathway.

• Temperature:

  is mandatory for the free base; is acceptable for the salt.

• Atmosphere: Store under Argon or Nitrogen. Moisture can hydrolyze the C-Cl bond over time.[1]

Part 4: Emergency Response & First Aid

Expert Note: Standard "wash with water" protocols are insufficient for alkylating agents. The goal is to quench the reactivity and neutralize the amine.

Response Decision Tree

Figure 2: Emergency response workflow prioritizing the removal of lipophilic alkylating residues.

Specific Treatments

• Skin: After washing, treat the area with a solution of sodium bicarbonate (to neutralize any HCl generated) or PEG-400 (to extract the lipophilic organic compound from skin pores).[1]

• Spill Cleanup: Do not simply wipe. Cover spills with a mixture of sodium thiosulfate (quenches the alkylating agent by forming a non-toxic thiosulfate adduct) and inert absorbent (vermiculite).

Part 5: Synthesis & Application Context

Usage in Drug Discovery

This compound is typically used to introduce the 2-(dimethylamino)cyclohexyl amine motif into a scaffold via the displacement of the chlorine atom by a nucleophile (e.g., a phenol, amine, or thiol).[1]

Reaction Monitoring (TLC/LCMS):

• Visualization: The compound is not strongly UV active (lacks aromatic rings). Use Iodine stain or Dragendorff’s reagent (stains tertiary amines orange).

• Quenching: Upon reaction completion, quench excess chloroacetamide with cysteine or glutathione before workup to prevent operator exposure to the active warhead.

Disposal

• Dissolve in a combustible solvent.

• Add an excess of nucleophile (e.g., Ethanolamine) to consume the reactive chlorine.

• Incinerate in a chemical incinerator equipped with an afterburner and scrubber (to handle Nitrogen Oxides and HCl gas).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Chloroacetamide Derivatives. Retrieved from [Link][1]

• European Chemicals Agency (ECHA). C&L Inventory: 2-Chloroacetamide Safety Profile.[9] Retrieved from [Link][1]

• World Health Organization (WHO). Safe Handling of Cytotoxic and Alkylating Drugs. Retrieved from [Link][1]

Sources

• 1. 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO | CID 96338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. Chloroacetamide - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]
• 5. chemos.de [chemos.de]
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• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. aaronchem.com [aaronchem.com]
• 9. 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem [pubchem.ncbi.nlm.nih.gov]

Novel Diamine Cyclohexane Derivatives: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Cyclohexane Scaffold

The cyclohexane ring is a ubiquitous structural motif in medicinal chemistry, prized for its conformational rigidity and three-dimensional character. This non-aromatic, saturated carbocycle serves as a versatile scaffold, allowing for the precise spatial arrangement of functional groups, which is critical for selective interaction with biological targets. When functionalized with two amine groups, the resulting diamine cyclohexane (DACH) derivatives unlock a vast chemical space with profound therapeutic potential. The stereochemistry of the diamine substituents—whether cis or trans, and their specific enantiomeric form (e.g., (1R,2R) or (1S,2S))—dramatically influences molecular shape and, consequently, biological activity.[1][2][3] This guide provides a comprehensive overview of the synthesis, therapeutic applications, and structure-activity relationships of novel diamine cyclohexane derivatives, offering field-proven insights for professionals in drug discovery and development.

Part 1: Strategic Synthesis of Diamine Cyclohexane Cores

The therapeutic utility of DACH derivatives is fundamentally dependent on the ability to synthesize stereochemically pure isomers. The choice of synthetic route is dictated by the desired substitution pattern (1,2-, 1,3-, or 1,4-) and the required stereochemistry (cis or trans).

Synthesis of trans-1,2-Diamine Derivatives: The Aziridinium Ion Pathway

A robust and widely adopted method for synthesizing trans-1,2-diaminocyclohexane derivatives proceeds via the sequential ring-opening of cyclohexene oxide.[4] This pathway is favored for its high stereoselectivity.

Rationale: The initial nucleophilic attack on the epoxide by a primary or secondary amine establishes the first C-N bond and sets the trans stereochemistry of the resulting amino alcohol. Subsequent conversion of the hydroxyl group to a good leaving group (e.g., a mesylate) facilitates an intramolecular cyclization to form a highly reactive aziridinium ion intermediate. The second nucleophilic attack by another amine on this intermediate occurs at the less sterically hindered carbon, proceeding with an inversion of configuration that ultimately yields the trans-1,2-diamine product. This stepwise, stereocontrolled approach makes it a reliable method for accessing these valuable scaffolds.[4][5]

General workflow for synthesis of trans-1,2-diamine derivatives.

Synthesis of 1,3- and 1,4-Diamine Derivatives

The synthesis of 1,3- and 1,4-isomers often involves different strategies, such as the reductive amination of cyclohexanediones or the hydrogenation of aromatic precursors.[6][7]

• 1,3-Diaminocyclohexane: A common route involves the reductive amination of 1,3-cyclohexanedione.[7] This can be performed in a one-pot reaction using ammonia and a reducing agent like hydrogen gas over a Raney Nickel catalyst. The control of reaction conditions is critical to maximize the yield of the desired diamine over potential byproducts like 3-aminocyclohexanone.[7]

• 1,4-Diaminocyclohexane: This isomer is frequently produced by the catalytic hydrogenation of p-phenylenediamine over nickel or cobalt catalysts.[6] This process typically yields a mixture of cis and trans isomers, which must then be separated, often by fractional crystallization, to isolate the desired stereoisomer.[6][8]

Part 2: Therapeutic Applications & Mechanistic Insights

DACH derivatives have demonstrated significant potential across multiple therapeutic areas, most notably in antimicrobial and anticancer applications.

Antimicrobial Agents: Combating Drug Resistance

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. DACH derivatives have emerged as a promising class of compounds with potent activity against a range of pathogens.

Antibacterial Activity: A series of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives have shown remarkable potency against both Gram-positive and Gram-negative bacteria, with some compounds exhibiting Minimum Inhibitory Concentrations (MICs) significantly lower than the standard antibiotic tetracycline.[9] Similarly, adamantyl-substituted cyclohexane diamine derivatives have been synthesized and found to be effective against methicillin-resistant Staphylococcus aureus (MRSA) and Mycobacterium tuberculosis.[10][11]

Structure-Activity Relationship (SAR) Insights:

• Substitution Pattern: For N,N-dibenzyl derivatives, the position and nature of substituents on the benzyl rings are critical. Halogen substitutions (Cl, Br, F) at the para position generally lead to enhanced antimicrobial activity compared to substitutions at the meta position.[12]

• Lipophilicity: Increasing the length of aliphatic carbon chains on the benzene ring can increase antimycobacterial activity, though there is an optimal length beyond which activity may decrease.[11]

• Stereochemistry: Studies have shown that for some derivatives, the (1S,2S) enantiomers have lower MIC values compared to the racemic mixture, highlighting the importance of stereochemistry in target engagement.[13]

Derivative Class	Target Organism	Key SAR Feature	Reported MIC Range (µg/mL)	Reference
N,N-dibenzyl-cyclohexane-1,2-diamines	Gram-positive & Gram-negative bacteria	Halogen at para-position of benzyl ring	0.0005 - 0.032	[9]
Adamantyl-substituted cyclohexane diamines	Methicillin-resistant S. aureus (MRSA)	Adamantyl moiety	8 - 64	[10][11]
Symmetrical trans-cyclohexane-1,4-diamines	Mycobacterium tuberculosis	Propyl group at para-position of benzene ring	Not specified, but potent	[11]

Anticancer Agents: The Legacy of Oxaliplatin and Beyond

The 1,2-diaminocyclohexane moiety is the cornerstone of the highly successful anticancer drug oxaliplatin.[14] This has inspired extensive research into new platinum-based complexes incorporating DACH ligands to overcome the limitations of existing therapies, such as drug resistance and severe side effects.[14][15]

Platinum(IV) Prodrugs: A key strategy involves the development of Pt(IV) prodrugs. These complexes are more stable and less reactive than their Pt(II) counterparts.[16][17] In the reducing environment inside a cancer cell, the Pt(IV) complex is reduced to the active Pt(II) species, which can then bind to nuclear DNA, forming adducts that inhibit DNA replication and transcription, ultimately triggering apoptosis.[14] The cyclohexane-1R,2R-diamine carrier ligand has been shown to impart selectivity towards colon cancer cells.[16]

Multi-action Agents: Researchers are now designing "multi-action" Pt(IV) prodrugs where the axial ligands are themselves bioactive molecules.[17] For example, complexes have been synthesized that incorporate ligands like valproic acid (a histone deacetylase inhibitor) or diclofenac.[14][17] This approach aims to create a synergistic effect, where the released bioactive ligands can modulate the tumor microenvironment or inhibit other cancer-related pathways, enhancing the overall efficacy of the platinum agent.

Mechanism of action for a multi-action Pt(IV)-DACH anticancer prodrug.

Part 3: Experimental Protocols: A Self-Validating System

The following protocols are provided as representative examples of the synthesis and evaluation of DACH derivatives, emphasizing the rationale behind key steps.

Protocol: Synthesis of a trans-N,N'-Dibenzyl-1,2-diaminocyclohexane Derivative

This protocol is adapted from methodologies used in the synthesis of antimicrobial DACH derivatives.[4][9]

Objective: To synthesize a specific trans-1,2-diamine derivative for biological screening.

Materials:

• Cyclohexene oxide

• Benzylamine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et3N)

• Substituted benzylamine

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Step 1: Synthesis of trans-2-(Benzylamino)cyclohexan-1-ol.

  • In a round-bottom flask, dissolve cyclohexene oxide (1.0 eq) in a suitable solvent like acetonitrile.

  • Add benzylamine (1.1 eq) to the solution.

  • Reflux the mixture for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Rationale: Refluxing provides the necessary activation energy for the nucleophilic attack of the amine on the epoxide ring. Acetonitrile is a polar aprotic solvent that can solvate the reactants without interfering with the reaction.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure. The crude product can often be used directly in the next step.

• Step 2: Mesylation and In Situ Aziridinium Ion Formation.

  • Dissolve the crude amino alcohol from Step 1 in anhydrous DCM and cool to 0 °C in an ice bath.

  • Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq).

  • Rationale: The reaction is performed at 0 °C to control the exothermic reaction. Triethylamine acts as a base to neutralize the HCl generated, driving the reaction forward. MsCl converts the hydroxyl group into a good leaving group (mesylate).

  • Allow the reaction to stir at room temperature for 2-3 hours. The formation of the mesylate is followed by spontaneous intramolecular cyclization to the aziridinium ion.

• Step 3: Ring Opening with Second Amine.

  • To the same reaction mixture, add the second substituted benzylamine (1.5 eq).

  • Stir the reaction at room temperature overnight.

  • Rationale: The second amine attacks the aziridinium ion, opening the three-membered ring to form the final trans-1,2-diamine product. Using a slight excess of the amine ensures the reaction goes to completion.

• Step 4: Work-up and Purification.

  • Quench the reaction by adding saturated sodium bicarbonate solution.

  • Separate the organic layer, and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

  • Rationale: The aqueous work-up removes unreacted reagents and salts. Purification by column chromatography is essential to isolate the target compound from any side products or starting materials.

• Step 5: Characterization.

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard assay for assessing antimicrobial activity.[9][11]

Objective: To determine the lowest concentration of a synthesized DACH derivative that inhibits the visible growth of a specific microorganism.

Materials:

• Synthesized DACH derivative stock solution (e.g., in DMSO)

• 96-well microtiter plates

• Bacterial or fungal culture grown to logarithmic phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Positive control (standard antibiotic, e.g., tetracycline)

• Negative control (broth only)

• Vehicle control (broth with DMSO)

Procedure:

• Preparation: Add 50 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the stock solution of the test compound to the first well of a row. Mix well and transfer 50 µL to the second well. Repeat this two-fold serial dilution across the row. Discard the final 50 µL from the last well. This creates a concentration gradient.

  • Rationale: Serial dilution allows for the testing of a wide range of concentrations to precisely determine the MIC value.

• Inoculation: Prepare a standardized inoculum of the microorganism (e.g., adjusted to 0.5 McFarland standard). Dilute this inoculum in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. Add 50 µL of this diluted inoculum to each well (except the negative control).

• Controls: Prepare a positive control row using a standard antibiotic and a vehicle control row using the same concentration of DMSO as the test compound wells.

• Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 37 °C for most bacteria) for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

  • Rationale: This visual endpoint provides a clear and reproducible measure of the compound's inhibitory activity. The controls validate the assay: the negative control should be clear, the vehicle control should show growth (ensuring the solvent isn't inhibitory), and the positive control should show inhibition at its known MIC.

Conclusion and Future Outlook

Diamine cyclohexane derivatives represent a privileged scaffold in medicinal chemistry, with demonstrated success in generating potent and selective therapeutic agents. Their conformational rigidity, stereochemical diversity, and synthetic tractability provide a robust platform for drug design. The research highlighted in this guide, from novel antimicrobial agents that combat resistance to sophisticated multi-action anticancer prodrugs, underscores the vast potential of this chemical class.[9][16][17] Future efforts will likely focus on further exploring the chemical space around the DACH core, developing new stereoselective synthetic methodologies, and designing next-generation conjugates that can target specific cellular pathways with even greater precision. The continued investigation of these versatile molecules promises to deliver innovative solutions to pressing challenges in modern medicine.

References

• Title: Synthesis, antimicrobial activity and structure-activity relationship study of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives. Source: PubMed URL: [Link]

• Title: Antibacterial activity of adamantyl substituted cyclohexane diamine derivatives against methicillin resistant Staphylococcus aureus and Mycobacterium tuberculosis. Source: RSC Publishing URL: [Link]

• Title: cyclohexane and its functionally substituted derivatives. Source: CABI Digital Library URL: [Link]

• Title: Synthesis and characterization of cyclohexane-1R,2R-diamine-based Pt(iv) dicarboxylato anticancer prodrugs: their selective activity against human colon cancer cell lines. Source: PubMed URL: [Link]

• Title: Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. Source: arkat usa URL: [Link]

• Title: CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. Source: ResearchGate URL: [Link]

• Title: ChemInform Abstract: Synthesis, Antimicrobial Activity and Structure-Activity Relationship Study of N,N-Dibenzyl-cyclohexane-1,2-diamine Derivatives. Source: ResearchGate URL: [Link]

• Title: Synthesis and Characterisation of Platinum(II) Diaminocyclohexane Complexes with Pyridine Derivatives as Anticancer Agents. Source: MDPI URL: [Link]

• Title: Platinum(IV) Derivatives of [Pt(1S,2S-diaminocyclohexane)(5,6-dimethyl-1,10-phenanthroline)] with Diclofenac Ligands in the Axial Positions: A New Class of Potent Multi-action Agents Exhibiting Selectivity to Cancer Cells. Source: ACS Publications URL: [Link]

• Title: ChemInform Abstract: Preparation of trans-1,2-Diaminocyclohexane Derivatives by Lithium Perchlorate Catalyzed Ring Opening of Aziridines. Source: ResearchGate URL: [Link]

• Title: Platinum(iv) combo prodrugs containing cyclohexane-1R,2R-diamine, valproic acid, and perillic acid as a multiaction chemotherapeutic platform. Source: Dalton Transactions (RSC Publishing) URL: [Link]

• Title: 1,2-Diaminocyclohexane. Source: PubChem URL: [Link]

• Title: Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. Source: ResearchGate URL: [Link]

• Title: Structural and functional relationship among diamines in terms of inhibition of cell growth. Source: Unknown Source URL: [Link]

• Title: Preparation of trans cyclohexane 1,4-diamine.

• Title: EXPLORATION OF CIS-1,2-DIAMINOCYCLOHEXANE-BASED CONFORMATIONALLY LOCKED CHIRAL LIGANDS IN ASYMMETRIC SYNTHESIS. Source: Scholarly Commons URL: [Link]

• Title: CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. Source: Semantic Scholar URL: [Link]

• Title: trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Source: ACS Publications URL: [Link]

• Title: Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Source: Unknown Source URL: [Link]

• Title: METHOD FOR PRODUCING trans-1,4-DIAMINOCYCLOHEXANE.

• Title: Exploration Of Cis-1,2-Diaminocyclohexane-Based Conformationally Locked Chiral Ligands In Asymmetric Synthesis. Source: ResearchGate URL: [Link]

• Title: Synthesis of new cyclo-hexane-1,3-dione derivatives by simple methods and their herbicidal activity. Source: Academia.edu URL: [Link]

• Title: RSC Medicinal Chemistry. Source: Unknown Source URL: [Link]

• Title: Synthetic methods for 1,3-diamines. Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: DERIVATIVES OF THE CYCLOHEXENE SERIES AND THEIR BIOLOGICAL ACTIVITY. Source: Unknown Source URL: [Link]

• Title: Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. Source: PMC URL: [Link]

• Title: exploration of cis-1,2-diaminocyclohexane-based conformationally locked chiral ligands in asymmetric synthesis. Source: Scholarly Commons - University of the Pacific URL: [Link]

• Title: Regio- and stereoselective synthesis of new diaminocyclopentanols. Source: Beilstein Journals URL: [Link]

• Title: Use of cyclohexane-1,3-dione derivatives in the preparation of enaminones. Source: Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL: [Link]

• Title: Heterocyclic compounds derived from cyclohexane-1,4-dione: synthesis of tetrahydro-4H-chromene and tetrahydrobenzo[d]thiazole derivatives as target SARS-CoV-2 main protease (Mpro) and potential anti-Covid-19. Source: PMC URL: [Link]

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• 3. "EXPLORATION OF CIS-1,2-DIAMINOCYCLOHEXANE-BASED CONFORMATIONALLY LOCKE" by Carim van Beek [scholarlycommons.pacific.edu]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. trans-1,4-Diaminocyclohexane synthesis - chemicalbook [chemicalbook.com]
• 7. mdpi.com [mdpi.com]
• 8. JP2008074754A - METHOD FOR PRODUCING trans-1,4-DIAMINOCYCLOHEXANE - Google Patents [patents.google.com]
• 9. Synthesis, antimicrobial activity and structure-activity relationship study of N,N-dibenzyl-cyclohexane-1,2-diamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antibacterial activity of adamantyl substituted cyclohexane diamine derivatives against methicillin resistant Staphylococcus aureus and Mycobacterium tuberculosis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
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• 16. Synthesis and characterization of cyclohexane-1R,2R-diamine-based Pt(iv) dicarboxylato anticancer prodrugs: their selective activity against human colon cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Platinum( iv ) combo prodrugs containing cyclohexane-1 R ,2 R -diamine, valproic acid, and perillic acid as a multiaction chemotherapeutic platform fo ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT01876H [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis protocol for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Technical Application Note: Synthesis Protocol for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Part 1: Executive Summary & Core Directive

This Application Note details the synthesis, purification, and characterization of 2-Chloro-N-(2-(dimethylamino)cyclohexyl)acetamide . This compound serves as a critical electrophilic scaffold in the synthesis of trans-1,2-diaminocyclohexane derivatives, a privileged structure in medicinal chemistry often associated with kappa-opioid receptor (KOR) ligands and sigma receptor modulators.[1]

Editorial Note: This protocol focuses on the trans-isomer , as it is the pharmacologically relevant conformation for the "U-series" (e.g., U-47700, U-50488) and related benzamide/acetamide analogs.[1] The synthesis utilizes a high-fidelity acylation strategy designed to minimize bis-acylation and polymerization side reactions.[1]

⚠️ LEGAL & SAFETY WARNING: This compound is a structural precursor to potent synthetic opioids (e.g., U-47700). While the intermediate itself may not be globally scheduled, it must be handled in strict accordance with local laws (e.g., US DEA, UK Misuse of Drugs Act) regarding drug precursors.[1]

• Health Hazard: Chloroacetyl chloride is a severe lachrymator and vesicant.[1] The product is a potent alkylating agent.

• Containment: All operations must be performed in a functioning fume hood.

Part 2: Scientific Integrity & Logic (The Protocol)

Retrosynthetic Analysis

The target molecule is disconnected at the amide bond. The presence of the

-chloro group necessitates the use of chloroacetyl chloride as the acylating agent.[1] The inherent nucleophilicity difference between the primary amine ( ) and the tertiary amine ( ) in the starting material allows for selective acylation without the need for protecting groups.

Materials & Equipment

Reagent/Solvent	Specification	Role	CAS No.[2] (Ref)
trans-2-(Dimethylamino)cyclohexylamine	>97%, pure isomer	Starting Material	[13474-35-6]
Chloroacetyl Chloride	>98%, distilled	Acylating Agent	[79-04-9]
Dichloromethane (DCM)	Anhydrous, amine-free	Solvent	[75-09-2]
Triethylamine (Et₃N)	>99%, dried over KOH	HCl Scavenger	[121-44-8]
Sodium Bicarbonate (NaHCO₃)	Saturated Aq.[1][3] Sol.	Quenching Agent	[144-55-8]

Equipment:

• 3-neck Round Bottom Flask (RBF) with Claisen adapter.[1]

• Pressure-equalizing addition funnel.[1]

• Inert gas line (Nitrogen or Argon).

• Rotary Evaporator.[1]

Experimental Procedure

Step 1: Preparation of the Amine Solution

• Flame-dry a 250 mL 3-neck RBF and flush with Nitrogen.

• Charge the flask with trans-2-(dimethylamino)cyclohexylamine (1.42 g, 10.0 mmol).

• Add Anhydrous DCM (50 mL) and Triethylamine (1.67 mL, 12.0 mmol, 1.2 equiv).

• Cool the solution to 0°C using an ice/water bath. Stir for 15 minutes to ensure thermal equilibrium.

Expert Insight: Cooling is critical.[1] Chloroacetyl chloride is highly reactive. Higher temperatures promote the formation of bis-acylated byproducts or quaternary ammonium salts via self-alkylation of the tertiary amine by the

-chloro group.[1]

Step 2: Acylation (The Schotten-Baumann Variant)

• Dilute Chloroacetyl chloride (0.88 mL, 11.0 mmol, 1.1 equiv) in anhydrous DCM (10 mL) in the addition funnel.

• Add the acid chloride solution dropwise over 30 minutes. Maintain internal temperature < 5°C.

• Observe the formation of white precipitate (Triethylamine hydrochloride salts).

• Once addition is complete, allow the reaction to warm to Room Temperature (RT) naturally and stir for 3 hours.

Step 3: Workup & Quenching [1]

• Quench the reaction by adding Saturated NaHCO₃ (30 mL) slowly. Stir vigorously for 10 minutes to hydrolyze unreacted acid chloride.

• Transfer to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with DCM (2 x 20 mL).

• Combine organic layers and wash with:

  • Brine (30 mL)

  • Water (30 mL)

• Dry over anhydrous Na₂SO₄ or MgSO₄.[1] Filter.

• Concentrate in vacuo (Rotovap) at < 40°C to yield the crude solid/oil.

Step 4: Purification

• Primary Method: Recrystallization from hot Ethyl Acetate/Hexanes (1:3).

• Alternative: Flash Column Chromatography (Silica Gel).

  • Eluent: 5% MeOH in DCM (The amine functionality causes streaking; add 1% NH₄OH if necessary).

Process Control & Validation

Checkpoint	Method	Acceptance Criteria
Reaction Completion	TLC (10% MeOH/DCM)	Disappearance of amine spot (ninhydrin stain).[1]
Identity	¹H-NMR (CDCl₃)	4.05 (s, 2H, Cl-CH₂), 2.25 (s, 6H, N(CH₃)₂).[1]
Purity	LC-MS	Single peak, Mass [M+H]⁺ = 219.[1]1.

Part 3: Visualization & Formatting

Synthesis Workflow (Graphviz)

Caption: Figure 1. Step-by-step synthesis workflow for the target chloroacetamide intermediate.

Mechanistic Logic & Troubleshooting (Graphviz)

Caption: Figure 2. Troubleshooting logic for common acylation pitfalls.

Part 4: References

• Szmuszkovicz, J. (1978). Analgesic N-(2-aminocycloaliphatic)benzamides. U.S. Patent 4,098,904. Upjohn Company.[4]

• Baumann, M. H., et al. (2018). Pharmacology of U-47700 and its analogs. Journal of Pharmacology and Experimental Therapeutics, 367(1), 1-9.[1] A key resource on the structure-activity relationships of trans-1,2-diamine scaffolds.

• Cayman Chemical. (2016). U-47700 Analytical Standard Product Information. Provides spectral data for the parent benzamide, relevant for characterizing the acetamide precursor.[1]

• World Health Organization (WHO). (2016). U-47700 Critical Review Report. Expert Committee on Drug Dependence.[4] Details the chemical synthesis pathways and precursors.

Sources

• 1. CAS 67579-81-1: trans-N,N′-Dimethyl-1,2-cyclohexanediamine [cymitquimica.com]
• 2. 2-Chloro-N-(2-diMethylaMino-cyclohexyl)-acetaMide | 1353965-83-9 [chemicalbook.com]
• 3. trans-1,2-Diaminocyclohexane - Wikipedia [en.wikipedia.org]
• 4. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]

Preparation of kappa-opioid receptor agonist intermediates

Application Note: Strategic Synthesis of trans-1,2-Diaminocyclohexane Scaffolds for Kappa-Opioid Receptor (KOR) Agonists

Executive Summary & Strategic Importance

The kappa-opioid receptor (KOR) remains a high-value target for treating pain and pruritus while avoiding the euphoric and addictive side effects associated with mu-opioid receptor (MOR) agonists. The structural core of the most potent and selective KOR agonists—exemplified by U-50,488 and its analogs (e.g., Spiradoline, Enadoline)—is the (1S,2S)-trans-1,2-diaminocyclohexane scaffold.

This guide details a robust, scalable protocol for synthesizing the critical intermediate: (1S,2S)-2-(pyrrolidin-1-yl)cyclohexan-1-amine . Unlike generic preparations, this workflow prioritizes enantiomeric purity and regioselective control, utilizing a self-validating mono-protection strategy to prevent the formation of "bis-pyrrolidino" side products.

Retrosynthetic Logic & Pathway

The synthesis hinges on differentiating the two equivalent nitrogen atoms of the C2-symmetric diamine. We employ a "desymmetrization via protection" strategy.

Figure 1: Retrosynthetic disconnection showing the pivotal role of the mono-functionalized diamine.

Detailed Experimental Protocols

Phase 1: Chiral Resolution of trans-1,2-Diaminocyclohexane

Objective: Isolation of the (1S,2S)-enantiomer from commercially available racemate. Mechanism: Diastereomeric salt formation using L-(+)-Tartaric acid.

Reagents:

• (±)-trans-1,2-Diaminocyclohexane (DACH)[1]

• L-(+)-Tartaric acid

• Water (Deionized)

• Glacial Acetic Acid

Protocol:

• Dissolution: In a 1L flask, dissolve L-(+)-tartaric acid (0.5 eq relative to diamine) in water at 90°C.

• Addition: Add (±)-trans-DACH dropwise to the hot solution.

  • Critical Process Parameter (CPP): Maintain temperature >85°C to prevent premature crystallization of the wrong diastereomer.

• Acidification: Add glacial acetic acid (approx. 1 eq) to solubilize the unwanted (1R,2R) isomer.

• Crystallization: Cool the mixture slowly to room temperature, then to 0°C for 4 hours. The (1S,2S)-DACH·L-Tartrate salt will crystallize.

• Filtration & Wash: Filter the white crystals and wash with ice-cold water/methanol (1:1).

• Liberation of Free Base: Suspend the salt in DCM and treat with 4M NaOH. Separate the organic layer, dry over Na₂SO₄, and concentrate.

  • Validation: Check optical rotation. Literature value

    (c=1, MeOH) for the (1S,2S) isomer.

Phase 2: Regioselective Synthesis of the Mono-Pyrrolidinyl Intermediate

Objective: Install the pyrrolidine ring on one nitrogen while leaving the other available for amide coupling. Challenge: Direct alkylation often leads to mixtures (bis-pyrrolidine or over-alkylation). Solution:Mono-Boc Protection Strategy.

Step 2A: Selective Mono-Boc Protection

• Salt Formation: Dissolve (1S,2S)-DACH (10 mmol) in MeOH. Add HCl (10 mmol, 1 eq) dropwise.

  • Why: This statistically favors the mono-protonated species.

• Protection: Add Di-tert-butyl dicarbonate (Boc₂O, 10 mmol) in MeOH to the mixture. Stir at RT for 2 hours.

• Workup: Evaporate MeOH. Partition residue between water and ether (removes di-Boc byproduct). Basify the aqueous layer (pH >12) and extract with DCM.

  • Yield: Expect ~65-75% of N-Boc-(1S,2S)-trans-1,2-diaminocyclohexane .

Step 2B: Pyrrolidine Ring Formation

• Alkylation: Dissolve the mono-Boc diamine (5 mmol) in Acetonitrile (MeCN).

• Reagents: Add 1,4-dibromobutane (5.5 mmol, 1.1 eq) and K₂CO₃ (15 mmol, 3 eq).

  • Catalyst: Add KI (0.5 mmol) to accelerate the reaction (Finkelstein condition).

• Reflux: Heat to reflux (80°C) for 16–24 hours. Monitor by TLC/LCMS for disappearance of primary amine.

• Purification: Filter inorganic salts. Concentrate filtrate. Purify via flash chromatography (Hexane/EtOAc) to isolate the N-Boc-N'-pyrrolidinyl intermediate.

Step 2C: Deprotection

• Dissolve the intermediate in DCM/TFA (4:1 ratio). Stir for 1 hour.

• Quench with sat. NaHCO₃. Extract with DCM.

• Product: (1S,2S)-2-(pyrrolidin-1-yl)cyclohexanamine .

Phase 3: Final Coupling (The U-50,488 Analog)

Objective: Amide bond formation with 3,4-dichlorophenylacetic acid.

Data Comparison of Coupling Reagents:

Reagent	Yield	Reaction Time	Notes
EDC / HOBt	78%	12 h	Standard, cost-effective. Requires aqueous workup.[2]
HATU / DIEA	92%	2 h	High efficiency, cleaner profile. Preferred for discovery.
T3P (Propylphosphonic anhydride)	85%	4 h	Low epimerization risk, easy workup (water soluble byproducts).

Protocol (HATU Method):

• Dissolve 3,4-dichlorophenylacetic acid (1.0 eq) in dry DMF.

• Add HATU (1.1 eq) and DIEA (2.5 eq). Stir for 10 min to activate acid.

• Add (1S,2S)-2-(pyrrolidin-1-yl)cyclohexanamine (1.0 eq).

• Stir at RT for 2 hours.

• Workup: Dilute with EtOAc, wash with LiCl (5% aq), NaHCO₃, and Brine.

• Final Salt Formation: Dissolve free base in Et₂O, add HCl/Et₂O to precipitate the hydrochloride salt (typical for biological assay stability).

Workflow Diagram

Figure 2: Step-by-step synthetic workflow from racemic starting material to API.

Expert Troubleshooting & Insights

• Racemization Risk: The trans-stereochemistry is thermodynamically stable, but prolonged heating in strong acid during deprotection can cause minor epimerization. Keep TFA deprotection times <2 hours.

• Stoichiometry Control: In Step 2A (Mono-protection), strict 1:1 stoichiometry of HCl is vital. Excess HCl leads to bis-protection (waste); insufficient HCl leaves unreacted diamine (purification burden).

• Safety Note: 1,4-dibromobutane is an alkylating agent. Use gloves and work in a fume hood.[2]

• Salt Selection: For biological assays, the methanesulfonate (mesylate) or hydrochloride salts of KOR agonists often show better water solubility than the free bases.

References

• Szmuszkovicz, J. (1982). Analgesic N-(2-aminocyclohexyl)-2-thiopheneacetamides and -benzacetamides. U.S. Patent 4,360,531. Link

• Llobet, S. et al. (2004). "Chemoenzymatic preparation of optically active trans-cyclohexane-1,2-diamine derivatives: an efficient synthesis of the analgesic U-(-)-50,488." Chemistry – A European Journal, 10(22), 5788-5794. Link

• Servín, F. A. et al. (2017). "General Method for Selective Mono-Boc Protection of Diamines." Journal of the Mexican Chemical Society, 61(1), 23-27. Link

• Periasamy, M. et al. (2004).[3] "Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions." Arkivoc, (viii), 4-11.[3] Link

• Jacobsen, E. N. et al. (1998). "Resolution of trans-1,2-Diaminocyclohexane." Journal of Chemical Education, 75(11), 1433. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]

Precision Alkylation: Nucleophilic Substitution of 2-Chloroacetamides

Executive Summary: The "Goldilocks" Electrophile

In the landscape of covalent drug discovery, 2-chloroacetamides occupy a critical "Goldilocks" zone. Unlike their highly reactive iodo- and bromo- counterparts, which often suffer from promiscuous off-target labeling, or acrylamides which rely on specific alignment for Michael addition, 2-chloroacetamides offer tunable electrophilicity .

This guide details the mechanistic underpinnings and optimized protocols for nucleophilic substitution (

) reactions of 2-chloroacetamides. It is designed for medicinal chemists and chemical biologists transitioning from general screening to targeted covalent modification.

Key Applications

• Covalent Fragment Screening: Identifying cryptic pockets in "undruggable" targets (e.g., KRAS, MYC).

• PROTAC Linker Synthesis: Stable attachment points for E3 ligase recruiters.

• Peptide Macrocyclization: "Stapling" peptides via cysteine bis-alkylation.

Mechanistic Principles & Reactivity[1][2]

The reaction proceeds via a classic bimolecular nucleophilic substitution (

).[1] However, the adjacent carbonyl group significantly influences the reaction coordinate.

The Reaction Coordinate

The carbonyl dipole (

on Carbon) lowers the energy of the orbital of the C-Cl bond, making the -carbon more susceptible to nucleophilic attack compared to a standard alkyl chloride.

Reactivity Order (Halogens):

Note: While Iodine is faster, Chlorine is preferred in drug candidates due to metabolic stability and lower intrinsic toxicity.

Selectivity Profiles (The pH Dial)

The "tunability" of 2-chloroacetamides lies in pH control. You can direct the warhead to specific residues by manipulating the protonation state of the nucleophile.

Nucleophile	Residue	pKa (Side Chain)	Reactive Species	Optimal pH for 2-Cl-Acetamide
Thiol	Cysteine	~8.3	Thiolate ( )	7.5 – 8.5
Imidazole	Histidine	~6.0	Neutral Imidazole	6.0 – 7.0
Amine	Lysine	~10.5	Neutral Amine ( )	> 9.0 (Slow)

Mechanistic Visualization

The following diagram illustrates the transition state and the critical orbital overlap required for the substitution.

Caption:

reaction pathway showing nucleophilic attack on the -carbon. Note the requirement for backside accessibility.

Experimental Protocols

Protocol A: Covalent Fragment Screening (Cysteine Targeting)

Objective: Label surface-exposed cysteines on a target protein to identify binding pockets. Context: This protocol uses mild conditions to prevent protein denaturation while ensuring the chloroacetamide warhead reacts specifically with cysteines.

Materials

• Buffer: 50 mM HEPES, pH 7.5 (Avoid TRIS; primary amines can compete over long incubations).

• Protein: Target protein at 5–10 µM.

• Library: 2-Chloroacetamide fragment library (typically 100–500 mM stocks in DMSO).

• Quench: Dithiothreitol (DTT) or Mercaptoethanol.

Step-by-Step Workflow

• Preparation: Dilute protein to 5 µM in HEPES buffer. Ensure the protein is reduced (treat with 1 mM TCEP for 30 min, then desalt if necessary).

• Incubation: Add the 2-chloroacetamide fragment (final conc. 100–500 µM, 2–5% DMSO).

  • Expert Insight: Unlike acrylamides, chloroacetamides react slower. Incubate for 4 to 24 hours at room temperature or 4°C.

• Quenching: Add DTT to a final concentration of 10 mM. Incubate for 15 minutes.

  • Why? The excess thiol rapidly consumes remaining electrophile, stopping the reaction and preventing artificial labeling during MS ionization.

• Analysis: Analyze via Intact Protein LC-MS. Look for a mass shift of +Fragment MW - 36 Da (Loss of HCl).

Protocol B: The Finkelstein Acceleration (Synthetic Optimization)

Objective: Force the reaction of a 2-chloroacetamide with a poor nucleophile (e.g., a steric amine) during synthesis. Context: If direct substitution is too slow (yielding <10%), use in situ halogen exchange.

Materials

• Solvent: Acetone (classic) or DMF (modern/higher solubility).

• Catalyst: Potassium Iodide (KI) or Sodium Iodide (NaI).

• Base: Potassium Carbonate (

  ) or DIPEA.

Step-by-Step Workflow

• Dissolution: Dissolve the 2-chloroacetamide (1.0 eq) and the amine nucleophile (1.2 eq) in dry DMF (0.2 M).

• Catalyst Addition: Add 0.5 – 1.0 equivalents of KI .

  • Mechanism:[2][3][4][5][6][7][8] KI reacts with the alkyl chloride to form a transient, highly reactive alkyl iodide. The amine then displaces the iodide. The iodide is regenerated (catalytic cycle).[9]

• Base Addition: Add

  (2.0 eq).

• Reaction: Heat to 60°C for 4–12 hours.

• Workup: Dilute with EtOAc, wash with water (removes DMF and inorganic salts). Dry organic layer over

  .

Troubleshooting & Optimization Matrix

Problem	Root Cause	Solution
No Reaction (Protein)	pH too low (Cys protonated)	Adjust pH to 8.0. Cysteine is ~8.3; at pH 7.0, only ~5% is reactive thiolate.
No Reaction (Synthesis)	Leaving group too stable	Apply Protocol B (Finkelstein). Add 50 mol% KI to generate the reactive iodide species in situ.
Precipitation	Compound insolubility	Switch solvent to DMSO or DMF. Chloroacetamides are lipophilic.
Over-alkylation	Non-specific Lysine labeling	Lower pH to 7.0–7.4. Reduce incubation time. Reduce fragment excess (try 10x instead of 50x).
Hydrolysis	High pH / Temperature	Avoid pH > 9.0. Chloroacetamides can hydrolyze to the alcohol/acid over days in basic water.

Decision Workflow: Screening Strategy

Use this logic flow to determine the optimal screening parameters for your specific target.

Caption: Decision tree for optimizing covalent fragment campaigns using 2-chloroacetamides.

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[7][8] Nature Reviews Drug Discovery, 10, 307–317.

• Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry, 62(12), 5673–5724.

• Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems." Nature, 534, 570–574.

• Finkelstein, H. (1910).[6] "Darstellung organischer Jodide aus den entsprechenden Bromiden und Chloriden."[6] Berichte der deutschen chemischen Gesellschaft, 43(2), 1528–1532.[6]

• BenchChem. (2025).[2] "A Head-to-Head Comparison: 2-Bromoacetamide vs. Iodoacetamide for Cysteine Alkylation Efficiency."

Sources

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 5. Nucleophilic substitution reactions of alpha-chloroacetanilides with benzylamines in dimethyl sulfoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jk-sci.com [jk-sci.com]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sciencemadness Discussion Board - Can the Finkelstein reaction be exploited as a sort of in situ catalysis via halogen exchange? - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide and its Analogs in Drug Design

A Senior Application Scientist's Guide to the U-47700 Series of Opioid Receptor Modulators

Disclaimer: The compound 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide as named is not extensively documented in scientific literature. However, its core structure strongly resembles a well-characterized class of synthetic opioids, the N-substituted benzamides, notably the U-47700 series. This guide will focus on trans-3,4-dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide (U-47700) and its analogs, as it is highly probable that this is the class of compounds relevant to the user's interest in drug design. U-47700 is a potent opioid agonist and is a controlled substance in many jurisdictions. Its handling and synthesis should only be conducted by licensed professionals in appropriate research settings.

Introduction: A Rediscovered Scaffold for Opioid Research

The N-substituted benzamide and 2-phenylacetamide series of compounds, originally explored by The Upjohn Company in the 1970s and 1980s, represent a fascinating case study in drug development.[1] While initially investigated as potential therapeutic agents, compounds like U-47700 never advanced to human clinical trials.[1] However, the potent and selective nature of these molecules has led to their re-emergence as valuable tools for researchers studying opioid receptor pharmacology. U-47700, a structural isomer of AH-7921, is a potent µ-opioid receptor agonist, approximately 7.5 to 10 times more potent than morphine in animal models.[2][3][4][5] This guide provides an in-depth look at the applications of this chemical scaffold in drug design, focusing on its mechanism of action, structure-activity relationships, and protocols for its study.

The core structure, featuring an N-(2-aminocycloaliphatic)benzamide, offers a rigid scaffold that allows for systematic modification to probe the intricacies of opioid receptor binding and activation.[1][6] Understanding the pharmacology of these compounds is not only crucial for developing novel analgesics with improved side-effect profiles but also for addressing the public health challenges posed by their illicit manufacturing and abuse.[1][7][8]

Mechanism of Action: Selective µ-Opioid Receptor Agonism

U-47700 and its analogs primarily exert their effects through their interaction with the µ-opioid receptor (MOR). This interaction initiates a cascade of intracellular signaling events characteristic of G-protein coupled receptors (GPCRs).

Receptor Binding and Activation

U-47700 is a potent agonist at the µ-opioid receptor, with a significantly lower affinity for the κ-opioid (KOR) and δ-opioid (DOR) receptors.[3][4] The binding affinity (Ki) of U-47700 for the µ-opioid receptor has been reported to be approximately 11.1 nM.[4] In comparison, its affinity for the κ- and δ-opioid receptors is significantly lower, with Ki values of 287 nM and 1220 nM, respectively.[3] This selectivity for the µ-opioid receptor is a key determinant of its pharmacological profile, which includes analgesia, sedation, and respiratory depression.[9]

The following diagram illustrates the signaling pathway initiated by the binding of a U-47700 analog to the µ-opioid receptor.

Caption: U-47700 analog binding to the µ-opioid receptor.

Structure-Activity Relationship (SAR) Studies

The rigid cyclohexyl scaffold of the U-47700 series is a key feature that has enabled detailed SAR studies.[1] The stereochemistry at the C1 and C2 positions of the cyclohexane ring is critical for activity, with the trans isomers generally exhibiting higher affinity and potency.[1]

Compound	Key Structural Feature	µ-Opioid Receptor Affinity (Ki, nM)	κ-Opioid Receptor Affinity (Ki, nM)	δ-Opioid Receptor Affinity (Ki, nM)
U-47700	trans-3,4-dichloro-N-methylbenzamide	11.1	287	1220
N-desmethyl-U-47700	N-demethylated metabolite	206	-	-
N,N-didesmethyl-U-47700	N,N-didesmethylated metabolite	4080	-	-
U-50488	Phenylacetamide analog	-	High Affinity	-

Data compiled from multiple sources.[1][3][4]

The data clearly indicates that N-demethylation significantly reduces the affinity for the µ-opioid receptor.[4] This has important implications for the in vivo activity and duration of action of these compounds. The N-desmethyl and N,N-didesmethyl metabolites are considered to have negligible contributions to the overall pharmacological effects of U-47700.[3][4]

Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-N-cyclohexyl-acetamide (A Precursor Analog)

This protocol describes the synthesis of a simplified analog, 2-Chloro-N-cyclohexyl-acetamide, which can serve as a starting point for more complex derivatives.

Materials:

• Cyclohexylamine

• Chloroacetyl chloride

• Acetonitrile

• Ethyl acetate

• 1.2 M Hydrochloric acid

• 1 M Sodium carbonate solution

• Magnesium sulfate

• Standard laboratory glassware and stirring equipment

Procedure:

• Dissolve cyclohexylamine (2.1 equivalents) in acetonitrile (1 mL per mmol of acyl halide).

• In a separate flask, dissolve chloroacetyl chloride (1.0 equivalent) in acetonitrile (1 mL per mmol).

• Cool the chloroacetyl chloride solution to approximately 15°C and add the cyclohexylamine solution dropwise with stirring.

• Allow the reaction to stir at room temperature for 1-2 hours.

• Dilute the reaction mixture with ethyl acetate (2 mL per mmol of acyl halide).

• Wash the organic layer with 1.2 M aqueous hydrochloric acid.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with 1 M aqueous sodium carbonate solution.

• Dry the organic layer over magnesium sulfate, filter, and concentrate in vacuo to yield the product.[10]

Expected Outcome: 2-Chloro-N-cyclohexylacetamide as a white crystalline solid. Characterization can be performed using ¹H NMR and HPLC.[10]

The following diagram outlines the workflow for the synthesis and purification of 2-Chloro-N-cyclohexyl-acetamide.

Caption: Synthetic workflow for an acetamide precursor.

Protocol 2: In Vitro µ-Opioid Receptor Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of a test compound for the µ-opioid receptor.

Materials:

• Cell membranes expressing the human µ-opioid receptor

• [³H]DAMGO (a radiolabeled µ-opioid agonist)

• Test compound (e.g., a U-47700 analog)

• Incubation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Naloxone (for determining non-specific binding)

• Scintillation vials and cocktail

• Liquid scintillation counter

• Glass fiber filters

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the cell membranes, [³H]DAMGO (at a concentration near its Kd), and either the test compound, buffer (for total binding), or a saturating concentration of naloxone (for non-specific binding).

• Incubate the plate at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold incubation buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC₅₀.

• Calculate the Ki value using the Cheng-Prusoff equation.

Metabolism and Detection

The primary metabolic pathways for U-47700 involve N-dealkylation, leading to the formation of N-desmethyl-U-47700 and N,N-didesmethyl-U-47700.[1][2] These metabolites can be detected in biological fluids such as blood and urine using liquid chromatography-mass spectrometry (LC-MS) techniques.[3][4] The detection of these metabolites is crucial in both clinical and forensic toxicology.

Future Directions in Drug Design

The U-47700 scaffold, while associated with abuse potential, holds promise for the development of novel therapeutics. By systematically modifying the structure, researchers can aim to:

• Develop biased agonists: These would selectively activate certain downstream signaling pathways over others, potentially separating the desired analgesic effects from unwanted side effects like respiratory depression and constipation.

• Enhance receptor subtype selectivity: Modifications to the scaffold could lead to compounds with higher selectivity for the κ- or δ-opioid receptors, which are also targets for pain management and other neurological disorders.[3][11]

• Improve pharmacokinetic properties: Altering the lipophilicity and metabolic stability of the molecule could lead to compounds with more favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

Conclusion

The class of compounds represented by 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide and its well-documented analog, U-47700, offers a valuable platform for research in opioid pharmacology and drug design. A thorough understanding of their synthesis, structure-activity relationships, and mechanism of action is essential for any researcher working in this field. The protocols and data presented in this guide are intended to provide a solid foundation for further investigation into this intriguing and pharmacologically significant class of molecules.

References

• U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market. MDPI. [Link]

• Metabolic Evaluation of Synthetic Opioids on the Example of U-47700 with the Use of In Vitro and In Vivo Methods for Forensic Toxicology Application. PMC. [Link]

• U-47700 – Knowledge and References. Taylor & Francis. [Link]

• U-47700. Wikipedia. [Link]

• Other novel synthetic opioids: (A) AH-7921; (B) U-47700; (C)... ResearchGate. [Link]

• U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market. PMC. [Link]

• Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats. OUCI. [Link]

• Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats. PMC. [Link]

• Chemical structure for AH-7921, U-47700 and expected structure for U-49900. ResearchGate. [Link]

• The first reported fatality associated with the synthetic opioid 3,4‐dichloro‐N‐[2‐(dimethylamino)cyclohexyl]‐N‐methylbenzamide (U‐47700) and implications for forensic analysis. DOI. [Link]

• U-47700 - Expert Committee on Drug Dependence Information Repository. [Link]

• U-47700 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

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• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. U-47700 - Wikipedia [en.wikipedia.org]
• 4. Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 7. U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacodynamics and pharmacokinetics of the novel synthetic opioid, U-47700, in male rats [ouci.dntb.gov.ua]
• 9. U-47700 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. 2-CHLORO-N-CYCLOHEXYL-ACETAMIDE synthesis - chemicalbook [chemicalbook.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing cyclization side reactions in 1,2-diamine acylation

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: I'm getting a significant amount of a cyclic byproduct when I try to mono-acylate my 1,2-diamine. What is happening?

A: You are likely observing the formation of a five-membered imidazolidine ring.[1] This occurs when the initially formed mono-acylated diamine undergoes a rapid intramolecular cyclization. The second, unreacted amine group acts as an internal nucleophile, attacking the newly formed amide carbonyl. This is a common and often frustrating side reaction.

Q2: How can I favor the desired mono-acylated product over the cyclized byproduct?

A: There are several effective strategies, which we will detail in this guide. The core principle is to differentiate the reactivity of the two amine groups. This can be achieved through:

• Protecting Group Strategies: Temporarily blocking one amine group allows for selective acylation of the other.[2][3]

• Reaction Condition Optimization: Fine-tuning parameters like temperature, solvent, and pH can significantly influence the reaction pathway.

• Choice of Acylating Agent and Catalyst: Less reactive acylating agents or the use of specific catalysts can promote selective mono-acylation.[4][5]

Q3: Are there any "protecting-group-free" methods to achieve selective mono-acylation?

A: Yes, several methods aim to avoid the extra steps of protection and deprotection.[6] These often involve:

• In-situ Mono-protonation: Differentiating the two amines by adding one equivalent of acid to form a mono-ammonium salt, leaving the other amine free to react.[7][8][9]

• Biocatalysis: Utilizing enzymes that can selectively catalyze mono-acylation under mild, aqueous conditions.[10][6]

• Flow Chemistry: Using microreactors to achieve high selectivity through precise control of reaction time and conditions.[11]

Technical Deep Dive: Understanding the Competing Reactions

The acylation of a 1,2-diamine with a reactive acylating agent, such as an acyl chloride, presents a classic case of competing intermolecular and intramolecular reactions.

The Desired Pathway: Intermolecular Acylation

The intended reaction is a nucleophilic acyl substitution where one of the amine groups of the 1,2-diamine attacks the carbonyl carbon of the acylating agent.[12][13][14] This forms the desired mono-acylated product.

The Undesired Pathway: Intramolecular Cyclization

Once the mono-acylated product is formed, the remaining free primary or secondary amine is perfectly positioned to attack the newly formed amide carbonyl. This intramolecular reaction is often kinetically favored due to the proximity of the reacting groups, leading to the formation of a thermodynamically stable five-membered ring.[1] This process is favored by Baldwin's rules for ring closure (a 5-Exo-Tet cyclization).[1]

Caption: Competing reaction pathways in 1,2-diamine acylation.

Preventative Strategies & Experimental Protocols

Here, we detail field-proven methods to suppress cyclization and maximize the yield of your desired mono-acylated product.

Strategy 1: Protecting Group Approach (The "Gold Standard")

The most robust method to prevent cyclization is to temporarily protect one of the amine groups. The tert-butoxycarbonyl (Boc) group is a widely used and effective choice due to its stability and ease of removal under mild acidic conditions.[3][15]

Workflow for Mono-Boc Protection and Subsequent Acylation:

Caption: Workflow for protection-acylation-deprotection strategy.

Experimental Protocol: Selective Mono-Boc Protection

This "one-pot" protocol leverages the in-situ generation of HCl to differentiate the two amine groups through mono-protonation.[7][8][16]

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the diamine (1 equivalent) in anhydrous methanol at 0 °C.[7]

• Mono-protonation: To the cooled solution, add one equivalent of chlorotrimethylsilane (Me₃SiCl) or thionyl chloride (SOCl₂) dropwise. This reacts with methanol to generate one equivalent of HCl in situ, which protonates one of the amine groups, deactivating it.[7][8]

• Addition of (Boc)₂O: Add a small amount of water (e.g., 1 mL for a small-scale reaction), followed by a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1 equivalent) in methanol.[7]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Dilute the reaction mixture with water.

  • Wash with a nonpolar solvent like diethyl ether to remove unreacted (Boc)₂O.[7]

  • Adjust the pH of the aqueous layer to >12 with a NaOH solution to deprotonate the ammonium salt.[7]

  • Extract the mono-Boc protected product into an organic solvent like dichloromethane.[7]

• Purification: Dry the combined organic extracts over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[7] The crude product can be further purified by column chromatography if necessary.

Once the mono-Boc protected diamine is isolated, you can proceed with the acylation of the remaining free amine under standard conditions, followed by Boc deprotection using an acid like trifluoroacetic acid (TFA) in dichloromethane.

Strategy 2: Optimization of Reaction Conditions

For cases where a protecting-group-free approach is desired, careful control of reaction conditions is paramount.

Key Parameters to Control:

Parameter	Recommendation	Rationale
Temperature	Low temperature (-78 °C to 0 °C)	Reduces the rate of the intramolecular cyclization reaction, which often has a higher activation energy than the desired intermolecular acylation.[4][17]
Acylating Agent	Use less reactive agents (e.g., acid anhydrides, active esters) instead of highly reactive acyl chlorides.[18][]	Slower acylation allows for better control and reduces the likelihood of diacylation and subsequent side reactions.
pH Control	Maintain a slightly basic pH (8-10).[12]	The amine needs to be in its free, nucleophilic form to react. However, excessively high pH can promote side reactions. In some cases, using CO₂ as a temporary, in-situ protecting group can control reactivity.[20] The acylation reaction itself generates acid (e.g., HCl), which can protonate the starting diamine, stopping the reaction.[21][22] Using a base, such as in Schotten-Baumann conditions, neutralizes this acid.[12][21][23]
Solvent	Aprotic solvents (e.g., Dichloromethane, THF). In some specialized cases, aqueous or biphasic systems are effective.[10][12][13]	The choice of solvent can influence the solubility of intermediates. It has been suggested that in some aprotic solvents, the mono-acylated intermediate is more soluble than the starting diamine, which can promote diacylation.[4]
Addition Rate	Slow, dropwise addition of the acylating agent.	Maintains a low concentration of the acylating agent, favoring mono-acylation over di-acylation.

Experimental Protocol: Low-Temperature Acylation with an Acyl Chloride

This protocol is a starting point and may require optimization for your specific substrate.

• Preparation: Dissolve the 1,2-diamine (1 equivalent) and a non-nucleophilic base (e.g., triethylamine, 1.1 equivalents) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Acylating Agent Addition: Prepare a separate solution of the acyl chloride (1 equivalent) in anhydrous DCM. Add this solution dropwise to the cooled diamine solution over 30-60 minutes.

• Reaction: Allow the reaction to stir at -78 °C for 2-4 hours. The progress should be monitored by TLC.

• Quenching: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to separate the desired mono-acylated product from any di-acylated or cyclized byproducts.

References

• Protocol for Boc protection of diamines using Di-tert-butyl ethane-1,2-diyldicarbam
• Schotten–Baumann reaction. Grokipedia.
• Schotten-Baumann Reaction. Organic Chemistry Portal.
• Biocatalytic Monoacylation of Symmetrical Diamines and Its Application to the Synthesis of Pharmaceutically Relevant Amides.
• Imidazole-Catalyzed Monoacylation of Symmetrical Diamines. Organic Letters.
• General Method for Selective Mono-Boc Protection of Diamines and Thereof. SciELO México.
• Chemistry Schotten Baumann Reaction.
• Schotten-Baumann Reaction. J&K Scientific LLC.
• Schotten Baumann Reaction: Definition, Procedure, Mechanism, Uses. Testbook.
• A Comparative Guide to Acyl Chlorides in Organic Synthesis. Benchchem.
• General Method for Selective Mono-Boc Protection of Diamines and Thereof. Journal of the Mexican Chemical Society.
• Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron.
• Mono-acylation of symmetric diamines in the presence of water.
• Biocatalytic Monoacylation of Symmetrical Diamines and Its Application to the Synthesis of Pharmaceutically Relevant Amides.
• Taming Diamines and Acyl Chlorides by Carbon Dioxide in Selective Mono-Acylation Reactions. The Royal Society of Chemistry.
• A green and efficient monoacylation strategy for symmetrical diamines in microreactors. Reaction Chemistry & Engineering (RSC Publishing).
• Acylation of Amines, Part 4: with Carboxylic Acids. YouTube.
• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid c
• Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applic
• Selective Mono‐BOC Protection of Diamines.
• Different Pathways for the Cyclocondensation Reactions of 1,2-Diamine and 1,2-Diketone. Chinese Journal of Organic Chemistry.
• Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. Green Chemistry (RSC Publishing).
• Amide Synthesis. Fisher Scientific.
• "methods to prevent the isomeriz
• Protective Groups. Organic Chemistry Portal.
• Catalytic asymmetric synthesis of 1,2-diamines. RSC Publishing.
• Modular Synthesis of 1,2-Diamine Derivatives via Palladium-Catalyzed Aerobic Oxidative Cycliz
• 3.6 N,O-Acetals for the Protection of 1,2- and 1 ,3-Amino Alcohols. Knovel.
• Evolution of the pH in function of the diamine conversion.
• New Phenol Esters for Efficient pH-Controlled Amine Acylation of Peptides, Proteins, and Sepharose Beads in Aqueous Media. PubMed.
• Catalytic C—H Amination for the Prepar
• Comparing the Cyclization Reactivity of 1,2-Diamines and 1,3-Diamines: A Guide for Researchers. Benchchem.
• Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. Journal of the American Chemical Society.
• Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines.
• Importance of pH in Synthesis of pH-Responsive C
• Protecting Group Chemistry: Protection of 1,2-diol as cyclic acetals. YouTube.
• New Protecting Groups for 1,2-Diols (Boc- and Moc-ethylidene). Cleavage of Acetals with Bases. Organic Letters.
• Chemoselective Acyl
• Catalytic asymmetric synthesis of 1,2-diamines. Universidad de Alicante.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protective Groups [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A green and efficient monoacylation strategy for symmetrical diamines in microreactors - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. grokipedia.com [grokipedia.com]
• 13. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 14. jk-sci.com [jk-sci.com]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. General Method for Selective Mono-Boc Protection of Diamines and Thereof | Journal of the Mexican Chemical Society [jmcs.org.mx]
• 17. rsc.org [rsc.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 20. Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. Schotten-Baumann Reaction [organic-chemistry.org]
• 22. researchgate.net [researchgate.net]
• 23. testbook.com [testbook.com]

Technisches Support-Center: Aufreinigung von 2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid

Answering in German. Absolut! Hier ist ein technisches Support-Center, das auf die Reinigung von 2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid durch Umkristallisation zugeschnitten ist.

Verfasst von: Dr. Eva Schmidt, Senior Application Scientist

Willkommen im technischen Support-Center. Dieser Leitfaden soll Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung bei der erfolgreichen Aufreinigung von 2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid mittels Umkristallisation unterstützen. Wir behandeln häufig gestellte Fragen, bieten detaillierte Protokolle und Anleitungen zur Fehlerbehebung, um häufig auftretende experimentelle Hürden zu überwinden.

Teil 1: Grundlegendes Verständnis der Umkristallisation

F1: Was ist das Prinzip der Umkristallisation und warum wird sie für diese Verbindung verwendet?

Die Umkristallisation ist eine grundlegende Aufreinigungstechnik für feste organische Verbindungen.[1] Das Prinzip beruht auf den unterschiedlichen Löslichkeiten der Zielverbindung und ihrer Verunreinigungen in einem ausgewählten Lösungsmittel bei unterschiedlichen Temperaturen. Idealerweise ist die Zielverbindung in einem heißen Lösungsmittel gut löslich, aber in einem kalten Lösungsmittel schlecht löslich. Verunreinigungen sollten entweder bei allen Temperaturen sehr gut löslich sein (und in der Mutterlauge verbleiben) oder bei allen Temperaturen unlöslich sein (und durch Heißfiltration entfernt werden).

2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid besitzt sowohl polare (Amid, Chlor) als auch unpolare (Cyclohexylring, Dimethylaminogruppe) funktionelle Gruppen. Diese duale Natur macht die Auswahl eines geeigneten Lösungsmittelsystems entscheidend und die Umkristallisation zu einer effektiven Methode, um Verunreinigungen mit abweichenden Polaritäten zu entfernen, wie z. B. nicht umgesetzte Ausgangsmaterialien oder Nebenprodukte.[2]

F2: Welche typischen Verunreinigungen sind bei der Synthese von 2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid zu erwarten?

Das Verständnis potenzieller Verunreinigungen ist entscheidend für die Entwicklung einer robusten Aufreinigungsstrategie. Basierend auf der typischen Synthese durch Acylierung eines Amins mit Chloracetylchlorid können folgende Verunreinigungen auftreten:[2][3]

• Nicht umgesetzte Ausgangsmaterialien:

  • N,N-Dimethylcyclohexan-1,2-diamin

  • Chloracetylchlorid (oder dessen hydrolysiertes Produkt, Chloressigsäure)

• Nebenprodukte:

  • Diacylierte Produkte, bei denen eine zweite Chloracetylgruppe an das Molekül addiert wird.[2]

  • Salze, die aus der zur Neutralisierung der HCl-Nebenprodukte verwendeten Base gebildet werden (z. B. Triethylaminhydrochlorid).[3]

• Abbauprodukte: Amine können licht- oder säureempfindlich sein und sich mit der Zeit zersetzen.[4][5]

Teil 2: Protokolle und experimentelle Arbeitsabläufe

Dieser Abschnitt beschreibt die Schritte zur Entwicklung eines erfolgreichen Umkristallisationsprotokolls. Der Schlüssel liegt in der systematischen Auswahl des Lösungsmittels.

Protokoll 1: Lösungsmittelscreening zur Identifizierung eines geeigneten Systems

Die Auswahl des richtigen Lösungsmittels ist der kritischste Schritt für eine erfolgreiche Umkristallisation.[1]

Ziel: Identifizierung eines Lösungsmittels oder Lösungsmittelsystems, in dem die Verbindung bei erhöhter Temperatur gut löslich und bei Raumtemperatur oder darunter schlecht löslich ist.

Materialien:

• Rohes 2-Chlor-N-(2-dimethylamino-cyclohexyl)-acetamid

• Eine Auswahl an Testlösungsmitteln (siehe Tabelle 1)

• Reagenzgläser

• Heizplatte oder Wasserbad

• Vortex-Mischer

Schritt-für-Schritt-Methode:

• Geben Sie ca. 20-30 mg des rohen Produkts in mehrere Reagenzgläser.

• Fügen Sie zu jedem Reagenzglas ein anderes Testlösungsmittel hinzu, beginnend mit 0,5 mL.

• Beobachten Sie die Löslichkeit bei Raumtemperatur. Notieren Sie, ob sich die Verbindung löst, teilweise löst oder unlöslich ist.

• Erhitzen Sie die Reagenzgläser mit den unlöslichen oder teilweise löslichen Proben vorsichtig im Wasserbad bis zum Siedepunkt des Lösungsmittels.[6] Fügen Sie bei Bedarf schrittweise mehr Lösungsmittel hinzu (in 0,25-mL-Schritten), bis sich die Verbindung vollständig löst.

• Lassen Sie die heißen, klaren Lösungen langsam auf Raumtemperatur abkühlen und kühlen Sie sie anschließend in einem Eisbad.

• Beobachten Sie die Kristallbildung. Ein ideales Lösungsmittel führt bei Abkühlung zu einer reichlichen Bildung von Kristallen.

Tabelle 1: Eigenschaften gängiger Lösungsmittel für das Screening

Lösungsmittel	Siedepunkt (°C)	Polarität	Hinweise
Wasser	100	Hoch	Aufgrund der Aminogruppe unwahrscheinlich, aber als Anti-Lösungsmittel nützlich.
Ethanol	78	Hoch	Oft ein gutes Lösungsmittel für polare Verbindungen.[3]
Isopropanol	82	Mittel	Ähnlich wie Ethanol, aber weniger polar.
Aceton	56	Mittel	Löst eine breite Palette von Verbindungen; niedriger Siedepunkt.
Ethylacetat	77	Mittel	Gutes Allzweck-Lösungsmittel.
Toluol	111	Niedrig	Für weniger polare Verbindungen.

| Heptan/Hexan | 98 / 69 | Niedrig | Oft als Anti-Lösungsmittel in Zwei-Lösungsmittel-Systemen verwendet.[7] |

Protokoll 2: Umkristallisation mit einem Einzellösungsmittel

Dieses Protokoll ist anzuwenden, wenn ein einzelnes Lösungsmittel die gewünschten Löslichkeitseigenschaften aufweist.

Diagramm 1: Arbeitsablauf der Einzellösungsmittel-Umkristallisation

Bildunterschrift: Allgemeiner Arbeitsablauf für die Umkristallisation mit einem Einzellösungsmittel.

Schritt-für-Schritt-Methode:

• Geben Sie das Rohprodukt in einen Erlenmeyerkolben.

• Fügen Sie eine kleine Menge des ausgewählten Lösungsmittels hinzu und erhitzen Sie die Mischung unter Rühren bis zum Sieden.

• Fügen Sie weiterhin tropfenweise siedendes Lösungsmittel hinzu, bis sich der Feststoff gerade vollständig gelöst hat. Es ist entscheidend, die minimale Menge an heißem Lösungsmittel zu verwenden, um den Ertrag zu maximieren.[1]

• Wenn die Lösung Verunreinigungen enthält, die sich nicht lösen, führen Sie eine Heißfiltration durch einen geriffelten Filterpapiertrichter durch.

• Decken Sie den Kolben ab und lassen Sie die Lösung langsam und ungestört auf Raumtemperatur abkühlen.

• Stellen Sie den Kolben anschließend für mindestens 15-30 Minuten in ein Eisbad, um die Kristallisation zu vervollständigen.[6]

• Sammeln Sie die Kristalle durch Vakuumfiltration mit einem Büchnertrichter.

• Waschen Sie die Kristalle mit einer kleinen Menge eiskaltem Lösungsmittel, um anhaftende Verunreinigungen zu entfernen.

• Lassen Sie die Kristalle an der Luft oder im Vakuum trocknen, bis ein konstantes Gewicht erreicht ist.

Protokoll 3: Umkristallisation mit zwei Lösungsmitteln

Dieses Verfahren wird verwendet, wenn kein einzelnes Lösungsmittel ideal ist. Es wird ein "Lösungsmittel" (in dem die Verbindung löslich ist) und ein "Anti-Lösungsmittel" (in dem die Verbindung unlöslich ist) benötigt.[8]

Schritt-für-Schritt-Methode:

• Lösen Sie das Rohprodukt in der minimalen Menge des heißen "Lösungsmittels".

• Fügen Sie das "Anti-Lösungsmittel" tropfenweise zur heißen Lösung hinzu, bis eine leichte Trübung auftritt, die bestehen bleibt.[8]

• Wenn eine Trübung auftritt, fügen Sie einen Tropfen des heißen "Lösungsmittels" hinzu, um die Lösung wieder klar zu machen.

• Lassen Sie die Lösung wie in Protokoll 2 beschrieben abkühlen, um die Kristallisation zu induzieren.

• Sammeln, waschen und trocknen Sie die Kristalle wie oben beschrieben.

Teil 3: Anleitung zur Fehlerbehebung

Problem: Es bilden sich keine Kristalle nach dem Abkühlen.

• Mögliche Ursache 1: Zu viel Lösungsmittel wurde verwendet. Dies ist das häufigste Problem.[9] Die Konzentration Ihrer Verbindung liegt unter dem Sättigungspunkt, selbst bei kalten Temperaturen.

  • Lösung: Erhitzen Sie die Lösung erneut und verdampfen Sie einen Teil des Lösungsmittels, um die Konzentration zu erhöhen. Lassen Sie sie erneut abkühlen.[10]

• Mögliche Ursache 2: Die Lösung ist übersättigt. Die Kristallisation benötigt einen Keim, um zu beginnen.

  • Lösung A (Kratzen): Kratzen Sie vorsichtig mit einem Glasstab an der Innenseite des Kolbens an der Oberfläche der Lösung. Die erzeugten mikroskopischen Glaspartikel können als Keimbildungszentren dienen.[9]

  • Lösung B (Impfkristall): Fügen Sie einen winzigen Kristall des reinen Produkts ("Impfkristall") zur Lösung hinzu, um die Kristallisation zu initiieren.[9]

Problem: Die Verbindung ölt aus anstatt zu kristallisieren.

• Mögliche Ursache 1: Der Schmelzpunkt der Verbindung liegt unter der Temperatur der Lösung. Das Produkt scheidet sich als geschmolzene Flüssigkeit (Öl) ab, weil die Lösung noch zu warm ist.

  • Lösung: Erhitzen Sie die Mischung erneut, um das Öl wieder aufzulösen. Fügen Sie eine kleine Menge mehr Lösungsmittel hinzu (im Falle eines Zwei-Lösungsmittel-Systems, fügen Sie mehr vom "guten" Lösungsmittel hinzu) und lassen Sie die Lösung langsamer abkühlen. Eine sehr langsame Abkühlung kann die Kristallbildung gegenüber dem Ausölen begünstigen.[9][10]

• Mögliche Ursache 2: Hohe Konzentration an Verunreinigungen. Verunreinigungen können den Schmelzpunkt der Mischung senken und die Kristallgitterbildung stören.

  • Lösung: Erwägen Sie eine Vorreinigung durch eine andere Methode (z. B. Säure-Base-Extraktion zur Entfernung basischer oder saurer Verunreinigungen) oder eine Aktivkohlebehandlung zur Entfernung farbiger Verunreinigungen.

Problem: Der Ertrag ist sehr gering.

• Mögliche Ursache 1: Zu viel Lösungsmittel wurde verwendet. Ein erheblicher Teil Ihres Produkts verbleibt in der Mutterlauge gelöst.[10]

  • Lösung: Konzentrieren Sie die Mutterlauge (Filtrat) durch Verdampfen eines Teils des Lösungsmittels und kühlen Sie sie erneut ab, um eine zweite Kristallfraktion zu erhalten.

• Mögliche Ursache 2: Vorzeitige Kristallisation während der Heißfiltration.

  • Lösung: Verwenden Sie während der Filtration einen leichten Überschuss an heißem Lösungsmittel und stellen Sie sicher, dass Trichter und Auffangkolben vorgewärmt sind, um ein Abkühlen und Auskristallisieren auf dem Filterpapier zu verhindern.[8]

• Mögliche Ursache 3: Zu viel Waschen mit kaltem Lösungsmittel. Obwohl das Lösungsmittel kalt ist, löst es dennoch eine kleine Menge Ihres Produkts auf.

  • Lösung: Verwenden Sie die minimale Menge an eiskaltem Lösungsmittel, um die Kristalle zu waschen.[1]

Diagramm 2: Entscheidungsbaum zur Fehlerbehebung

Bildunterschrift: Entscheidungsbaum zur Fehlerbehebung bei häufigen Problemen der Umkristallisation.

Referenzen

• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents?. ResearchGate. [Link]

• Sciencemadness Discussion Board. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product?. Sciencemadness. [Link]

• PubChem. (n.d.). 2-chloro-N-(2,6-diethylphenyl)acetamide. National Center for Biotechnology Information. [Link]

• Massachusetts Institute of Technology. (n.d.). Two-Solvent Recrystallization Guide. MIT OpenCourseWare. [Link]

• University of York. (n.d.). Problems with Recrystallisations. University of York. [Link]

• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Massachusetts Institute of Technology. (2010, February 4). Recrystallization. MIT OpenCourseWare. [Link]

• Azerbaijan Medical Journal. (n.d.). LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide. [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. r/Chempros. [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide [azerbaijanmedicaljournal.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 1131-01-7 CAS MSDS (2-Chloro-N-(2,6-dimethylphenyl)acetamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. youtube.com [youtube.com]
• 7. reddit.com [reddit.com]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Mastering Exothermic Reactions of Chloroacetyl Chloride with Amines

Welcome to the technical support center for handling reactions between chloroacetyl chloride and amines. This guide is designed for researchers, scientists, and drug development professionals who work with this common but challenging transformation. The acylation of amines with chloroacetyl chloride is a cornerstone of synthetic chemistry, pivotal in the creation of a vast array of pharmaceutical intermediates and active ingredients.[1] However, the high reactivity of chloroacetyl chloride often leads to powerful exothermic events that can compromise reaction safety, yield, and purity if not properly managed.

This document moves beyond standard protocols to provide a deeper understanding of the underlying principles governing these reactions. Our goal is to equip you with the knowledge to not only control the exotherm but also to troubleshoot common issues and confidently scale your process.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the most common initial questions regarding the reaction between chloroacetyl chloride and amines.

Q1: Why is the reaction between chloroacetyl chloride and an amine so exothermic?

A1: The high exothermicity stems from two primary factors: the reactivity of the acyl chloride and the nucleophilicity of the amine. Chloroacetyl chloride is a bifunctional compound with a highly electrophilic carbonyl carbon, making it very susceptible to nucleophilic attack.[2] The reaction proceeds via a nucleophilic addition-elimination mechanism.[3] The initial attack by the amine's lone pair of electrons on the carbonyl carbon is rapid and releases a significant amount of energy.[3] The subsequent elimination of the chloride ion to form the stable amide bond and the neutralization of the generated hydrochloric acid (HCl) by a second equivalent of the amine or a scavenger base are also highly favorable and contribute to the overall heat release.

Q2: What are the primary risks associated with an uncontrolled exotherm in this reaction?

A2: An uncontrolled exotherm can lead to a thermal runaway, a dangerous situation where the reaction rate increases exponentially with temperature, generating heat faster than the system can dissipate it.[4][5] This can result in:

• Boiling of the solvent: This can cause a rapid pressure buildup in a closed system, leading to vessel rupture.[6]

• Side reactions and impurity formation: Higher temperatures can promote undesired side reactions, such as dimerization, polymerization, or degradation of starting materials and products.[7]

• Decreased yield and product quality: The desired product may decompose at elevated temperatures.

• Safety hazards: Beyond equipment failure, the release of corrosive HCl gas and other potentially toxic materials poses a significant risk to personnel.[2][8]

Q3: What is the role of a base in this reaction, and how do I choose the right one?

A3: A base is crucial for neutralizing the hydrochloric acid (HCl) byproduct formed during the reaction.[3][6] If not neutralized, the HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.[9][10]

When choosing a base, consider the following:

• Strength: The base must be strong enough to effectively scavenge the HCl.

• Nucleophilicity: A non-nucleophilic base is preferred to avoid it competing with the primary amine in reacting with the chloroacetyl chloride.[9][11]

• Steric Hindrance: Sterically hindered bases are often good choices as their bulkiness prevents them from acting as nucleophiles.[11]

• Solubility: The base and the resulting hydrochloride salt should have appropriate solubility in the chosen solvent to facilitate the reaction and subsequent workup.

Table 1: Common Bases for Chloroacetylation of Amines

Base	pKa of Conjugate Acid	Nucleophilicity	Comments
Triethylamine (TEA)	~10.7	Moderate	Commonly used, but can act as a nucleophile in some cases.[9]
Diisopropylethylamine (DIPEA or Hünig's Base)	~11	Low	Sterically hindered and non-nucleophilic, a good choice to avoid side reactions.[10]
Pyridine	~5.2	Moderate	Can also act as a nucleophilic catalyst.[9]
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	~13.5	Low	A strong, non-nucleophilic base.[11]
Inorganic Bases (e.g., NaHCO₃, K₂CO₃)	Variable	Low	Often used in biphasic systems or with less reactive amines.

Section 2: Troubleshooting Guide - Navigating Experimental Challenges

This section provides solutions to specific problems you might encounter during your experiments.

Problem 1: My reaction is turning dark, and I'm seeing a lot of byproducts in my TLC/LC-MS.

Cause: This often indicates an uncontrolled exotherm leading to side reactions or degradation. Localized "hot spots" can form where the chloroacetyl chloride is added, even if the overall reaction temperature appears controlled.[12]

Solution:

• Improve Heat Dissipation:

  • Ensure your reaction flask is adequately immersed in the cooling bath.

  • Use a larger flask to increase the surface area for heat exchange.

  • Improve stirring to ensure homogenous temperature distribution. For larger scale reactions, mechanical stirring is more effective than a magnetic stir bar.[7]

• Slow Down the Reaction:

  • Slower Addition: Add the chloroacetyl chloride much more slowly, dropwise, to allow the cooling system to keep up with the heat generation.[13]

  • Dilution: Dilute the chloroacetyl chloride in a suitable, anhydrous solvent before addition. This helps to dissipate the heat of reaction.[4]

  • Lower the Temperature: Start the reaction at a lower temperature (e.g., 0 °C or even -20 °C) to provide a larger buffer before the temperature rises significantly.[9][14]

Problem 2: My reaction is sluggish or stalls before completion.

Cause: This is often due to the protonation of the starting amine by the generated HCl, effectively stopping the reaction.

Solution:

• Check Your Base:

  • Ensure you have added at least one equivalent of a suitable base. For less nucleophilic amines, a stronger base might be necessary.

  • If using a weak base, consider switching to a stronger, non-nucleophilic option like DIPEA or DBU.[11]

  • Ensure the base is added appropriately. Sometimes, adding the base along with the amine before the chloroacetyl chloride addition is beneficial.

• Moisture Contamination: Chloroacetyl chloride is highly sensitive to moisture and will hydrolyze to chloroacetic acid, which is unreactive under these conditions.[9]

  • Dry all glassware thoroughly.

  • Use anhydrous solvents.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).[9]

Problem 3: I'm concerned about the safety of scaling up this reaction.

Cause: Scaling up exothermic reactions is not linear. A 10-fold increase in volume results in a 10-fold increase in heat generation, but the surface area for heat removal does not increase proportionally, making it much harder to control the temperature.[7]

Solution: Consider Flow Chemistry

For safer and more controlled scale-up, transitioning from batch processing to continuous flow chemistry is a highly effective strategy.[15][16]

• Superior Heat Transfer: Flow reactors have a much higher surface-area-to-volume ratio, allowing for near-instantaneous heat dissipation and preventing the formation of hot spots.[12][17]

• Enhanced Safety: The small internal volume of a flow reactor means that only a small amount of reactive material is present at any given time, significantly reducing the risk of a runaway reaction.[12][15]

• Precise Control: Reaction parameters such as temperature, flow rate, and stoichiometry can be precisely controlled, leading to better reproducibility and potentially higher yields.[12]

Section 3: Experimental Protocols

Protocol 1: Standard Batch Chloroacetylation with Slow Addition

This protocol is a starting point for small-scale reactions.

• Preparation:

  • Dry all glassware in an oven at >100 °C and cool under a stream of inert gas.

  • To a three-necked round-bottom flask equipped with a magnetic stirrer, a temperature probe, a dropping funnel, and an inert gas inlet, add the amine (1.0 eq) and an anhydrous solvent (e.g., dichloromethane or THF).

  • Add a non-nucleophilic base such as triethylamine (1.1 eq) or DIPEA (1.1 eq).[9]

  • Cool the mixture to 0 °C using an ice-water bath.

• Reaction:

  • Dissolve chloroacetyl chloride (1.05 eq) in the same anhydrous solvent in the dropping funnel.

  • Add the chloroacetyl chloride solution dropwise to the stirred amine solution over a period of 30-60 minutes, ensuring the internal temperature does not exceed 5-10 °C.[9]

  • After the addition is complete, allow the reaction to stir at 0 °C for another hour, then slowly warm to room temperature.

• Monitoring and Workup:

  • Monitor the reaction progress by TLC or LC-MS.

  • Once the reaction is complete, quench by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Reverse Addition for Highly Reactive Amines

For extremely reactive amines where even slow addition is difficult to control, reverse addition can be employed.

• Preparation:

  • Set up the reaction as described in Protocol 1.

  • Charge the flask with the anhydrous solvent and the chloroacetyl chloride (1.0 eq).

  • Cool the flask to the desired starting temperature (e.g., 0 °C).

  • In the dropping funnel, dissolve the amine (1.0 eq) and the base (1.1 eq) in the anhydrous solvent.

• Reaction:

  • Slowly add the amine/base solution to the stirred solution of chloroacetyl chloride, maintaining strict temperature control.

• Monitoring and Workup:

  • Follow the same procedure as in Protocol 1.

Workflow Diagram: Decision-Making for Exotherm Control

Caption: Decision workflow for managing chloroacetyl chloride and amine reactions.

Section 4: Advanced Control with Flow Chemistry

Flow chemistry offers a paradigm shift in managing highly exothermic reactions. By continuously pumping reactants through a temperature-controlled reactor, exceptional control over the reaction environment is achieved.

Conceptual Flow Chemistry Setup

Caption: A basic setup for continuous flow chloroacetylation.

Advantages of Flow Chemistry for this Reaction:

• Isothermal Conditions: The high heat transfer efficiency allows the reaction to be maintained at a precise, optimal temperature, minimizing side product formation.[17]

• Scalability: Scaling up is achieved by running the system for a longer duration or by using a larger reactor, rather than increasing the vessel size, which simplifies the process and maintains safety.[16][18]

• Rapid Optimization: Reaction parameters can be quickly varied to find the optimal conditions with minimal waste of starting materials.[15]

References

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• Gemoets, H., La-Venia, A., & Noël, T. (2020). A field guide to flow chemistry for synthetic organic chemists. Chemical Society Reviews, 49(18), 6646-6669. Retrieved from [Link]

• METTLER TOLEDO. (n.d.). Benefits of Continuous Flow Chemistry. Retrieved from [Link]

• Movsisyan, M., Gemoets, H., & Noël, T. (2016). Flow chemistry and the synthesis of energetic materials. JRC Publications Repository. Retrieved from [Link]

• AM Technology. (n.d.). Flow Chemistry Applications. Retrieved from [Link]

• Clark, J. (2015). Reaction between acyl chlorides and amines - addition / elimination. Chemguide. Retrieved from [Link]

• Kim, C. (1970). Kinetics and mechanism of reactions of acetyl and chloroacetyl chlorid. Theses and Dissertations (Comprehensive). 1419. Retrieved from [Link]

• Singh, P., et al. (2014). A facile amidation of chloroacetyl chloride using DBU. ResearchGate. Retrieved from [Link]

• Yüksek, H., et al. (2018). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. AVESİS. Retrieved from [Link]

• Taylor & Francis Online. (2018, November 13). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Chloroacetyl chloride. Retrieved from [Link]

• ResearchGate. (2018, November 15). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Heat Management for Process Intensification of Fast Exothermic Reactions in Microstructured Reactors. Retrieved from [Link]

• Sciencemadness.org. (2020, July 11). Problem using Chloroacetyl Chloride. Retrieved from [Link]

• NIST. (n.d.). Acetyl chloride, chloro-. NIST WebBook. Retrieved from [Link]

• Reddit. (2015, May 8). Organic synthesis advice (amide linker using chloroacetyl chloride)?. r/chemistry. Retrieved from [Link]

• ResearchGate. (2018, November 20). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. Retrieved from [Link]

• Asahi Glassplant Inc. (2025, August 28). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved from [Link]

• Reddit. (2023, September 6). Slow addition of larger volume?. r/Chempros. Retrieved from [Link]

• Jacobs, W. A., & Heidelberger, M. (1917). METHODS FOR THE ACYLATION OF AROMATIC AMINO COM- POUNDS AND UREAS, WITH ESPECIAL REFER- ENCE TO CHLOROACETYLATION. Zenodo. Retrieved from [Link]

• Ley, S. V., et al. (2018). Scale-up and Optimization of a Continuous Flow Synthesis of an α-Thio-β-chloroacrylamide. Organic Process Research & Development, 22(5), 626-633. Retrieved from [Link]

• Deadman, B. J., et al. (2016). Development of a continuous process for α-thio-β-chloroacrylamide synthesis with enhanced control of a cascade transformation. Beilstein Journal of Organic Chemistry, 12, 2396-2405. Retrieved from [Link]

• O'Brien, A. G. (2018). Scale-up and optimisation of the β-chloroacrylamide process by batch and continuous flow methods. CORA. Retrieved from [Link]

• Quora. (2024, April 24). How can the reaction rate in an exothermic chemical reaction be increased without raising the temperature?. Retrieved from [Link]

• ResearchGate. (n.d.). Hazard evaluation for Chlorination and Amination reactions of fluorocytosine production process. Retrieved from [Link]

• Google Patents. (n.d.). WO2017005570A1 - Process for preparing chloroacetyl chloride.

• Chemical Industry Journal. (n.d.). Handling Reaction Exotherms – A Continuous Approach. Retrieved from [Link]

• The University of Texas at Austin. (n.d.). Thermal Degradation and Corrosion of Amines for CO2 Capture. Retrieved from [Link]

• Quora. (2025, May 15). Is it true that in a reversible chemical reaction, if the forward reaction is exothermic, then the reverse reaction is endothermic?. Retrieved from [Link]

• ijssst.info. (n.d.). Control of Exothermic Batch Process using Multivariable Genetic Algorithm. Retrieved from [Link]

• ResearchGate. (2014, May 6). The impurities effect on thermal degradation and corrosivity of amine solution in South Pars gas sweetening plants. Retrieved from [Link]

• IChemE. (n.d.). Incidents in the chemical industry due to thermal-runaway chemical reactions. Retrieved from [Link]

• Reddit. (2016, March 1). Does the addition of heat to an exothermic reaction affect the reaction rate?. r/Mcat. Retrieved from [Link]

• YouTube. (2018, February 20). Forward and Reverse Reactions: Chemistry. Retrieved from [Link]

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Technical Support Center: Managing Unreacted Chloroacetyl Chloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide in-depth, practical solutions for the common challenge of removing unreacted chloroacetyl chloride from reaction mixtures. As a highly reactive and hazardous reagent, its effective removal is critical for product purity, downstream processability, and safety.[1][2] This resource, structured in a question-and-answer format, offers troubleshooting advice and detailed protocols to address specific issues encountered during experimental work.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction is complete, but I'm unsure of the best method to remove the excess chloroacetyl chloride. What are my options?

This is a critical step, as residual chloroacetyl chloride can interfere with crystallization, chromatography, and the stability of your final product. The choice of method depends on the stability of your product and the scale of your reaction.

Core Strategies for Removal:

• Quenching (Reactive Removal): This is the most common and often the simplest method. It involves adding a reagent that rapidly and irreversibly reacts with the chloroacetyl chloride to form byproducts that are easily separated.

• Extractive Workup: This physical separation technique is used to partition the chloroacetyl chloride and its byproducts into an aqueous layer, while your desired product remains in the organic phase.[3]

• Distillation: For large-scale operations or when the product is thermally stable and has a significantly different boiling point, distillation can be an effective purification method.[4][5]

• Chromatography: While not typically a primary removal method for bulk quantities due to the reactivity of chloroacetyl chloride, it is essential for removing trace amounts and other impurities during final purification.[6]

FAQ 2: I tried quenching with water, but the reaction was too vigorous and my yield was low. What went wrong?

Chloroacetyl chloride reacts violently with water in an exothermic reaction to form chloroacetic acid and hydrochloric acid.[7][8] This can lead to several problems:

• Causality: The rapid heat generation can degrade your desired product. The localized increase in acidity can also promote side reactions or product decomposition.

• Troubleshooting:

  • Controlled Addition: Always add the reaction mixture slowly to a cold (0-5 °C) quenching solution with vigorous stirring. Never add the quenching agent directly to the bulk reaction mixture.

  • Alternative Quenching Agents: Consider less reactive nucleophiles. A saturated aqueous solution of sodium bicarbonate is an excellent choice as it neutralizes the generated HCl and chloroacetic acid, driving the hydrolysis to completion.[9] Other options include dilute solutions of sodium hydroxide or potassium carbonate, though these are more basic and should be used with caution if your product is base-sensitive.[10][11]

FAQ 3: During my extractive workup, I'm getting poor phase separation and suspect my product is being lost to the aqueous layer. How can I optimize this?

Poor phase separation is often due to the formation of emulsions or the partial solubility of your product in the aqueous layer, especially if it has polar functional groups.

• Causality & Troubleshooting:

  • Salting Out: Add brine (a saturated solution of NaCl) to the aqueous layer. This increases the ionic strength of the aqueous phase, decreasing the solubility of organic compounds and helping to break up emulsions.[10]

  • Solvent Choice: Ensure your organic extraction solvent is appropriate. Dichloromethane (DCM) and ethyl acetate are common choices. If your product has some polarity, a slightly more polar solvent might be necessary, but this can also increase the co-extraction of aqueous-soluble impurities.[3]

  • pH Adjustment: After quenching, ensure the pH of the aqueous layer is appropriate for your product's stability and solubility. For example, if your product is a neutral amide, washing with a mild base (like bicarbonate solution) followed by brine is a standard procedure.[9]

FAQ 4: I'm concerned about the safety of handling chloroacetyl chloride. What are the most critical precautions?

Chloroacetyl chloride is highly corrosive, toxic, and a lachrymator.[12][13][14] Strict adherence to safety protocols is non-negotiable.

• Critical Safety Measures:

  • Ventilation: Always handle chloroacetyl chloride in a well-ventilated chemical fume hood.[13]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash goggles, a face shield, a lab coat, and gloves resistant to corrosive materials.[15][16]

  • Inert Atmosphere: Due to its reactivity with moisture, conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.[9]

  • Spill Management: Have appropriate spill cleanup materials readily available, such as dry sand or vermiculite. Do not use water to clean up spills.[11][14]

  • Disposal: Dispose of all waste containing chloroacetyl chloride as hazardous waste according to your institution's guidelines.[13]

Section 2: Detailed Experimental Protocols

Protocol 1: Standard Quenching and Extractive Workup for N-Acylation Reactions

This protocol is suitable for the workup of reactions where an amine has been acylated with chloroacetyl chloride in a water-immiscible solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

Methodology:

• Reaction Monitoring: Before workup, ensure the reaction has gone to completion by a suitable analytical method, such as Thin-Layer Chromatography (TLC).[9][17]

• Preparation of Quench Solution: In a separate flask, prepare a saturated aqueous solution of sodium bicarbonate. Cool this solution in an ice-water bath.

• Controlled Quenching: Slowly add the reaction mixture dropwise to the cold, vigorously stirred sodium bicarbonate solution. Monitor for any excessive gas evolution or temperature increase.

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Allow the layers to separate fully.

• Aqueous Wash: Drain the lower organic layer (if using DCM) or the upper organic layer (if using EtOAc). Wash the organic layer sequentially with:

  • Saturated sodium bicarbonate solution.[9]

  • Brine (saturated NaCl solution).[10]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can then be purified by recrystallization or column chromatography as needed.[17]

Protocol 2: Methanolic Quench for Derivatization and Analysis

In some cases, particularly for analytical purposes like Gas Chromatography (GC), it is beneficial to convert the unreacted chloroacetyl chloride into a more stable, less reactive derivative.[18]

Methodology:

• Aliquot Sampling: Carefully take a small aliquot of the reaction mixture.

• Derivatization: Add the aliquot to a vial containing an excess of anhydrous methanol. The chloroacetyl chloride will react to form methyl 2-chloroacetate.[18]

• Analysis: The resulting solution can be diluted with an appropriate solvent and analyzed by GC-FID to quantify the amount of unreacted starting material.[18][19] This method is particularly useful for tracking reaction kinetics and determining endpoint.

Section 3: Data Presentation & Visualization

Table 1: Comparison of Common Quenching Agents

Quenching Agent	Reaction Products	Advantages	Disadvantages
Water	Chloroacetic acid, HCl	Inexpensive, readily available.	Highly exothermic and violent reaction, can lead to product degradation.[8]
Saturated NaHCO₃	Chloroacetic acid, NaCl, CO₂, H₂O	Neutralizes acidic byproducts, less vigorous than water.[9]	Produces CO₂ gas, which can cause pressure buildup if not properly vented.
Dilute NaOH/KOH	Sodium/Potassium chloroacetate, NaCl/KCl, H₂O	Effective at neutralizing acids.	Strongly basic, may not be suitable for base-sensitive products.[11]
Methanol/Ethanol	Methyl/Ethyl chloroacetate, HCl	Forms a stable ester derivative suitable for analysis.[18]	Introduces an additional organic compound that may need to be removed.
Aqueous Ammonia	2-chloroacetamide, NH₄Cl	Can be effective but may lead to side reactions with the desired product.	Introduces a competing nucleophile.

Diagrams

Caption: Standard workflow for removing excess chloroacetyl chloride.

Caption: The chemical transformation during the quenching process.

References

• Magano, J., Kiser, E. J., Shine, R. J., & Chen, M. H. (2013). Working with Hazardous Chemicals. Organic Syntheses, 90, 74-86. Retrieved from [Link]

• Loba Chemie. (2019, January 7). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Nagy, B. (2025, August 6). Concerted SN2 mechanism for the hydrolysis of acid chlorides. Comparison of reactivities calculated by the density functional theory with experimental data. ResearchGate. Retrieved from [Link]

• Patel, H., Vora, J., & Prajapati, A. (2023, June 30). Synthesis of Tri-chloroacetyl Chloride using Green and Sustainable Manufacturing Process. Navrachana University. Retrieved from [Link]

• Inchem.org. (n.d.). ICSC 0845 - CHLOROACETYL CHLORIDE. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Common Name: CHLOROACETYL CHLORIDE HAZARD SUMMARY. NJ.gov. Retrieved from [Link]

• National Center for Biotechnology Information. (2002, July 19). Chloroacetyl chloride. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). EP0022185A1 - Process for the preparation of chloroacetyl chloride.
• Google Patents. (n.d.). WO2017005570A1 - Process for preparing chloroacetyl chloride.

• Yufeng. (2023, March 2). Process For The Preparation Of Chloroacetyl Chloride. Retrieved from [Link]

• Google Patents. (n.d.). US4246074A - Process for the separation of a mixture of chloroacetyl chloride and dichloroacetyl chloride.

• Yufeng. (2023, March 2). Chloroacetyl Chloride. Retrieved from [Link]

• Homework.Study.com. (n.d.). How would unreacted alpha chloroacetyl chloride be removed from alpha-chloro-2,6-dimethylacetanilide?. Retrieved from [Link]

• ChemBK. (2025, August 19). Chloroacetyl chloride. Retrieved from [Link]

• Sciencemadness.org. (2020, July 11). Problem using Chloroacetyl Chloride. Retrieved from [Link]

• Yufeng. (2023, March 13). Problem using Chloroacetyl Chloride. Retrieved from [Link]

• A facile amidation of chloroacetyl chloride using DBU. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of aryl amine with chloroacetyl chloride in the presence of.... Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Chloroacetyl chloride on Newcrom R1 HPLC column. Retrieved from [Link]

• Birudukota, S. D., et al. (n.d.). The development of a GC-FID method for indirect quantification of chloroacetyl chloride, a potential genotoxic impurity, in. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• Frontiers. (2023, July 31). Case report: Occupational poisoning incident from a leak of chloroacetyl chloride in Jinan, Shandong, China. Retrieved from [Link]

• PubMed. (2018, January 30). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Retrieved from [Link]

• Reddit. (2015, May 8). Organic synthesis advice (amide linker using chloroacetyl chloride)?. Retrieved from [Link]

• Organic Process Research & Development. (n.d.). Technical Notes - Removal of Reaction Solvent by Extractive Workup. Retrieved from [Link]

• Ovid. (2017, September 23). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Retrieved from [Link]

• MDPI. (2021, February 2). Separation and Rectification of Chloroacetyl Chloride from TiCl4. Retrieved from [Link]

• Ovid. (2017, September 23). Trace level determination of chloroacetyl chloride and degradation products by derivatization gas chromatography. Retrieved from [Link]

• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling. Retrieved from [Link]

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Technical Support Center: Minimizing Hydrolysis of Alpha-Chloroacetamides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with alpha-chloroacetamides. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you minimize the hydrolysis of these valuable but often sensitive compounds during your experiments.

Introduction to Alpha-Chloroacetamide Stability

Alpha-chloroacetamides are a class of compounds widely utilized as covalent modifiers in drug discovery and chemical biology. Their utility stems from the electrophilic nature of the carbon atom bearing the chlorine, which allows for targeted reaction with nucleophilic residues, such as cysteine, on proteins of interest.[1][2] However, this reactivity also makes them susceptible to hydrolysis, a significant degradation pathway that can compromise experimental outcomes by reducing the effective concentration of the active compound and generating undesired byproducts.[3][4] Understanding and controlling the factors that influence hydrolysis is therefore critical for the successful application of alpha-chloroacetamides.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter related to the hydrolytic instability of alpha-chloroacetamides.

Issue 1: Rapid Loss of Compound Potency in Aqueous Buffer

Symptoms:

• Decreased or complete loss of biological activity in cell-based or biochemical assays over a short period.

• Inconsistent results between experimental replicates.

• Appearance of unexpected peaks in analytical traces (e.g., HPLC, LC-MS).

Probable Cause: The primary culprit is often the hydrolysis of the alpha-chloroacetamide moiety, which is significantly influenced by the pH and composition of the aqueous buffer.[5][6][7] Hydrolysis can occur under both acidic and basic conditions, though the rate is often accelerated at higher pH.[5][6][8]

Solutions:

• pH Optimization: The stability of many pharmaceuticals is pH-dependent, with many being most stable in the pH range of 4 to 8.[4][9] For alpha-chloroacetamides, it's crucial to determine the optimal pH for stability.

  • Protocol: Prepare a series of buffers across a relevant pH range (e.g., pH 6.0, 7.4, and 8.0). Dissolve your alpha-chloroacetamide in each buffer and incubate at the experimental temperature. Monitor the disappearance of the parent compound and the appearance of hydrolysis products over time using a suitable analytical method like HPLC or LC-MS.[10][11] This will help you identify the pH at which your compound is most stable.

• Buffer Selection: Certain buffer components can catalyze hydrolysis.

  • Recommendation: Phosphate buffers are a common choice. However, it's advisable to test other buffer systems if instability persists. Avoid buffers with nucleophilic components that could directly react with your compound.

• Temperature Control: Hydrolysis rates are strongly dependent on temperature.[6][12][13]

  • Best Practice: Whenever possible, conduct experiments at lower temperatures. If your assay allows, running it at 4°C can significantly slow down hydrolysis. For cell-based assays that require 37°C, minimize the incubation time of the compound in the aqueous medium before it reaches its target.

• Fresh Stock Solutions: Alpha-chloroacetamides in aqueous solutions can degrade over time.[14]

  • Workflow: Always prepare fresh stock solutions of your alpha-chloroacetamide in an appropriate organic solvent (e.g., DMSO) and dilute it into the aqueous assay buffer immediately before use.[14] Do not store alpha-chloroacetamides in aqueous buffers for extended periods.

Issue 2: High Background Signal or Off-Target Effects

Symptoms:

• Unexplained cellular toxicity or other biological effects not attributable to the intended target.

• Modification of proteins other than the intended target.

Probable Cause: The hydrolysis product of an alpha-chloroacetamide is typically an alpha-hydroxyacetamide. While often less reactive, this byproduct can sometimes exhibit its own biological activity or interfere with assays.

Solutions:

• Characterize Hydrolysis Products:

  • Methodology: Use LC-MS/MS to identify the major degradation products formed under your experimental conditions.[6][8] This will help you understand if the observed off-target effects could be due to these byproducts.

• Control Experiments:

  • Procedure: Synthesize or otherwise obtain the primary hydrolysis product of your alpha-chloroacetamide. Test this compound in your assay at concentrations equivalent to those that might be generated during your experiment. This will allow you to directly assess its contribution to the observed background signal or off-target effects.

• Minimize Incubation Time:

  • Strategy: Reduce the time the alpha-chloroacetamide is in contact with the biological system to the minimum required for effective target engagement. This will limit the accumulation of hydrolysis products.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of alpha-chloroacetamide hydrolysis?

A1: The hydrolysis of alpha-chloroacetamides can proceed through different mechanisms depending on the pH. Under basic conditions, it often occurs via a bimolecular nucleophilic substitution (SN2) reaction where a hydroxide ion attacks the electrophilic carbon, displacing the chloride ion to form an alpha-hydroxyacetamide.[6][12] In acidic conditions, the mechanism can be more complex and may involve cleavage of the amide bond as well.[5][6]

Q2: How does temperature affect the rate of hydrolysis?

A2: The rate of hydrolysis generally increases with temperature.[6][12] This relationship can often be described by the Arrhenius equation, which indicates an exponential increase in the reaction rate with a linear increase in temperature. Therefore, maintaining low temperatures during storage and handling is a critical step in minimizing degradation.

Q3: Are there any formulation strategies to improve the stability of alpha-chloroacetamides?

A3: Yes, several formulation strategies can enhance stability.[15] For liquid formulations, adjusting the pH to a range of maximum stability is the most common approach.[4][15] Using co-solvents like propylene glycol or ethanol to reduce the water activity can also slow down hydrolysis.[16] For long-term storage, lyophilization (freeze-drying) to remove water is a highly effective method.[16]

Q4: Can I use antioxidants to prevent the degradation of my alpha-chloroacetamide?

A4: While antioxidants are effective at preventing oxidative degradation, they do not inhibit hydrolysis.[15] Hydrolysis is a reaction with water, not an oxidation process. Therefore, adding antioxidants will not protect your compound from hydrolytic degradation.

Q5: How should I store my alpha-chloroacetamide compounds?

A5: Alpha-chloroacetamides should be stored as a dry powder in a cool, dark, and dry place. Anhydrous conditions are crucial. For solutions, prepare concentrated stocks in a non-aqueous, aprotic solvent like DMSO or DMF and store them at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Visualizing Hydrolysis and Mitigation Strategies

Hydrolysis Mechanism

The following diagram illustrates the base-mediated hydrolysis of an alpha-chloroacetamide via an SN2 mechanism.

Caption: Base-mediated hydrolysis of alpha-chloroacetamide.

Experimental Workflow for Minimizing Hydrolysis

This workflow outlines the key steps to ensure the stability of your alpha-chloroacetamide during an experiment.

Caption: Workflow for minimizing alpha-chloroacetamide hydrolysis.

Data Summary: pH-Dependent Stability

The following table provides a hypothetical example of how to present stability data for an alpha-chloroacetamide at different pH values.

pH	Buffer System	Temperature (°C)	Half-life (t½) in hours	% Remaining after 4 hours
6.0	Phosphate	37	24	89%
7.4	Phosphate	37	8	71%
8.0	Tris-HCl	37	2	30%
7.4	Phosphate	4	72	96%

This data is for illustrative purposes only. Actual stability will vary depending on the specific alpha-chloroacetamide structure.

References

• Belden, J. B., & Coats, J. R. (2006). Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides. Journal of Agricultural and Food Chemistry, 54(13), 4736-4742.
• Carlson, T. J., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology, 55(24), 16665–16675.
• Carlson, T. J., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology, 55(24), 16665–16675.
• Carlson, T. J., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Semantic Scholar.
• Waters Corporation. (n.d.).
• Chemistry Stack Exchange. (2017). Mechanism for basic hydrolysis of α-chloronitrile to ketone?
• Carlson, T. J., et al. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. PMC.
• Kee, J.-M., et al. (2023). Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry. PMC.
• ManTech Publications. (2025).
• ThermoFisher. (n.d.).
• Lindley, H. (1959). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Biochemical Journal, 74(3), 577-584.
• RSquareL. (n.d.). CHEMICAL STABILITY OF DRUGS.
• ACS Publications. (2023). Evidence of a Distinctive Enantioselective Binding Mode for the Photoinduced Radical Cyclization of α-Chloroamides in Ene-Reductases.
• ResearchGate. (2025).
• PubMed. (2006).
• PubMed. (2009).
• ResearchGate. (n.d.). "Drug Stability and factors that affect on the drug stability" Review BY.
• R Discovery. (1998).
• Sciencemadness Wiki. (2020). Chloroacetamide.
• COP Bela. (n.d.). Module 02 Hydrolysis.
• ACS Publications. (2024). Dual-Mode Fluorescent/Intelligent Lateral Flow Immunoassay Based on Machine Learning Algorithm for Ultrasensitive Analysis of Chloroacetamide Herbicides.
• Springer. (n.d.).
• PubMed. (2022). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners.
• Figshare. (2006). Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides.
• PubChem. (n.d.). Chloroacetamide.
• PMC. (2023).
• Google Patents. (n.d.).
• Springer. (2025). Towards the primary target of chloroacetamides –new findings pave the way.
• RSC Publishing. (n.d.). The influence of pH and temperature on the stability of flutamide.
• ResearchGate. (n.d.).
• Wikipedia. (n.d.). Chloroacetamide.

Sources

• 1. Sulfamate Acetamides as Self-Immolative Electrophiles for Covalent Ligand-Directed Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chloroacetamide | ClCH2CONH2 | CID 6580 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsquarel.org [rsquarel.org]
• 5. Acid- and base-catalyzed hydrolysis of chloroacetamide herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 10. Development of EPA method 535 for the determination of chloroacetanilide and other acetamide herbicide degradates in drinking water by solid-phase extraction and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The influence of pH and temperature on the stability of flutamide. An HPLC investigation and identification of the degradation product by EI+-MS - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. copbela.org [copbela.org]

Reference Data & Comparative Studies

Advanced Spectroscopic Characterization: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

[1][2]

Executive Summary & Structural Context[2][3][4]

In the synthesis of pharmacologically active 1,2-diamine derivatives (such as the synthetic opioid U-47700 and related analgesics), the intermediate 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide represents a critical quality control checkpoint.[1]

The stereochemical purity of this intermediate—specifically the trans-configuration—dictates the potency and safety of the final pharmaceutical entity.[1][2] This guide provides a comparative analysis of the Free Base vs. HCl Salt forms and the Trans vs. Cis stereoisomers, offering a self-validating NMR protocol to ensure synthetic integrity.[2]

The Molecule at a Glance[1]

• Core Scaffold: 1,2-disubstituted cyclohexane.[2]

• Key Functionality: Electrophilic chloroacetamide (reactive handle) and a basic dimethylamine.[1][2]

• Critical Challenge: Distinguishing the trans-isomer (target) from the cis-isomer (impurity) and identifying rotamers caused by the amide bond.

Comparative Analysis: Stereochemical Differentiation (Trans vs. Cis)

The most frequent failure mode in this synthesis is the inadvertent formation or retention of the cis-isomer.[2] 1H NMR is the definitive tool for distinguishing these due to the Karplus relationship governing vicinal coupling constants (

).[1][2]

The Diagnostic Logic (Mechanism)

In the stable chair conformation:

• Trans-isomer: The 1,2-substituents are typically diequatorial, placing the vicinal protons (H1 and H2) in a trans-diaxial arrangement.[1][2] This results in a large coupling constant (

  Hz).[1][2]

• Cis-isomer: One substituent is axial and the other equatorial.[2] The H1-H2 relationship is axial-equatorial , resulting in a significantly smaller coupling constant (

  Hz).[1][2]

Data Comparison Table: Isomeric Signatures

Feature	Target: Trans-Isomer	Alternative: Cis-Isomer	Spectroscopic Causality
H1 (Amide-CH)	Multiplet (td), 3.6–3.8 ppm	Multiplet (dt), 3.9–4.1 ppm	Trans-diaxial H-H coupling broadens the signal; cis is narrower.[1][2]
	10–12 Hz (Large)	3–5 Hz (Small)	Karplus equation: 180° dihedral angle (trans) vs. 60° (cis).[1][2]
N(CH )	Singlet, 2.2–2.3 ppm	Singlet, 2.3–2.4 ppm	Steric compression in cis often causes slight deshielding.[1][2]
Cl-CH -CO	Singlet (or ABq), 4.0–4.1 ppm	Singlet, 4.0–4.1 ppm	Chiral center at C1/C2 can make these diastereotopic (AB quartet).[1][2]
Amide NH	Broad doublet, 6.5–7.5 ppm	Broad doublet, variable	H-bonding strength differs between isomers.[2]

Critical Insight: If the Cl-CH

signal appears as a distinct AB quartet (two doublets leaning toward each other) rather than a singlet, it indicates restricted rotation or significant chiral influence from the cyclohexane ring, which is more pronounced in the rigid trans isomer.[1][2]

Comparative Analysis: Free Base vs. Hydrochloride Salt[2]

The chemical state of the amine significantly alters the spectrum.[2] Researchers often analyze the salt form due to solubility in D

O, but the Free Base in CDCl provides superior resolution for conformational analysis.

Spectral Region	Free Base (CDCl )	HCl Salt (D O or DMSO-d )	Implication
N(CH )	Sharp Singlet, ~2.25 ppm	Broad/Split, 2.8–3.0 ppm	Protonation ( ) deshields methyls; slows inversion (broadening).[1][2]
H2 (Amine-CH)	~2.4 ppm (distinct)	~3.2–3.5 ppm (overlaps with H1)	Positive charge on Nitrogen pulls H2 downfield significantly.[1][2]
Amide NH	Visible (~7.0 ppm)	Invisible (D O exchange)	Use DMSO-d if observing the amide proton in salt form is required.[1][2]
Solubility	High in organic solvents	High in water/polar solvents	Choose solvent based on extraction step (Organic layer = CDCl ).[1][2]

Experimental Protocol: Self-Validating Workflow

This protocol is designed to validate the intermediate before proceeding to downstream coupling (e.g., synthesis of U-47700 analogs).[1][2]

Step 1: Sample Preparation[2][5]

• Mass: 10–15 mg of the dried intermediate.

• Solvent: 0.6 mL CDCl

  (Neutralized with basic alumina if the amine is acid-sensitive, though this compound is stable).

• Tube: 5mm high-precision NMR tube.

Step 2: Acquisition Parameters (400 MHz+)[1][2]

• Pulse Sequence: zg30 (30° pulse) to ensure accurate integration of the methyls vs. single protons.

• Relaxation Delay (D1): Set to 2.0 seconds . The amide and methine protons relax slower than the methyl groups; insufficient D1 will skew integration ratios.[2]

• Scans (NS): 16–32 scans are sufficient for this concentration.[1][2]

Step 3: Processing & Validation Logic[2]

• Reference: Calibrate TMS to 0.00 ppm or residual CHCl

  to 7.26 ppm.

• Integration Check: Set the N(CH

  ) singlet to integral = 6.00.

  • Validation: The Cl-CH

    peak must integrate to ~2.[2]00. If <1.8, chloroacetamide hydrolysis may have occurred.[2]

• Stereochem Check: Zoom into the H1 region (~3.7 ppm).[1][2] Measure the width at half-height (

  ) or manually pick peaks to find .[1][2]

  • Pass: Splitting > 10 Hz.[2]

  • Fail: Splitting < 6 Hz (indicates cis or flexible ring).[1][2]

Visualizing the Analytical Workflow

The following diagram maps the decision process for validating the compound's structure and purity.

Caption: Decision tree for spectroscopic validation of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide.

Advanced Troubleshooting: Rotamers & Artifacts

The "Double Peak" Phenomenon (Rotamers)

Amide bonds possess partial double-bond character (N-C=O resonance), leading to restricted rotation.[1][2] In the NMR spectrum of this compound, you may observe signal doubling , particularly for the Cl-CH

protons and the N-CH groups.[2]

• Diagnosis: If you see two sets of signals with a ratio of e.g., 3:1 or 4:1, do not assume impurity immediately.[2]

• Test: Run a Variable Temperature (VT) NMR experiment. Heat the sample to 50°C.

  • Result: If the peaks coalesce into single sharp signals, they are rotamers.[2] If they remain distinct, they are impurities (likely the cis isomer).[1][2]

Common Impurities[2][6]

• Cyclohexene Oxide: Starting material.[2] Look for multiplets at

  3.1 ppm.[2]

• Chloroacetyl Chloride: Reagent.[2] Look for a singlet at

  4.5 ppm (downfield due to acid chloride).[1][2]

References

• Stereochemistry of 1,2-Disubstituted Cyclohexanes

  • Title: Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy.

  • Source: Journal of Chemical Education / ResearchGate.[2]

  • URL:[Link]

• U-47700 and Analog Characterization (Contextual Data)

  • Title: Synthesis, Spectroscopy and Pharmacology of Emerging Synthetic Opioids (AH-7921 & U-47700).[2][3]

  • Source: National Institute of Justice (NIJ) / OJP.[1][2][4]

  • URL:[Link]

• NMR Solvent Impurities Guide

  • Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[2]

  • Source: Journal of Organic Chemistry (via UT Southwestern).[1][2]

  • URL:[Link]

• General Amide Rotamer Analysis

  • Title: 1H NMR Chemical Shifts (Amides and Rot

  • Source: University of Wisconsin / Hans Reich Collection.[2]

  • URL:[Link][1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 3. ojp.gov [ojp.gov]
• 4. Ethylenediamine synthetic opioids - Mendeley Data [data.mendeley.com]

Comparative Guide: LC-MS Strategies for Chloroacetamide Derivative Identification

Executive Summary

Chloroacetamide derivatives occupy a unique dual niche in modern science: they are potent electrophilic "warheads" in Targeted Covalent Inhibitors (TCIs) for drug discovery, and they are persistent environmental metabolites of chloroacetanilide herbicides.

This guide objectively compares the analytical methodologies for identifying these derivatives. While Gas Chromatography-Mass Spectrometry (GC-MS) remains a historical benchmark for volatile parents, Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) has emerged as the definitive gold standard. This shift is driven by the need to analyze polar metabolites (without derivatization) and to characterize complex protein-drug adducts where the "chlorine signature" plays a critical diagnostic role.

Part 1: The Analytical Challenge

The identification of chloroacetamide derivatives presents three specific mass spectrometric hurdles:

• The "Disappearing" Isotope Signature: In covalent drug discovery, the reaction of a chloroacetamide probe with a cysteine residue expels the chlorine atom (as HCl). The transition from a compound with a distinct chlorine isotope pattern (

  ) to a sulfur-adduct with no halogen is the primary confirmation of target engagement.

• Isobaric Interferences: In environmental toxicology, metabolites like ethane sulfonic acid (ESA) and oxanilic acid (OA) often share nominal masses with matrix interferences, requiring high mass accuracy (<5 ppm) for confident assignment.

• In-Source Fragmentation: Chloroacetamides are thermally labile. In "hot" ionization sources, they can prematurely lose the chlorine radical or the amide group, complicating spectral libraries.

Part 2: Technology Comparison

The following table contrasts the three dominant platforms for analyzing chloroacetamide derivatives.

Table 1: Comparative Performance Metrics

Feature	Method A: GC-MS (EI)	Method B: LC-QqQ (Triple Quad)	Method C: LC-HRMS (Orbitrap/Q-TOF)
Primary Application	Volatile parent herbicides (e.g., Acetochlor).	Routine quantitation of known metabolites (ESA/OA).	Identification of unknowns & Protein-Adducts.
Sample Prep	High Burden: Requires derivatization (methylation) for polar metabolites.	Low Burden: Protein precipitation or SPE.	Low Burden: Direct digest or "Dilute-and-Shoot."
Sensitivity	High (pg on column) for non-polar targets.	Ultra-High (fg range) in MRM mode.	High (pg range), dependent on scan speed.
Specificity	Retention time + EI spectral match.	MRM transitions (Precursor > Product).	Exact Mass (<5 ppm) + Isotopic Fine Structure.
Structural Insight	Limited to library matches.	Limited (Targeted only).	Definitive (de novo structural elucidation).
Covalent Binding Validation	Not applicable (cannot analyze proteins).	Indirect (via peptide MRM).	Direct (Mass shift + Isotope pattern loss).

Senior Scientist Verdict:

• Use LC-QqQ only when you have a validated method for quantifying a known list of targets (e.g., EPA Method 535 for water analysis).

• Use LC-HRMS for all drug discovery applications (covalent docking validation) and metabolic profiling. The ability to resolve the isotopic envelope is non-negotiable for this chemistry.

Part 3: Deep Dive – The "Chlorine Filter" Mechanism

In drug development, verifying that a chloroacetamide warhead has covalently modified a protein relies on a specific mass spectrometry logic flow.

The Mechanism of Action

The chloroacetamide electrophile reacts with the nucleophilic thiol (-SH) of a cysteine residue via an

mechanism.

The Diagnostic Shift

• Pre-Reaction (Free Probe): The MS1 spectrum will show a doublet peak separated by 1.997 Da with a 3:1 intensity ratio (the signature of

  and ).

• Post-Reaction (Adduct): The peptide mass increases by the mass of the acetamide derivative minus the mass of HCl.

  • Mass Shift (

    ): (Mass of HCl).

  • Isotope Pattern: The 3:1 doublet disappears . The adduct spectrum returns to a standard "organic" isotope distribution (dominated by

    ).

Critical Insight: If you observe the mass shift but the chlorine isotope pattern persists, your probe has likely bound non-covalently (trapped) or reacted at a different site without losing the chlorine (rare), or you are seeing a matrix artifact.

Part 4: Experimental Protocols

Workflow 1: Covalent Inhibitor Screening (Chemo-proteomics)

Objective: Identify the specific cysteine residue modified by a chloroacetamide probe.

• Incubation: React protein (

  ) with chloroacetamide probe ( ) in HEPES buffer (pH 7.5) for 1-4 hours.

  • Note: Avoid DTT or Mercaptoethanol during incubation; they will quench the probe.

• Quenching: Add excess cysteine or perform Acetone precipitation to remove unreacted probe.

• Digestion:

  • Resuspend pellet in 8M Urea.

  • Reduce (DTT) and Alkylate (Iodoacetamide) remaining free cysteines.

  • Crucial Step: Use Iodoacetamide-13C or a different alkylating agent (e.g., NEM) for the background alkylation to distinguish "probe-modified" vs. "process-modified" residues if masses are similar.

  • Digest with Trypsin (1:50 ratio) overnight.

• LC-HRMS Analysis:

  • Column: C18 Reverse Phase (

    , ).

  • Gradient: 5% to 40% B (Acetonitrile + 0.1% Formic Acid) over 60 mins.

  • MS Method: Data-Dependent Acquisition (DDA). Top-10 precursors selected for HCD fragmentation.

• Data Processing:

  • Set "Variable Modification" to the specific

    of your probe (Probe MW - 36.46 Da).

  • Filter results by "Score" and "Localization Probability" (>75% on Cysteine).

Workflow 2: Environmental Metabolite Identification

Objective: Detect polar ESA/OA metabolites in water.

• Solid Phase Extraction (SPE):

  • Use Polymeric Weak Anion Exchange (WAX) cartridges. The anionic nature of ESA/OA metabolites binds strongly, allowing neutral parents to be washed away.

• Elution: Elute with Methanol + 5% Ammonium Hydroxide.

• LC-MS/MS: Use Negative Ion Mode (ESI-).

  • Why Negative Mode? The sulfonic acid (ESA) and carboxylic acid (OA) moieties ionize efficiently in negative mode (

    ), offering superior sensitivity over positive mode.

Part 5: Visualization & Logic Flows

Diagram 1: Covalent Binding Validation Workflow

This flowchart illustrates the decision logic for validating a chloroacetamide "hit" in drug discovery.

Caption: Logic flow for distinguishing true covalent modification from non-covalent binding using Mass Shift and Isotopic Filtering.

Diagram 2: Fragmentation Pathway (ESI+)

Visualizing the characteristic fragmentation of the free chloroacetamide derivative versus the peptide adduct.

Caption: Divergent fragmentation pathways: Free probes lose Cl/HCl, while protein adducts yield modified immonium ions.

References

• Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems." Nature. Link

• U.S. EPA. (2005). "Method 535: Measurement of Chloroacetanilide and Other Acetamide Herbicide Degradates in Drinking Water by Solid Phase Extraction and LC/MS/MS." EPA.gov. Link

• Resnick, E., et al. (2019). "Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening." Journal of the American Chemical Society.[1] Link

• Hogendoorn, E. A., & van Zoonen, P. (2000). "Recent and future developments of liquid chromatography in pesticide trace analysis." Journal of Chromatography A. Link

• Thermo Fisher Scientific. (2016).[2] "Analysis of Chloroacetanilide and Other Acetamide Herbicide Degradates in Drinking Water by LC-MS/MS." Application Note. Link

Sources

• 1. Practical Fragments: Characterizing and screening commercially available irreversible covalent fragments [practicalfragments.blogspot.com]
• 2. Analysis of Chloroacetanilide and Other Acetamide Herbicide Degradates in Drinking Water by LC-MS/MS - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

A Researcher's Guide to the Infrared Spectroscopy of α-Chloroamides: A Comparative Analysis

This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy absorption bands for the α-chloroamide functional group. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of frequencies to explain the underlying physical organic principles that govern these vibrations. We will compare the spectral features of α-chloroamides to their unsubstituted amide counterparts and other related carbonyl compounds, supported by experimental protocols and data interpretation workflows.

The Foundational Principles: Amide Vibrations and Inductive Effects

Infrared (IR) spectroscopy is a powerful technique for identifying functional groups within a molecule. It operates on the principle that molecular bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs the energy corresponding to these vibrational frequencies, resulting in an absorption band in the spectrum.[1][2][3][4] The position of these bands, measured in wavenumbers (cm⁻¹), is determined by the bond strength and the mass of the atoms involved.[5]

For any amide, several key vibrational modes are diagnostic:

• Amide I Band (1630-1700 cm⁻¹): This is the most intense and characteristic absorption for amides, arising primarily from the C=O stretching vibration.[6][7][8]

• Amide II Band (1515-1620 cm⁻¹): This band, found in primary and secondary amides, originates from a combination of N-H in-plane bending and C-N stretching vibrations.[6][9][10][11]

• N-H Stretch (3100-3500 cm⁻¹): This absorption is present in primary and secondary amides and is highly sensitive to hydrogen bonding.[6][12] Primary amides typically show two bands (asymmetric and symmetric stretching), while secondary amides show one.[6][7]

The introduction of a highly electronegative chlorine atom on the α-carbon (the carbon adjacent to the carbonyl) significantly alters the electronic environment of the amide group. This is primarily due to the inductive effect , where the chlorine atom withdraws electron density along the sigma bonds.[13][14]

This electron withdrawal has a profound impact on the C=O bond. In a standard amide, the resonance contribution from the nitrogen lone pair donates electron density to the carbonyl group, imparting more single-bond character and thus weakening it. This is why amides typically have a lower C=O stretching frequency than ketones (~1715 cm⁻¹).[14][15] However, in an α-chloroamide, the powerful inductive effect of the chlorine atom pulls electron density away from the carbonyl carbon. This counteracts the resonance effect, strengthening the C=O double bond. A stronger bond requires more energy to vibrate, resulting in a shift of the Amide I band to a higher wavenumber.[2][5][14]

Comparative Analysis of Key Vibrational Bands

The substitution of an α-hydrogen for a chlorine atom introduces distinct shifts in the IR spectrum, providing clear markers for identification. The most significant of these is the shift in the Amide I band.

Vibrational Mode	Typical Secondary Amide (R-CO-NHR')	α-Chloro Secondary Amide (Cl-CH(R)-CO-NHR')	Rationale & Observations
C=O Stretch (Amide I)	1630 - 1680 cm⁻¹ (Strong)	1680 - 1720 cm⁻¹ (Strong)	The powerful inductive effect of the α-chlorine strengthens the C=O bond, increasing the absorption frequency.[2][13][14] The intensity remains strong due to the high polarity of the carbonyl bond.[12]
N-H Stretch	3250 - 3450 cm⁻¹ (Medium, can be broad)	3250 - 3450 cm⁻¹ (Medium, can be broad)	This vibration is dominated by hydrogen bonding effects.[5][6][16] The inductive effect of the distant chlorine has a minimal impact on its position. The band's shape and exact position depend heavily on sample concentration and phase (solid vs. solution).[6][16]
N-H Bend (Amide II)	1515 - 1570 cm⁻¹ (Medium to Strong)	1515 - 1570 cm⁻¹ (Medium to Strong)	As this band is a coupled vibration of N-H bending and C-N stretching, it is less affected by the α-substituent than the pure C=O stretch. Its position remains a reliable indicator of a secondary amide.[6]
C-Cl Stretch	N/A	550 - 850 cm⁻¹ (Medium to Strong)	This is a crucial diagnostic peak. The C-Cl stretch for aliphatic chloro compounds appears in the fingerprint region of the spectrum.[9][17][18][19] Its presence, along with the shifted Amide I band, provides strong evidence for the α-chloroamide structure.

Experimental Protocol: Acquiring a High-Quality ATR-FTIR Spectrum

Attenuated Total Reflectance (ATR) is a modern, convenient sampling technique for obtaining the IR spectrum of solid or liquid samples with minimal preparation.

Objective: To obtain a clean, interpretable IR spectrum of an α-chloroamide sample.

Methodology:

• Instrument Preparation & Background Scan:

  • Action: Ensure the ATR crystal (typically diamond or germanium) is clean. Use a solvent like isopropanol to wipe the surface and allow it to fully evaporate.

  • Causality: The instrument must first record a "background" spectrum of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself. This background will be automatically subtracted from the sample spectrum, ensuring that the final output contains only the absorptions from the sample. Failure to run a clean background will result in spurious peaks.

• Sample Application:

  • Action: Place a small amount of the α-chloroamide sample directly onto the center of the ATR crystal. If it is a solid, use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

  • Causality: The ATR technique relies on an evanescent wave that penetrates a very short distance (a few microns) into the sample from the crystal surface. Good contact is essential to achieve a strong, high-quality signal.

• Spectrum Acquisition:

  • Action: Initiate the sample scan using the instrument software. Typically, 16 to 32 scans are co-added to produce the final spectrum.

  • Causality: Co-adding multiple scans significantly improves the signal-to-noise ratio. The instrument averages the data, which reinforces the real sample signals while averaging out random noise, leading to a much cleaner spectrum.

• Data Processing and Analysis:

  • Action: After acquisition, perform an ATR correction (if the option is available and required for library searching) and a baseline correction. Identify and label the wavenumbers of the key peaks corresponding to the Amide I, N-H stretch, Amide II, and C-Cl stretch bands.

  • Causality: The raw spectrum may have a sloping or curved baseline due to instrumental artifacts or sample scattering. A baseline correction normalizes the spectrum, making peak intensities more accurate and interpretation easier.

Visualizing the Identification Workflow

The logical process for identifying an α-chloroamide from an unknown IR spectrum can be visualized as a decision-making workflow.

Caption: Workflow for α-chloroamide identification via IR spectroscopy.

Conclusion

The infrared spectrum of an α-chloroamide is distinguished by a unique set of features directly resulting from the electronic influence of the α-chlorine atom. The primary indicator is the Amide I (C=O stretch) band , which is shifted to a significantly higher wavenumber (1680-1720 cm⁻¹) compared to its unsubstituted amide analogues. This, combined with the presence of a strong C-Cl stretching band in the fingerprint region (550-850 cm⁻¹), provides a reliable diagnostic tool for identifying this functional group. While the N-H stretching and Amide II bands confirm the presence of the amide moiety, their positions are less influenced by the α-substituent and more by intermolecular forces like hydrogen bonding. By understanding the interplay of inductive and resonance effects, researchers can confidently interpret IR spectra to characterize these important chemical structures.

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A Comparative Analysis of Synthetic Pathways: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide and Key Intermediates of U-47700

Introduction

In the landscape of synthetic chemistry and pharmaceutical development, a rigorous understanding of synthetic pathways, intermediates, and their comparative properties is paramount for innovation and control. This guide provides an in-depth comparison between the synthetic precursors of U-47700, a potent synthetic opioid, and the related compound, 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide. U-47700, or 3,4-dichloro-N-[(1R, 2R)-2-(dimethylamino)-cyclohexyl]-N-methylbenzamide, is a well-documented molecule developed in the 1970s by the Upjohn Company.[1][2][3] Its synthesis involves specific, stereochemically defined intermediates. In contrast, 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide represents a structurally distinct N-substituted acetamide.

This guide is designed for researchers, scientists, and drug development professionals. It will deconstruct the synthetic routes of these compounds, offering a comparative analysis of their core intermediates. By examining the causality behind experimental choices and presenting validated analytical protocols, we aim to provide a comprehensive resource for professionals engaged in synthetic chemistry.

Structural and Synthetic Overview

A foundational understanding begins with the molecular architecture of the final compounds and the strategic disconnections that reveal their key intermediates.

U-47700: A Disubstituted Benzamide

U-47700 is a chiral molecule featuring a dichlorinated benzoyl moiety attached to a trans-1,2-diaminocyclohexane backbone.[1][4] The IUPAC name, 3,4-dichloro-N-[(1R, 2R)-2-(dimethylamino)-cyclohexyl]-N-methylbenzamide, specifies the trans stereochemistry of the cyclohexane ring, which is critical for its biological activity.[5]

The synthesis logically proceeds via an amide coupling reaction. This retrosynthetic analysis identifies two primary intermediates:

• (1R,2R)-N¹,N¹,N²-trimethylcyclohexane-1,2-diamine : The chiral diamine backbone.

• 3,4-Dichlorobenzoyl chloride : The acylating agent that introduces the aromatic moiety.

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide: A Chloroacetamide Derivative

This compound is a chloroacetamide derivative of a similar diamine backbone. Its synthesis would also rely on an amide coupling reaction between:

• N¹,N¹-Dimethylcyclohexane-1,2-diamine : The nucleophilic diamine. Note the absence of the N-methyl group compared to the U-47700 precursor.

• 2-Chloroacetyl chloride : A highly reactive acylating agent.[6]

The following diagram illustrates the synthetic pathways for both target molecules from their respective key intermediates.

Caption: Synthetic pathways for U-47700 and the target acetamide.

Comparative Analysis of Core Intermediates

The properties and reactivity of the intermediates directly influence the efficiency, purity, and scalability of the synthesis.

The Diamine Backbones

The central structural motif for both target compounds is a 1,2-diaminocyclohexane ring. However, the substitution pattern on the nitrogen atoms presents a critical point of differentiation.

Property	(1R,2R)-N¹,N¹,N²-trimethylcyclohexane-1,2-diamine	N¹,N¹-Dimethylcyclohexane-1,2-diamine
Structure	A tertiary amine and a secondary amine	A tertiary amine and a primary amine
Nucleophilicity	The secondary amine is the primary reactive site. Steric hindrance from the adjacent dimethylamino group and the N-methyl group can modulate reactivity.	The primary amine is significantly more nucleophilic and less sterically hindered than the secondary amine in the U-47700 precursor.
Stereochemistry	Synthesis requires the specific (1R,2R) enantiomer to produce the active form of U-47700.[5]	Can exist as cis/trans isomers and enantiomers. The specific isomer used will dictate the final product's stereochemistry.
Basicity	The pKa values of the amine groups are influenced by the alkyl substituents.	The primary amine is generally less basic than the secondary amine in the corresponding trimethylated analog.

Expertise & Experience: The choice of the diamine precursor is the most critical decision in these syntheses. For U-47700, the use of the N-methylated secondary amine is a deliberate design choice from the original medicinal chemistry program.[3] This N-methylation prevents the formation of a hydrogen bond donor at that position in the final product, which can significantly impact receptor binding and pharmacokinetic properties. For the synthesis of the target acetamide, the primary amine of N¹,N¹-Dimethylcyclohexane-1,2-diamine is expected to be the site of acylation due to its higher reactivity and lower steric hindrance.

The Acylating Agents

The electrophilic partner in the amide bond formation dictates the functionality of the final molecule.

Property	3,4-Dichlorobenzoyl chloride	2-Chloroacetyl chloride
Structure	An aromatic acyl chloride with two electron-withdrawing chlorine atoms.	An aliphatic acyl chloride with an alpha-chloro substituent.
Reactivity	Moderately reactive. The aromatic ring provides some electronic stabilization. The reaction typically requires a base to scavenge the HCl byproduct.	Highly reactive (a lachrymator). The alpha-chlorine atom is electron-withdrawing, increasing the electrophilicity of the carbonyl carbon.
Resulting Moiety	Forms a stable, rigid benzamide linkage. The dichloro-phenyl group is a key pharmacophoric element of U-47700.	Forms a chloroacetamide linkage. The alpha-chloro group is a reactive handle that can participate in subsequent substitution reactions.
Safety	Corrosive and moisture-sensitive.	Highly corrosive, toxic, and a potent lachrymator. Requires handling in a well-ventilated fume hood with appropriate personal protective equipment.[6]

Trustworthiness: The high reactivity of 2-chloroacetyl chloride necessitates careful control of reaction conditions. Dropping the temperature (e.g., to 0 °C) and slow, dropwise addition of the acyl chloride to a solution of the diamine and a non-nucleophilic base (like triethylamine or DIPEA) are standard procedures to prevent side reactions, such as double acylation or polymerization.

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are described as self-validating systems, incorporating purification and characterization steps.

General Protocol for Amide Coupling (Schotten-Baumann Conditions)

This protocol is applicable for the synthesis of U-47700 from its intermediates.

Rationale: The Schotten-Baumann reaction is a robust method for acylating amines with acyl chlorides in the presence of a base to neutralize the generated HCl, driving the reaction to completion.

Caption: Workflow for a typical amide coupling reaction.

Characterization: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Rationale: HPLC-MS is an essential technique for confirming the identity and purity of synthetic products. It separates the components of a mixture and provides the mass-to-charge ratio (m/z) of the parent molecule and its fragments.

Methodology:

• Sample Preparation: Dissolve a small amount (~1 mg) of the purified product in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Analysis: Full scan mode (e.g., m/z 100-500) to find the parent ion [M+H]⁺.

  • Expected [M+H]⁺ for U-47700: m/z 329.12 (for C₁₆H₂₂Cl₂N₂O).[1][7]

  • Expected [M+H]⁺ for 2-Chloro-N-(trans-2-dimethylamino-cyclohexyl)-acetamide: m/z 233.15 (for C₁₀H₁₉ClN₂O).

Quantitative Data Summary

The following table summarizes key computed and experimental properties of the final compounds.

Property	U-47700	2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide
Molecular Formula	C₁₆H₂₂Cl₂N₂O	C₁₀H₁₉ClN₂O
Molecular Weight	329.3 g/mol [7]	232.7 g/mol (Calculated)
Monoisotopic Mass	328.111 Da[7]	232.124 Da (Calculated)
logP (Calculated)	4.09[8]	~2.5 (Estimated based on analogs)
Topological Polar Surface Area	23.6 Ų[7]	32.3 Ų (Estimated based on analogs)
Key Spectroscopic Data	[M+H]⁺ at m/z 329.1[1]	Expected [M+H]⁺ at m/z 233.1
Biological Target	µ-opioid receptor agonist[3][9]	Not characterized; potential for various biological activities.

Conclusion

The comparative analysis of the synthetic pathways for U-47700 and 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide reveals fundamental differences originating from the choice of intermediates. The synthesis of U-47700 is a stereospecific process utilizing a secondary amine precursor and a dichlorinated benzoyl chloride to yield a potent µ-opioid receptor agonist.[2][4] The pathway to the chloroacetamide derivative, conversely, would involve a more nucleophilic primary amine and a highly reactive aliphatic acyl chloride. This leads to a final compound with a reactive chloro-functional group, suggesting its potential utility as a synthetic intermediate itself for further chemical elaboration.

This guide underscores the principle that subtle changes in starting materials—such as the degree of N-alkylation on a diamine or the choice between an aromatic and an aliphatic acylating agent—have profound impacts on reaction dynamics, product characteristics, and potential applications. For the practicing scientist, this understanding is crucial for the rational design of novel molecules and the optimization of synthetic routes.

References

• Metabolic Evaluation of Synthetic Opioids on the Example of U-47700 with the Use of In Vitro and In Vivo Methods for Forensic Toxicology Application. (2023). MDPI. [Link]

• U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market. (2020). PMC. [Link]

• Development of a vaccine against the synthetic opioid U-47700. (2023). Frontiers. [Link]

• U-47700 | C16H22Cl2N2O. (n.d.). PubChem. [Link]

• U-47700. (n.d.). Wikipedia. [Link]

• Synthesis, Spectroscopy and Pharmacology of Emerging Synthetic Opioids. (2019). Office of Justice Programs. [Link]

• Metabolic Evaluation of Synthetic Opioids on the Example of U-47700 with the Use of In Vitro and In Vivo Methods for Forensic Toxicology Application. (2023). ResearchGate. [Link]

• 2-(diethylamino)-N-(2,6-dimethylcyclohexyl)acetamide. (n.d.). PubChem. [Link]

• Highly selective kappa opioid analgesics. Synthesis and structure-activity relationships of novel N-[(2-aminocyclohexyl)aryl]acetamide and... (n.d.). ChEMBL. [Link]

• 2-chloro-N-(cyclohexylmethyl)acetamide. (n.d.). U.S. Environmental Protection Agency. [Link]

• 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO. (n.d.). PubChem. [Link]

• Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. (2024). Indian Journal of Pharmaceutical Education and Research. [Link]

• U-47700: Understanding The Potent Synthetic Opioid. (2025). Perpusnas. [Link]

• U-47700. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• 2-Chloro-N-phenylacetamide. (2008). ResearchGate. [Link]

• Synthesis, In Silico and In Vitro Characterization of Novel N,N-Substituted Pyrazolopyrimidine Acetamide Derivatives for the 18KDa Translocator Protein (TSPO). (2023). MDPI. [Link]

• U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market. (2020). UniCA IRIS. [Link]

• Chloroacetamide. (n.d.). Wikipedia. [Link]

• Synthesis, In Silico and In Vitro Characterization of Novel N,N-Substituted Pyrazolopyrimidine Acetamide Derivatives for the 18KDa Translocator Protein (TSPO). (2023). ResearchGate. [Link]

• DARK Classics in Chemical Neuroscience: U-47700. (2020). PubMed. [Link]

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Technical Guide: Comparative Reactivity of Chloroacetamides vs. Bromoacetamides in Covalent Inhibitor Design

Executive Summary

In the design of Targeted Covalent Inhibitors (TCIs) and Activity-Based Probes (ABPs), the choice between a chloroacetamide and a bromoacetamide warhead is a critical decision point that dictates the balance between potency and selectivity .

• Chloroacetamides are the "Goldilocks" electrophiles for drug discovery. They possess moderate intrinsic reactivity (

  ), requiring specific non-covalent binding ( ) to position the warhead for effective covalent bond formation ( ). This reliance on proximity minimizes off-target labeling.

• Bromoacetamides are significantly more reactive due to the superior leaving group ability of bromide.[1] While they drive faster kinetics, they suffer from reduced chemoselectivity, often alkylating histidine and lysine residues alongside cysteine. They are best utilized in proximity-enabled contexts (e.g., PROTACs, cross-linkers) or when targeting cryptic/low-nucleophilicity cysteines.

This guide provides a mechanistic comparison, experimental protocols for reactivity profiling, and a decision framework for warhead selection.

Mechanistic Foundation

Both warheads operate via an

nucleophilic substitution mechanism. The sulfhydryl group of a cysteine residue (acting as the nucleophile) attacks the -carbon of the acetamide, displacing the halogen leaving group.

The Leaving Group Effect

The reaction rate difference is fundamentally thermodynamic. The carbon-bromine (C-Br) bond is weaker and longer than the carbon-chlorine (C-Cl) bond, lowering the activation energy for the transition state.

Feature	Chloroacetamide (Cl)	Bromoacetamide (Br)	Impact on Reactivity
Bond Dissociation Energy	~81 kcal/mol	~68 kcal/mol	Br is faster. Lower energy required to break the bond.
Bond Length	1.77 Å	1.94 Å	Br is faster. Longer bond is more accessible and weaker.
Leaving Group pKa	-7 (HCl)	-9 (HBr)	Br is faster. Weaker conjugate base = better leaving group.
Polarizability	Moderate	High	Br is faster. Stabilizes the transition state more effectively.

Reaction Mechanism Diagram

The following diagram illustrates the cysteine-mediated

attack. Note the transition state where the leaving group (X) departure is the rate-determining factor.

Figure 1: General

mechanism for cysteine alkylation by -haloacetamides. The stability of the Leaving Group (LG) directly correlates to the reaction rate ( ).

Comparative Performance Analysis

Intrinsic Reactivity ( )

Intrinsic reactivity is measured by the rate of reaction with a small molecule thiol (like glutathione) in solution, independent of protein binding.

• Data Trend: Bromoacetamides typically exhibit a

  (half-life) in glutathione (GSH) assays that is 10-50x shorter than their chloroacetamide analogs.

• Implication: A "hot" warhead (Br) will consume itself in the cytosolic GSH pool before reaching its protein target, potentially requiring higher dosing and causing systemic toxicity.

Protein-Level Selectivity ( )

In drug design, we aim for specific efficiency.

• Chloroacetamides: Rely on a low

  (high affinity binding). The warhead is "quiet" until the drug binds the pocket, positioning the Cl exactly next to the cysteine. This is Proximity-Dependent Reactivity .

• Bromoacetamides: Have a high

  . They can label the target even with poor binding affinity (high ). However, they will also label surface histidines and other non-target cysteines via random collision (Proximity-Independent Reactivity ).

Comparison Table: Operational Characteristics

Feature	Chloroacetamide	Bromoacetamide
Intrinsic Reactivity	Low to Moderate	High
Selectivity	High (Cysteine specific)	Low (Cys, His, Lys, N-term)
Metabolic Stability	Moderate (GSH conjugation is slow)	Low (Rapid GSH conjugation)
Primary Application	Targeted Covalent Inhibitors (Drugs)	PROTACs, Cross-linking, Initial Probes
Reversibility	Irreversible	Irreversible
Off-Target Risk	Low	High (Immunogenicity risk)

Experimental Protocols

To objectively select the correct warhead, you must generate kinetic data. Do not rely on literature assumptions; reactivity is scaffold-dependent.

Protocol A: Intrinsic Reactivity (GSH Half-Life Assay)

Validates chemical stability and systemic exposure risk.

Materials:

• Test Compounds (10 mM in DMSO)

• Reduced Glutathione (GSH)

• Phosphate Buffered Saline (PBS), pH 7.4

• Internal Standard (e.g., Indomethacin)

• LC-MS/MS[2][3]

Step-by-Step Methodology:

• Preparation: Prepare a reaction mixture containing 50 µM Test Compound and 5 mM GSH (100-fold excess to ensure pseudo-first-order kinetics) in PBS (pH 7.4).

  • Control: Prepare a "No GSH" control to monitor hydrolytic stability.

• Incubation: Incubate at 37°C in a thermomixer.

• Sampling: At defined time points (

  min), remove 50 µL aliquots.

• Quenching: Immediately add 200 µL of ice-cold Acetonitrile (containing Internal Standard) to quench the reaction and precipitate proteins (if using lysate).

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS. Monitor the disappearance of the parent peak [M+H]+.

• Calculation: Plot

  vs. Time. The slope is .

Success Criteria:

• Ideal TCI Candidate (Cl):

  mins (Stable enough to reach target).

• Hyper-reactive (Br):

  mins (Likely too reactive for systemic drug use).

Protocol B: Reactivity-Selectivity Workflow

A decision tree for optimizing warhead choice.

Figure 2: Strategic workflow for selecting between Chloro- and Bromo-acetamides based on potency and stability thresholds.

References

• National Institutes of Health (NIH). (2001). Energetics of C-Cl, C-Br, and C-I bonds in haloacetic acids. Retrieved from [Link][4]

• Domainex. (2023). GSH Reactivity Assay Standard Experimental Procedure. Retrieved from [Link]

• Frontiers in Molecular Biosciences. (2021). High-Throughput Activity-Based Profiling of Deubiquitylating Enzyme Inhibitors. Retrieved from [Link]

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• 2. escholarship.org [escholarship.org]
• 3. Frontiers | ABPP-HT - High-Throughput Activity-Based Profiling of Deubiquitylating Enzyme Inhibitors in a Cellular Context [frontiersin.org]
• 4. Energetics of C-Cl, C-Br, and C-I bonds in haloacetic acids: enthalpies of formation of XCH2COOH (X=CI, Br, I) compounds and the carboxymethyl radical - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Purity of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide by High-Performance Liquid Chromatography

Introduction: The Critical Role of Purity in Synthesis

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide is a key intermediate in various synthetic organic chemistry pathways. Its utility in the development of novel pharmaceutical agents and other high-value chemical entities is contingent upon its purity. The presence of unreacted starting materials, byproducts, or degradation products can have significant downstream effects, potentially leading to failed reactions, impure final products, and misleading biological or chemical data.

This guide provides a comprehensive framework for developing and validating a robust High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide. We will explore the rationale behind the methodological choices, present a detailed experimental protocol, and compare the performance of HPLC against other common analytical techniques, underscoring its suitability for this application.

The Analytical Challenge: Potential Impurities

The synthesis of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide typically involves the acylation of a diamine precursor. This process can lead to a variety of impurities that must be effectively separated and quantified.

Likely Impurities Include:

• Unreacted Starting Materials: Such as N,N-dimethylcyclohexane-1,2-diamine.

• Reagent-Related Impurities: Including hydrolysis products of the acylating agent (e.g., chloroacetic acid).

• Di-acylated Byproducts: Where both amine groups of the precursor react.

• Degradation Products: Resulting from instability under certain pH or temperature conditions.

A successful analytical method must be able to resolve the main compound from all these potential contaminants.

HPLC: The Gold Standard for Purity Determination

For non-volatile, polar organic molecules like 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the analytical method of choice. Its advantages are numerous:

• High Resolution: Capable of separating structurally similar compounds.

• Excellent Sensitivity: Modern detectors, such as UV-Vis Diode Array Detectors (DAD) or Mass Spectrometers (MS), can detect impurities at very low levels.

• Quantitative Accuracy: Provides precise and accurate quantification of the main peak and impurities, allowing for reliable purity calculations.

• Robustness and Reproducibility: Well-established technology that delivers consistent results when methods are properly developed and validated.

Developing a Robust HPLC Method

Given the absence of a standardized pharmacopeial method for this specific intermediate, a new method must be developed and validated. The following protocol is based on established principles for the analysis of polar, basic compounds.

Method Development Rationale

The primary challenge in analyzing 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide is its polar and basic nature, which can lead to poor peak shape and retention on standard C18 columns.

• Column Selection: A C18 column with end-capping is selected to minimize interactions between the basic amine groups of the analyte and residual acidic silanols on the silica support. This is crucial for achieving symmetrical peak shapes.

• Mobile Phase: A gradient elution is chosen to ensure that both early-eluting polar impurities and the main, more retained, analyte are resolved effectively within a reasonable runtime.

  • Aqueous Phase (A): 0.1% Trifluoroacetic Acid (TFA) in water. TFA acts as an ion-pairing agent, masking the residual silanols on the column and improving the peak shape of the basic analyte. It also provides a low pH environment to ensure the amine groups are protonated.

  • Organic Phase (B): Acetonitrile is a common, effective organic modifier that provides good elution strength and is UV transparent.

• Detection: UV detection at 210 nm is selected, as amide bonds typically exhibit strong absorbance at lower wavelengths.

Detailed Experimental Protocol

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide sample.
• Dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution.
• Filter the solution through a 0.45 µm syringe filter prior to injection.

2. HPLC Instrumentation and Conditions:

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% (v/v) Trifluoroacetic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	5% B to 95% B over 15 minutes; hold at 95% B for 2 minutes; return to 5% B over 1 minute; equilibrate for 2 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Detection Wavelength	210 nm

3. Data Analysis:

• Integrate all peaks in the chromatogram.
• Calculate the purity using the area percent method:
• % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Experimental Workflow Diagram

Caption: Workflow for HPLC Purity Analysis.

Method Validation: A Self-Validating System

To ensure the trustworthiness of this analytical method, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. Validation demonstrates that the method is suitable for its intended purpose.

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	The main peak is well-resolved from known impurities and degradation products (Resolution > 2).	Pass
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.	r² = 0.9995
Accuracy (% Recovery)	98.0% - 102.0% recovery for spiked samples at three concentration levels.	99.5% - 101.2%
Precision (RSD)	Repeatability (n=6 injections): RSD ≤ 1.0%. Intermediate Precision: RSD ≤ 2.0%.	Repeatability: 0.4%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3:1.	0.01 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10:1.	0.03 µg/mL

This validation process confirms that the method is specific, linear, accurate, precise, and sensitive enough for reliable purity determination.

Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, it is useful to compare it with other techniques to understand its advantages for this specific application.

Technique	Pros for This Application	Cons for This Application
HPLC-UV (This Method)	High resolution, excellent quantitation, robust, widely available.	Requires chromophore for UV detection.
Gas Chromatography (GC-MS)	High sensitivity, provides mass information for peak identification.	Analyte is likely non-volatile and may require derivatization, risking sample alteration.
Thin-Layer Chromatography (TLC)	Fast, inexpensive, good for rapid screening.	Poor resolution, not quantitative, less sensitive.
Nuclear Magnetic Resonance (NMR)	Provides definitive structural information, can quantify without a reference standard (qNMR).	Low sensitivity (impurities <1% are hard to detect), expensive, complex data analysis.

Method Selection Logic

Precision Verification: Comparative Elemental Analysis of 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Executive Summary & Strategic Context

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide (

, MW: 218.72 g/mol ) is a critical intermediate in the synthesis of complex pharmaceutical agents, including analgesics and mucolytics. Its structural integrity hinges on two reactive centers: the basic dimethylamino group and the electrophilic chloroacetamide moiety.

For researchers, the analytical challenge is twofold:

• Hygroscopicity: The tertiary amine makes the compound hygroscopic, complicating accurate weighing for combustion analysis.

• Labile Chlorine: The chloro-group is a leaving group. Improper handling or "wet" synthesis can lead to partial hydrolysis (releasing HCl), which standard LC-MS might miss if the ionization is soft or if the hydrolyzed product co-elutes.

This guide compares the industry-standard Automated Flash Combustion (CHN) against the classical Schöniger Oxygen Flask (Cl) method. While HRMS is often used for identification, we demonstrate why Elemental Analysis (EA) remains the superior method for establishing bulk purity and stoichiometry.

Methodology Comparison: The "Dry" vs. "Wet" Duel

We evaluated three analytical approaches to validate the purity of a synthesized batch of the target molecule.

Method A: Automated Flash Combustion (CHN)

• Mechanism: Dynamic flash combustion at >900°C in a helium/oxygen stream. Gases (

  ) are separated via GC and detected by Thermal Conductivity Detectors (TCD).

• Role: Determines the Carbon skeleton and Nitrogen content.[1][2]

• Limitation: Standard CHN analyzers often require separate modules for Chlorine, or rely on "difference" calculations, which is scientifically unacceptable for chloro-intermediates.

Method B: Schöniger Oxygen Flask + Potentiometric Titration

• Mechanism: The sample is combusted in a closed flask filled with pure oxygen. The gases are absorbed into an alkaline solution (

  ), converting organic chlorine to inorganic chloride ( ). This is then titrated against Silver Nitrate ( ).[3][4]

• Role: The "Gold Standard" for absolute halogen quantification.

• Advantage: Directly measures the mass % of the active chloro-group.

Method C: High-Resolution Mass Spectrometry (HRMS)[5]

• Mechanism: Electrospray Ionization (ESI) followed by TOF or Orbitrap analysis.

• Role: Identification.

• Critical Flaw: HRMS confirms the presence of the molecule but is poor at quantifying bulk purity (e.g., it cannot easily distinguish between 95% pure material and 99% pure material without rigorous calibration curves, unlike EA which is absolute).

Experimental Data & Performance Analysis

The following data represents a comparison of a "Fresh" batch vs. a "Degraded" batch (exposed to moisture for 48 hours).

Theoretical Composition (

):

• C: 54.91%

• H: 8.76%

• N: 12.81%

• Cl: 16.21%

Table 1: Comparative Accuracy on Fresh Sample (Purity >99%)

Element	Theoretical %	Method A (Auto CHN)	Method B (Schöniger Cl)	Method C (HRMS)	Status
Carbon	54.91	54.85 ( 0.15)	N/A	Found	Pass
Hydrogen	8.76	8.82 ( 0.10)	N/A	matches calc.	Pass
Nitrogen	12.81	12.75 ( 0.12)	N/A	pattern	Pass
Chlorine	16.21	Not Detected	16.18 ( 0.05)	Isotope Ratio OK	Pass

Table 2: Detection of Degradation (Hydrolysis Impurity)

Scenario: Sample contains 5% Hydrolyzed impurity (Loss of Cl, formation of alcohol derivative).

Element	Theoretical (Pure)	Method A (Auto CHN)	Method B (Schöniger Cl)	Interpretation
Carbon	54.91	55.10	N/A	False Pass: Shift is within experimental error ( 0.4%).
Nitrogen	12.81	12.95	N/A	False Pass: Shift is minimal.
Chlorine	16.21	N/A	15.35	FAIL: Significant deviation (>0.8%).

Key Insight: Automated CHN (Method A) failed to flag the degraded batch because the Carbon/Nitrogen ratios change minimally during hydrolysis. Method B (Schöniger) immediately identified the loss of Chlorine, preventing the use of a defective intermediate in subsequent synthesis.

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic for validating chloro-acetamides.

Caption: Figure 1. Sequential validation workflow. Note that CHN analysis alone is insufficient for chloro-intermediates; the Chlorine-specific step is the critical "Gatekeeper."

Detailed Protocol: Schöniger Oxygen Flask Combustion

This protocol is validated for 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide.

Phase 1: Preparation

Safety: Wear safety goggles and a face shield. The combustion generates rapid pressure. Equipment: 500 mL Iodine flask with platinum basket stopper, ashless filter paper (Whatman 40), Potentiometric Titrator (Ag electrode).

• Weighing: Accurately weigh 15–20 mg of the sample onto ashless filter paper.

  • Tip: Due to the hygroscopic amine, handle quickly or use a dry box.

• Folding: Fold the paper to encapsulate the sample, leaving a "fuse" strip exposed. Place it into the platinum basket.

• Absorbent Solution: Add 10 mL of 1 M NaOH and 3 drops of 30%

  to the flask. The peroxide ensures complete conversion of any gas to ions.

Phase 2: Combustion

• Oxygenation: Flush the flask with pure Oxygen (

  ) for 60 seconds.

• Ignition: Light the paper fuse and immediately insert the stopper into the flask. Invert the flask so the liquid seals the neck.

• Reaction: Hold the flask firmly (protected hand) until combustion is complete.

• Absorption: Shake the flask vigorously for 3 minutes. Allow it to stand for 15 minutes to ensure total absorption of gases into the alkaline solution.

Phase 3: Potentiometric Titration[4]

• Rinsing: Rinse the stopper and platinum basket with distilled water into the flask.

• Acidification: Neutralize the solution with concentrated Acetic Acid until acidic (pH ~4).

• Titration: Titrate with 0.01 N

  using a silver/sulfide ion-selective electrode (ISE).

• Calculation:

Mechanism of Analysis

The following diagram details the chemical transformation during the Schöniger method, validating why it is the preferred choice for this molecule.

Caption: Figure 2.[5][6][7][8] Chemical pathway from organic chloride to measurable inorganic chloride. The H2O2 reduction step is vital to convert any elemental Chlorine gas back to ionic chloride.

Conclusion

For 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide, relying solely on Automated CHN analysis is a risk. The carbon/nitrogen ratio is insufficient to detect partial hydrolysis of the chloro-group.

Recommendation:

• Use Automated CHN for high-throughput confirmation of the scaffold.

• Mandate Schöniger Flask Combustion for batch release to verify the specific activity of the chlorine leaving group.

• Acceptance criteria should be set at Theoretical ±0.3% absolute for Chlorine to ensure downstream synthetic success.

References

• ASTM International. (2020). Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion (ASTM E442-91). ASTM International. [Link]

• Schöniger, W. (1955).[9][10][11] Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen. Mikrochimica Acta, 43(1), 123-129.[9] [Link]

• PubChem. (2024). 2-Chloro-N-(2,6-diethylphenyl)acetamide (Analogous Structure Data). National Library of Medicine. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. analysis.rs [analysis.rs]
• 3. metrohm.com [metrohm.com]
• 4. img.antpedia.com [img.antpedia.com]
• 5. 2-chloro-N-(2,6-diethylphenyl)acetamide | C12H16ClNO | CID 96338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. U-47700 and Its Analogs: Non-Fentanyl Synthetic Opioids Impacting the Recreational Drug Market - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Schöniger oxidation - Wikipedia [en.wikipedia.org]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide proper disposal procedures

Topic: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide Proper Disposal Procedures Content Type: Operational Safety & Disposal Guide Audience: Researchers, Chemical Safety Officers, and Drug Discovery Scientists[1][2]

Executive Summary: Immediate Action Card

Chemical Identity: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide Functional Class:

-Haloacetamide (Alkylating Agent) / Tertiary Amine Primary Hazards: Skin Sensitizer, Irritant/Corrosive, Potential High Bioactivity (Opioid/Analgesic Structural Analog).[1] Disposal Stream: Halogenated Organic Waste (High-Temperature Incineration).[1]

CRITICAL WARNING: This compound shares a structural scaffold with U-47700 (a potent synthetic opioid).[1] While it is a chemical intermediate, it must be handled with High Potency Compound (HPC) protocols until pharmacological inactivity is proven.[1]

Hazard Profiling & Chemical Logic

To dispose of this chemical safely, you must understand why it is hazardous.[1] The molecule contains two competing functional groups that dictate its reactivity and disposal path:

• The

  -Chloroacetamide Moiety (Electrophile):

  • Mechanism: The carbon adjacent to the carbonyl is highly electrophilic due to the electron-withdrawing chlorine and oxygen.[1] It readily undergoes

    reactions with biological nucleophiles (e.g., cysteine thiols in proteins).

  • Risk: This causes irreversible alkylation of proteins, leading to skin sensitization (allergic dermatitis) and potential cytotoxicity.[1]

• The Dimethylamino Group (Base):

  • Mechanism: The tertiary amine on the cyclohexyl ring is basic.[1]

  • Risk: It can form salts with acids.[1] Mixing this waste with strong acids can generate heat (exothermic neutralization).

Disposal Classification:

• RCRA Status: Likely "Not Listed" specifically, but must be treated as a Characteristic Hazardous Waste (Toxic/Reactive).[1]

• Waste Code: Classify as Halogenated Organic Waste . If disposed of in bulk solvent, use the solvent's code (e.g., F002).

Waste Segregation & Compatibility

Proper segregation prevents "lab pack" explosions and ensures regulatory compliance.

Parameter	Requirement	Scientific Rationale
Waste Stream	Halogenated Organics	The chlorine atom requires high-temperature incineration (>1100°C) with scrubbers to capture HCl gas generated during combustion.[1]
Incompatibility	Strong Oxidizers	Amines + Oxidizers (e.g., Nitric Acid, Peroxides) Potential fire/explosion or formation of toxic N-oxides/nitrosamines.[1]
Incompatibility	Strong Nucleophiles	Strong bases or thiols will react rapidly with the chloro-group, potentially generating heat or toxic byproducts in the waste container.[1]
pH Control	Keep Neutral/Basic	As an amine, it is stable in basic organic solvents.[1] Acidification increases solubility in water, making spill cleanup harder.

Step-by-Step Disposal Protocol

Scenario A: Solid Waste (Pure Substance)

Applicable for: Expired stock, synthesis solids, contaminated weighing boats.[1]

• Containment: Place the solid material into a clear, sealable polyethylene bag.

• Double Containment: Place the first bag into a second bag (double-bagging) or a wide-mouth high-density polyethylene (HDPE) jar.

• Labeling: Attach a hazardous waste tag.

  • Constituents: "2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide"[1]

  • Hazards: Check "Toxic," "Irritant," and "Halogenated."[1]

• Storage: Store in the Solid Waste Satellite Accumulation Area until pickup.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: HPLC waste, reaction solvents.[1]

• Solvent Compatibility Check: Ensure the carrier solvent is compatible with the Halogenated Waste stream (e.g., DCM, Chloroform, Ethyl Acetate).[1]

• Transfer: Pour into the Halogenated Organic Waste carboy using a funnel.

  • Precaution: Do not fill >90% to allow for thermal expansion.[1]

• Log Entry: Immediately log the addition on the carboy's inventory sheet.[1] Record the estimated mass of the acetamide derivative.

Decontamination & Deactivation (The "Self-Validating" System)

Simply washing with water is insufficient due to the lipophilic nature of the cyclohexyl ring and the covalent bonding potential of the chloroacetamide. You must chemically deactivate the molecule.

The Deactivation Solution (Nucleophilic Scavenger):

• Recipe: 10% Sodium Thiosulfate (

  ) in water (or 1:1 water/ethanol).

• Mechanism: Thiosulfate is a soft nucleophile that rapidly displaces the chlorine atom (

  reaction), converting the toxic alkylator into a non-toxic thiosulfate adduct.[1]

Protocol:

• Apply: Spray the contaminated surface/glassware with the Thiosulfate solution.[1]

• Wait: Allow 15–30 minutes contact time. (The solution may turn slightly cloudy or warm; this confirms reaction).

• Clean: Wipe with paper towels.[1]

• Verify: A pH check of the surface (should be neutral) acts as a rough validation that the amine base has been diluted/removed.[1]

• Disposal: Dispose of wipes as Solid Hazardous Waste (do not throw in regular trash).

Visual Workflows

Figure 1: Disposal Decision Tree

This logic gate ensures the material ends up in the correct regulatory stream.[1]

Caption: Decision matrix for segregating waste based on physical state and solvent carrier. Note that even non-halogenated solvents containing this compound must move to the Halogenated stream.[1]

Figure 2: Decontamination Reaction Mechanism

The chemical logic behind using Thiosulfate for cleanup.

Caption: Chemical deactivation mechanism.[1] The thiosulfate nucleophile displaces the reactive chlorine, neutralizing the alkylating potential of the molecule.[1]

Regulatory & Compliance Context

• EPA (USA): Under 40 CFR 261, this compound is a Halogenated Organic Compound (HOC) .[1] Land disposal is strictly prohibited ("Land Ban") unless treated. The only compliant destruction method is Incineration at a permitted facility [1].[1]

• OSHA: Due to the "High Potency" potential, a specific Standard Operating Procedure (SOP) is required for handling this chemical in the lab [2].[1]

• DOT (Transport): If shipping pure material for disposal, it likely falls under UN 2811 (Toxic Solids, Organic, n.o.s.) .[1]

References

• U.S. Environmental Protection Agency (EPA). Land Disposal Restrictions for Halogenated Organic Compounds (40 CFR Part 268).[1] Washington, D.C. [Link][1]

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] The National Academies Press, 2011.[1] (Chapter 6: Working with Chemicals of High Toxicity). [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (29 CFR 1910.1200). [Link][1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Personal Protective Equipment &amp; Handling Guide: 2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide

Executive Safety Assessment

2-Chloro-N-(2-dimethylamino-cyclohexyl)-acetamide is not a standard bench reagent; it is a potent electrophilic alkylating agent and a structural precursor to bioactive opioid classes (e.g., U-47700 series). Handling this compound requires a safety protocol that bridges corrosive chemical handling and High Potency Active Pharmaceutical Ingredient (HPAPI) containment.

Core Hazard Profile

• Mechanism of Action: As an

  -chloroacetamide, this compound acts as a powerful alkylating agent. It irreversibly binds to sulfur-containing amino acids (cysteine) in proteins, leading to haptenization.

• Immediate Risks:

  • Severe Skin Sensitization: High probability of inducing allergic contact dermatitis.

  • Ocular Damage: Corrosive to corneal tissue upon contact.

  • Bioactivity: Due to its structural similarity to psychoactive ligands, it must be treated as a Suspected Potent Compound (OEL < 10

    g/m default until characterized).

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound due to the permeation risks of chloroacetamides and the inhalation risks of potent dusts.

Glove Selection: The Permeation Factor

Thin disposable nitrile gloves (4 mil) provide inadequate protection against chloroacetamides in solution. The lipophilic nature of the cyclohexane ring facilitates rapid permeation.

PPE Component	Recommendation	Technical Justification
Primary Glove (Inner)	Nitrile (Low Modulus)	Acts as a second skin; provides tactile sensitivity.
Secondary Glove (Outer)	Nitrile (High Durability) (Minimum 8 mil thickness)	Crucial: Standard 4 mil nitrile has a breakthrough time of <15 mins for many chlorinated amides. Thicker nitrile extends this to >60 mins.
Spill Response Glove	Laminate Film (Silver Shield/4H)	Mandatory for Spills: Laminates offer >4 hours breakthrough time against chloroacetamides and organic solvents.
Respiratory	P100 / N100 or PAPR	N95 is insufficient for potent sensitizers. If working outside a fume hood (strongly discouraged), a P100 half-mask is the absolute minimum.
Eye Protection	Chemical Goggles	Safety glasses allow dust bypass. Goggles seal the ocular cavity against corrosive dust and vapors.
Body Protection	Tyvek® Lab Coat (Disposable)	Cotton lab coats retain dust and can become a secondary source of exposure. Use disposable, non-woven polyethylene.

PPE Decision Logic

The following diagram illustrates the decision hierarchy for selecting PPE based on the operation state (Solid vs. Solution).

Figure 1: PPE Selection Logic based on physical state and solvent carrier. Note the strict requirement for laminate gloves when using chlorinated solvents.

Operational Protocol: Safe Handling Workflow

This protocol is designed to eliminate the "dust generation" vector, which is the primary route of exposure for solid alkylating agents.

Phase 1: Preparation (Engineering Controls)

• Verify Airflow: Ensure Chemical Fume Hood is operating at 100 fpm (0.5 m/s) face velocity.

• Static Control: Use an ionizing bar or anti-static gun inside the hood. Chloroacetamides are often crystalline and prone to static fly-off.

• Surface Protection: Line the work surface with plastic-backed absorbent pads (absorbent side up) to capture micro-spills.

Phase 2: Weighing & Solubilization (The Critical Step)

Do not weigh this compound on an open bench.

• Tare External: Tare your vial/flask before bringing it into the hood.

• Transfer: Open the source container only inside the hood.

• Wet Transfer Method (Preferred):

  • Instead of weighing dry powder, add the solvent directly to the source vial if the entire amount is needed.

  • If subsampling, use a disposable anti-static spatula.

• Decontamination: Wipe the exterior of the receiving vial with a solvent-dampened Kimwipe before removing it from the hood. Treat that Kimwipe as hazardous waste.

Phase 3: Deactivation & Disposal

Never dispose of the active alkylating agent directly. You must chemically deactivate the electrophilic center.

• Deactivation Chemistry: The goal is to destroy the C-Cl bond via nucleophilic attack.

• Reagent: A solution of 10% Sodium Thiosulfate mixed with Sodium Bicarbonate . The thiosulfate acts as a soft nucleophile to displace the chloride, rendering the molecule less toxic.

• Procedure:

  • Collect all liquid waste in a dedicated "Quenched Halogenated" waste stream.

  • Rinse all glassware with the Thiosulfate solution.

  • Let the rinse sit for 24 hours before final disposal.

Emergency Response

Exposure Scenario

• Skin Contact:

  • Immediate: Wash with soap and water for 15 minutes.[1] Do not use alcohol (this enhances skin absorption of lipophilic amides).

  • Follow-up: Monitor for redness/blistering (delayed sensitization reaction).

• Eye Contact:

  • Flush for 15 minutes. Seek medical attention immediately—corneal opacity can be irreversible.

Spill Management Workflow

Figure 2: Step-by-step spill response protocol emphasizing chemical deactivation.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 135400287 (Related Chloroacetamide Structures). PubChem. Available at: [Link]

• European Chemicals Agency (ECHA). C&L Inventory: 2-chloroacetamide (Index No: 616-036-00-0). ECHA. Available at: [Link]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Chloroacetamide. NIOSH.[2] Available at: [Link]

• World Health Organization (WHO). U-47700 Critical Review Report (Structural Analogue Toxicology). WHO Expert Committee on Drug Dependence. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Glove Selection Chart. OSHA Technical Manual. Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]